Bis(4-Methyl-2-pentyl) Phthalate-d4

• CAS: 1398066-13-1

Core Science & Biosynthesis

An In-depth Technical Guide to Bis(4-Methyl-2-pentyl) Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of Bis(4-Methyl-2-pentyl) Phthalate-d4, a deuterated analog of the plasticizer Bis(4-Methyl-2-pentyl) Phthalate (B1215562). This document is intended to serve as a valuable resource for professionals in research and development who utilize isotopically labeled compounds for applications such as internal standards in quantitative mass spectrometry-based analyses.

Core Chemical Properties

Bis(4-Methyl-2-pentyl) Phthalate-d4 is a stable, isotopically labeled form of Bis(4-Methyl-2-pentyl) Phthalate where four hydrogen atoms on the phthalate ring have been replaced with deuterium. This substitution results in a higher molecular weight, which allows it to be distinguished from its unlabeled counterpart in mass spectrometry, making it an ideal internal standard for isotope dilution analysis.

Property	Value
Chemical Name	bis(4-methylpentan-2-yl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
CAS Number	1398066-13-1
Molecular Formula	C₂₀H₂₆D₄O₄
Molecular Weight	338.47 g/mol
Appearance	Solid (at room temperature)
Isotopic Purity	≥98 atom % D

Physicochemical Data

The following table summarizes key physicochemical properties for both the deuterated and non-deuterated forms of Bis(4-Methyl-2-pentyl) Phthalate. Data for the deuterated compound are often predicted, while more extensive experimental data is available for the non-deuterated analog.

Property	Bis(4-Methyl-2-pentyl) Phthalate-d4	Bis(4-Methyl-2-pentyl) Phthalate
CAS Number	1398066-13-1	84-63-9, 146-50-9
Molecular Formula	C₂₀H₂₆D₄O₄	C₂₀H₃₀O₄
Molecular Weight	338.47 g/mol	334.45 g/mol
Boiling Point	~308.3 °C at 760 mmHg (Predicted)	341.5 °C at 760 mmHg
Density	~1.0 g/cm³ (Predicted)	1.01 g/cm³
Flash Point	~161.2 °C (Predicted)	180 °C

Solubility and Storage

Bis(4-Methyl-2-pentyl) Phthalate-d4, like other phthalates, is expected to have low solubility in water but good solubility in many organic solvents.

Solvent	Solubility
Water	Low
Methanol	Soluble
Ethanol	Soluble
Acetonitrile	Soluble
Hexane (B92381)	Soluble

Storage Recommendations: For long-term stability, it is recommended to store Bis(4-Methyl-2-pentyl) Phthalate-d4 at -20°C in a tightly sealed container, protected from light and moisture.

Experimental Protocols

The following are representative experimental protocols for the synthesis and analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4. These are generalized procedures and may require optimization for specific laboratory conditions and instrumentation.

Representative Synthesis of Bis(4-Methyl-2-pentyl) Phthalate-d4

The synthesis of Bis(4-Methyl-2-pentyl) Phthalate-d4 can be achieved through the esterification of deuterated phthalic anhydride (B1165640) with 4-methyl-2-pentanol (B46003).

Materials:

• Phthalic-d4 anhydride

• 4-Methyl-2-pentanol

• Acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid)

• Anhydrous toluene

• Sodium bicarbonate solution (5%)

• Brine

• Anhydrous magnesium sulfate

• Organic solvent for purification (e.g., hexane, ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, combine phthalic-d4 anhydride (1 equivalent), 4-methyl-2-pentanol (2.2 equivalents), and a catalytic amount of sulfuric acid in toluene.

• Heat the mixture to reflux and collect the water generated during the reaction in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to yield pure Bis(4-Methyl-2-pentyl) Phthalate-d4.

Isotope Dilution GC-MS Analysis of Bis(4-Methyl-2-pentyl) Phthalate

This protocol describes a general method for the quantification of Bis(4-Methyl-2-pentyl) Phthalate in a sample matrix using Bis(4-Methyl-2-pentyl) Phthalate-d4 as an internal standard.

Materials and Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar or mid-polar capillary column)

• Sample containing the analyte of interest

• Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard solution of known concentration

• Organic solvent for sample preparation and dilution (e.g., hexane or ethyl acetate)

Procedure:

• Sample Preparation: Accurately weigh or measure the sample and spike it with a known amount of the Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard solution.

• Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the phthalates from the sample matrix.

• Concentration and Reconstitution: Concentrate the extract to a small volume under a gentle stream of nitrogen and reconstitute it in a suitable solvent for GC-MS analysis.

• GC-MS Analysis:

  • Injector: Set to a temperature of ~280°C in splitless mode.

  • Oven Temperature Program: A representative program could be: start at 60°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes. This program should be optimized for the specific column and analytes.

  • Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode. Monitor characteristic ions for both the analyte and the deuterated internal standard. For example, monitor the molecular ions or key fragment ions.

• Quantification: Create a calibration curve by analyzing standards containing known concentrations of the analyte and a fixed concentration of the internal standard. The concentration of the analyte in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Caption: Isotope Dilution GC-MS Workflow.

Caption: Synthesis Workflow.

An In-depth Technical Guide to the Physical Characteristics of Bis(4-Methyl-2-pentyl) Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of Bis(4-Methyl-2-pentyl) Phthalate-d4, a deuterated analog of the plasticizer Bis(4-Methyl-2-pentyl) Phthalate (B1215562). This document is intended to serve as a valuable resource for researchers and professionals in drug development and analytical sciences, offering detailed data, experimental protocols, and logical workflows.

Core Physical and Chemical Data

Bis(4-Methyl-2-pentyl) Phthalate-d4 is primarily utilized as an internal standard in analytical methodologies, particularly in mass spectrometry-based assays, for the quantification of its non-deuterated counterpart in various matrices. The incorporation of four deuterium (B1214612) atoms on the phthalate ring provides a distinct mass difference, enabling precise and accurate measurements.

A summary of the key physical and chemical properties for both the deuterated and non-deuterated forms is presented below.

Property	Bis(4-Methyl-2-pentyl) Phthalate-d4	Bis(4-Methyl-2-pentyl) Phthalate (non-deuterated)
Chemical Formula	C₂₀H₂₆D₄O₄	C₂₀H₃₀O₄
Molecular Weight	338.47 g/mol [1]	334.45 g/mol [2][3][4]
CAS Number	1398066-13-1	84-63-9[2][3][4][5], 146-50-9[1][6]
Physical State	Powder/Neat Solid	Liquid[7]
Melting Point	Not reported in available literature	Not reported in available literature[2]
Boiling Point	Not available	341.5 °C at 760 mmHg[6]
Density	Not available	1.01 g/cm³[6]
Flash Point	Not available	180 °C[6]

Solubility Profile

The solubility of Bis(4-Methyl-2-pentyl) Phthalate-d4 is a critical parameter for its application in analytical standards and various experimental assays.

Water Solubility: As a member of the phthalate ester family with relatively long alkyl chains, Bis(4-Methyl-2-pentyl) Phthalate-d4 exhibits very low solubility in water.

Experimental Protocols

Detailed methodologies for the determination of key physical characteristics are outlined below, based on internationally recognized guidelines.

Determination of Melting Point (Adapted from OECD Guideline 102)

The melting point of a substance is the temperature at which the phase transition from solid to liquid occurs. For a crystalline powder like Bis(4-Methyl-2-pentyl) Phthalate-d4, the capillary method is a suitable approach.

Principle: A small amount of the powdered substance is packed into a capillary tube and heated at a controlled rate. The temperature range over which the substance melts is observed and recorded.

Apparatus:

• Melting point apparatus with a heating block and a means of controlled heating.

• Capillary tubes (one end sealed).

• Thermometer calibrated to a traceable standard.

Procedure:

• Sample Preparation: A small amount of the dry Bis(4-Methyl-2-pentyl) Phthalate-d4 powder is introduced into the open end of a capillary tube and packed down by tapping the sealed end on a hard surface to a height of 2-4 mm.

• Instrument Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a rapid rate initially to a temperature approximately 10°C below the expected melting point. The heating rate is then reduced to 1-2°C per minute.

• Observation: The temperature at which the first signs of melting are observed and the temperature at which the substance becomes completely liquid are recorded as the melting range.

Determination of Water Solubility (Adapted from OECD Guideline 105 - Flask Method)

This method is suitable for determining the water solubility of substances that are sparingly soluble.

Principle: A supersaturated solution of the substance in water is prepared and allowed to equilibrate. The concentration of the substance in the saturated aqueous phase is then determined by a suitable analytical method.

Apparatus:

• Constant temperature water bath or shaker.

• Glass flasks with stoppers.

• Centrifuge.

• Analytical instrument for quantification (e.g., GC-MS or LC-MS).

Procedure:

• Sample Preparation: An excess amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 is added to a flask containing a known volume of distilled or deionized water.

• Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., at 25°C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: The solution is allowed to stand at the same constant temperature to allow for the separation of undissolved material. If necessary, centrifugation is used to remove suspended particles.

• Analysis: A known volume of the clear aqueous phase is carefully removed and the concentration of the dissolved Bis(4-Methyl-2-pentyl) Phthalate-d4 is determined using a validated analytical method.

Analytical Workflow for Phthalate Quantification

The primary application of Bis(4-Methyl-2-pentyl) Phthalate-d4 is as an internal standard for the quantification of phthalates in various samples, such as consumer products. A typical analytical workflow using Gas Chromatography-Mass Spectrometry (GC-MS) is outlined below.

Caption: Analytical workflow for the quantification of phthalates in a solid matrix using GC-MS with an internal standard.

Logical Relationships in Analytical Workflow

The diagram above illustrates the sequential and logical progression of steps involved in a typical quantitative analysis of phthalates. The process is divided into three main stages: Sample Preparation, GC-MS Analysis, and Data Processing. Each step is a prerequisite for the next, ensuring the accuracy and reliability of the final results. The inclusion of the deuterated internal standard at an early stage of the sample preparation is crucial for correcting any variations in extraction efficiency and instrument response.

References

• 1. Phthalic acid, bis-4-methyl-2-pentyl ester-d4 | TargetMol [targetmol.com]
• 2. accustandard.com [accustandard.com]
• 3. scbt.com [scbt.com]
• 4. Bis(4-Methyl-2-pentyl) Phthalate | 84-63-9 [sigmaaldrich.com]
• 5. Page loading... [guidechem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Dipentyl phthalate | C18H26O4 | CID 8561 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of Deuterated Bis(4-Methyl-2-pentyl) Phthalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of deuterated Bis(4-Methyl-2-pentyl) Phthalate (B1215562) (d-BMPP), a valuable internal standard for mass spectrometry-based bioanalytical studies. The deuterium-labeled phthalate ring provides a distinct mass shift, enabling precise quantification of the parent compound in complex biological matrices. This guide outlines the synthetic pathway, experimental protocols, and key analytical data.

Core Synthesis Pathway

The synthesis of deuterated Bis(4-Methyl-2-pentyl) Phthalate is a two-step process. The first step involves the preparation of deuterated phthalic anhydride (B1165640), the key isotopic labeling precursor. This is followed by the esterification of the deuterated phthalic anhydride with 4-methyl-2-pentanol (B46003) to yield the final product.

Experimental Protocols

Step 1: Synthesis of Deuterated Phthalic Anhydride (Phthalic Anhydride-d4)

The synthesis of deuterated phthalic anhydride can be achieved through the oxidation of deuterated o-xylene (B151617). While various methods exist for this transformation, a common approach involves catalytic oxidation.

Materials:

• o-Xylene-d10 (B166450)

• Vanadium pentoxide (V₂O₅) catalyst

• Oxygen or air

• Suitable solvent (e.g., a high-boiling inert solvent)

Procedure:

• In a suitable reactor equipped with a gas inlet, condenser, and temperature control, the deuterated o-xylene is subjected to vapor-phase oxidation.

• A stream of oxygen or air is passed through the heated o-xylene-d10 in the presence of a vanadium pentoxide catalyst.

• The reaction temperature is maintained in the range of 350-450 °C.

• The product, deuterated phthalic anhydride, is collected by desublimation or by dissolving the crude product in a suitable solvent followed by recrystallization.

• The purity of the deuterated phthalic anhydride should be confirmed by melting point analysis and spectroscopic methods (e.g., IR, NMR, and Mass Spectrometry).

Step 2: Esterification of Deuterated Phthalic Anhydride with 4-Methyl-2-pentanol

The esterification of deuterated phthalic anhydride with 4-methyl-2-pentanol is typically carried out using an acid catalyst and involves the removal of water to drive the reaction to completion.

Materials:

• Deuterated Phthalic Anhydride (Phthalic Anhydride-d4)

• 4-Methyl-2-pentanol

• Acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid)

• Toluene (B28343) (or another suitable solvent for azeotropic removal of water)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add deuterated phthalic anhydride (1.0 eq.), 4-methyl-2-pentanol (2.2 eq.), and toluene.

• Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid (e.g., 0.5-1.0 mol%).

• Heat the reaction mixture to reflux. The water formed during the esterification will be removed azeotropically with toluene and collected in the Dean-Stark trap.

• Monitor the progress of the reaction by measuring the amount of water collected. The reaction is considered complete when the theoretical amount of water has been collected.

• After completion, cool the reaction mixture to room temperature.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and filter.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to obtain pure deuterated Bis(4-Methyl-2-pentyl) Phthalate.

Data Presentation

Parameter	Value	Reference
Compound Name	Bis(4-Methyl-2-pentyl) Phthalate-d4	[1][2][3][4]
Unlabeled CAS Number	84-63-9	[4][5]
Deuterated CAS Number	1398066-13-1	[5]
Molecular Formula	C₂₀H₂₆D₄O₄
Molecular Weight	338.49 g/mol
Isotopic Purity	>98% (typical for commercial standards)
Typical Reaction Yield	70-90% (estimated based on similar esterifications)
Appearance	Colorless to pale yellow oil

Mandatory Visualizations

Caption: Synthesis workflow for deuterated Bis(4-Methyl-2-pentyl) Phthalate.

Caption: Logical relationship of the synthesis steps.

References

• 1. ez.restek.com [ez.restek.com]
• 2. US5534652A - Preparation of plasticizer esters from phthalic anhydride residue - Google Patents [patents.google.com]
• 3. Bis(4-Methyl-2-pentyl) Phthalate CAS#: 84-63-9 [m.chemicalbook.com]
• 4. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]

In-Depth Technical Guide: Bis(4-Methyl-2-pentyl) Phthalate-d4

This technical guide provides a comprehensive overview of the molecular weight and related technical data for Bis(4-Methyl-2-pentyl) Phthalate-d4, tailored for researchers, scientists, and drug development professionals. The document summarizes key quantitative data, outlines detailed experimental protocols for its use as an internal standard, and visualizes relevant biological pathways and experimental workflows.

Quantitative Data Summary

Bis(4-Methyl-2-pentyl) Phthalate-d4 is the deuterium-labeled form of Bis(4-Methyl-2-pentyl) Phthalate (B1215562). The incorporation of four deuterium (B1214612) atoms on the benzene (B151609) ring results in a higher molecular weight compared to the unlabeled compound. This isotopic labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry, as it co-elutes with the analyte of interest but is distinguishable by its mass-to-charge ratio.

Property	Value	Reference
Molecular Formula	C20H26D4O4	[1]
Molecular Weight	338.47 g/mol	[1]
Exact Mass	338.239 u	[1]
Unlabeled Molecular Weight	334.4 g/mol
Purity	99 atom % D, min 98% Chemical Purity

Experimental Protocols

Deuterated phthalates, such as Bis(4-Methyl-2-pentyl) Phthalate-d4, are commonly used as internal standards in analytical methods to ensure the accuracy and precision of quantification, especially in complex matrices. Below is a generalized experimental protocol for the analysis of phthalates in a liquid sample using Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard.

Protocol: Quantification of Phthalates in a Liquid Matrix by GC-MS with a Deuterated Internal Standard

1. Materials and Reagents:

• Solvents: High-purity hexane (B92381) and acetone.

• Internal Standard Stock Solution: A solution of Bis(4-Methyl-2-pentyl) Phthalate-d4 in a suitable solvent at a known concentration (e.g., 1 µg/mL).

• Calibration Standards: A series of solutions containing the unlabeled Bis(4-Methyl-2-pentyl) Phthalate at known concentrations, each spiked with the internal standard at a constant concentration.

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps.

2. Sample Preparation (Liquid-Liquid Extraction):

• Measure a precise volume of the liquid sample into a separatory funnel.

• Spike the sample with a known volume of the Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard stock solution.

• Add a volume of hexane to the separatory funnel, stopper it, and shake vigorously for 1-2 minutes, periodically venting the pressure.

• Allow the layers to separate.

• Drain the aqueous (lower) layer into a clean flask and the organic (upper) layer into a collection vial.

• Repeat the extraction of the aqueous layer with two additional portions of hexane.

• Combine all organic extracts.

• Concentrate the combined organic extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column suitable for phthalate analysis (e.g., DB-5ms).

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for both the unlabeled phthalate and Bis(4-Methyl-2-pentyl) Phthalate-d4.

4. Data Analysis:

• Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

• Calculate the same peak area ratio for the unknown samples.

• Determine the concentration of the analyte in the samples by interpolating from the calibration curve.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of phthalates using a deuterated internal standard and GC-MS.

Experimental Workflow for Phthalate Analysis

Signaling Pathways in Phthalate Toxicity

Phthalates are known endocrine-disrupting chemicals that can exert their toxic effects through various signaling pathways. The diagram below illustrates some of the key pathways implicated in phthalate-induced toxicity, including the induction of oxidative stress, inflammation, and apoptosis.[2][3][4] Phthalates can interact with nuclear receptors such as estrogen receptors (ER) and androgen receptors (AR), leading to downstream effects on gene expression.[3] They can also activate signaling cascades involving Nrf2, NF-κB, and PI3K/AKT.[2][3][4]

Key Signaling Pathways in Phthalate Toxicity

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways - ProQuest [proquest.com]
• 4. Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways [pubmed.ncbi.nlm.nih.gov]

Structural Elucidation of Bis(4-Methyl-2-pentyl) Phthalate-d4

Bis(4-Methyl-2-pentyl) Phthalate-d4 is a deuterated form of Bis(4-Methyl-2-pentyl) Phthalate (B1215562), a phthalate ester. The "-d4" designation indicates that four hydrogen atoms in the molecule have been replaced by deuterium (B1214612) atoms. In the context of phthalate standards, this substitution typically occurs on the aromatic benzene (B151609) ring.

Molecular Structure

The structure of Bis(4-Methyl-2-pentyl) Phthalate-d4 is composed of a central phthalate-d4 core to which two 4-methyl-2-pentyl side chains are attached via ester linkages.

• Phthalate-d4 Core : The core is a 1,2-dicarboxybenzene ring where the four hydrogen atoms on the ring (at positions 3, 4, 5, and 6) are substituted with deuterium. This aromatic ring is the site of deuteration.

• Ester Linkages : The two carboxyl groups of the phthalic acid are esterified with two molecules of 4-methyl-2-pentanol.

• Side Chains : The alcohol, 4-methyl-2-pentanol, is a branched six-carbon chain. The attachment to the ester oxygen is at the second carbon (pentan-2-yl), and a methyl group is located on the fourth carbon.

The molecular formula for the non-deuterated compound, Bis(4-Methyl-2-pentyl) Phthalate, is C₂₀H₃₀O₄.[1][2][3] For the deuterated variant, Bis(4-Methyl-2-pentyl) Phthalate-d4, the molecular formula is C₂₀H₂₆D₄O₄.[4]

Structural Formula Representation

The chemical structure can be represented as follows:

A benzene ring with deuterium atoms at positions 3, 4, 5, and 6. At positions 1 and 2 of the ring, there are two ester groups: -C(=O)O-CH(CH₃)CH₂CH(CH₃)₂.

Key Structural Features

Feature	Description
Chemical Name	Bis(4-Methyl-2-pentyl) Phthalate-d4
Synonyms	Phthalic acid, bis-4-methyl-2-pentyl ester-d4
Molecular Formula	C₂₀H₂₆D₄O₄
Base Compound	Bis(4-Methyl-2-pentyl) Phthalate
Base Compound CAS	146-50-9, 84-63-9[1][2][5][6][7]
Isotopic Label	Deuterium (d4) on the phthalate ring

Due to the nature of this compound as a deuterated analytical standard, extensive literature on biological signaling pathways or detailed experimental protocols, beyond its use in analytical chemistry (e.g., as an internal standard in mass spectrometry), is not available. Therefore, the creation of diagrams for signaling pathways or experimental workflows is not applicable.

References

• 1. BIS(4-METHYL-2-PENTYL)PHTHALATE | 146-50-9 [chemnet.com]
• 2. accustandard.com [accustandard.com]
• 3. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phthalic acid, bis-4-methyl-2-pentyl ester-d4 | TargetMol [targetmol.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Page loading... [guidechem.com]
• 7. scbt.com [scbt.com]

Bis(4-Methyl-2-pentyl) Phthalate-d4 safety data sheet

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and technical data for Bis(4-Methyl-2-pentyl) Phthalate-d4. It is important to note that a complete Safety Data Sheet (SDS) specifically for the deuterated form was not publicly available at the time of this writing. The safety and toxicological information presented here is largely based on data for the non-deuterated form, Bis(4-Methyl-2-pentyl) Phthalate (B1215562). While the toxicological properties are expected to be similar, this assumption should be considered when handling this compound. All laboratory work should be conducted under the guidance of a qualified professional and in accordance with institutional safety protocols.

Chemical and Physical Properties

Bis(4-Methyl-2-pentyl) Phthalate-d4 is the deuterium-labeled form of Bis(4-Methyl-2-pentyl) Phthalate, a member of the phthalate ester class of compounds. Phthalates are commonly used as plasticizers to increase the flexibility, durability, and longevity of plastics. The deuterated form is valuable in research settings, particularly in pharmacokinetic and metabolic studies, where it can be used as an internal standard for quantitative analysis.

Quantitative Data Summary:

Property	Bis(4-Methyl-2-pentyl) Phthalate-d4	Bis(4-Methyl-2-pentyl) Phthalate
CAS Number	1398066-13-1	146-50-9, 84-63-9
Molecular Formula	C₂₀H₂₆D₄O₄	C₂₀H₃₀O₄
Molecular Weight	338.47 g/mol	334.45 g/mol [1]
Appearance	Solid	Colorless liquid
Boiling Point	Not available	341.5 °C at 760 mmHg
Flash Point	Not available	180 °C
Density	Not available	1.01 g/cm³

Safety and Hazard Information

The non-deuterated form, Bis(4-Methyl-2-pentyl) Phthalate, is classified as a reproductive toxicant. It is crucial to handle the deuterated form with the same level of caution.

GHS Hazard Classification (for non-deuterated form): [2]

Hazard Class	Category	Hazard Statement
Reproductive Toxicity	1B	H360: May damage fertility or the unborn child

Precautionary Statements:

Code	Statement
P201	Obtain special instructions before use.
P202	Do not handle until all safety precautions have been read and understood.
P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.
P308 + P313	IF exposed or concerned: Get medical advice/ attention.
P405	Store locked up.
P501	Dispose of contents/container to an approved waste disposal plant.

Handling and Storage:

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.

First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal:

Dispose of this chemical and its container in accordance with local, regional, and national regulations. It is recommended to use a licensed chemical waste disposal company.

Toxicological Information and Endocrine Disruption

Phthalates, as a class of chemicals, are recognized as endocrine-disrupting chemicals (EDCs). They can interfere with the body's hormonal systems, potentially leading to adverse developmental, reproductive, neurological, and immune effects. The primary mechanisms of endocrine disruption by phthalates include anti-androgenic activity and inhibition of steroidogenesis.

Mechanism of Endocrine Disruption

The endocrine-disrupting effects of phthalates are primarily attributed to their ability to:

• Antagonize Androgen Receptors: Phthalates and their metabolites can bind to androgen receptors, blocking the action of natural androgens like testosterone. This can disrupt male reproductive development and function.

• Inhibit Steroidogenesis: Phthalates can interfere with the synthesis of steroid hormones, including testosterone, by down-regulating the expression of key enzymes in the steroidogenic pathway.

Signaling Pathway

The following diagram illustrates the general signaling pathway for endocrine disruption by phthalates, focusing on the inhibition of steroidogenesis.

Caption: General mechanism of endocrine disruption by phthalates.

Experimental Protocols

In Vitro Steroidogenesis Assay

Objective: To assess the effect of Bis(4-Methyl-2-pentyl) Phthalate-d4 on steroid hormone production.

Methodology:

• Cell Culture: Human adrenocortical carcinoma (H295R) cells are a commonly used model for studying steroidogenesis. Culture H295R cells in appropriate media supplemented with fetal bovine serum and antibiotics.

• Treatment: Plate cells in multi-well plates and allow them to adhere. Replace the medium with fresh medium containing various concentrations of Bis(4-Methyl-2-pentyl) Phthalate-d4 (dissolved in a suitable solvent like DMSO) and a positive control (e.g., forskolin).

• Incubation: Incubate the cells for a specified period (e.g., 24-48 hours).

• Hormone Quantification: Collect the cell culture supernatant and quantify the levels of steroid hormones (e.g., testosterone, progesterone, estradiol) using methods such as ELISA or LC-MS/MS.

• Data Analysis: Compare the hormone levels in the treated groups to the vehicle control to determine the effect of the compound on steroidogenesis.

In Vivo Reproductive Toxicity Study (Conceptual)

Objective: To evaluate the potential reproductive toxicity of Bis(4-Methyl-2-pentyl) Phthalate-d4 in a rodent model.

Methodology:

• Animal Model: Use a suitable rodent model, such as Sprague-Dawley rats.

• Dosing: Administer Bis(4-Methyl-2-pentyl) Phthalate-d4 via an appropriate route (e.g., oral gavage) to different groups of animals at various dose levels for a specified duration (e.g., during critical windows of development).

• Parameters to be Monitored:

  • Males: Anogenital distance in pups, testicular weight, sperm count and motility, and histopathological examination of reproductive organs.

  • Females: Estrous cyclicity, fertility rates, and histopathological examination of reproductive organs.

• Data Analysis: Analyze the collected data for statistically significant differences between the treated and control groups.

Workflow for a Conceptual In Vivo Study:

Caption: Conceptual workflow for an in vivo reproductive toxicity study.

References

• 1. accustandard.com [accustandard.com]
• 2. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Solubility of Bis(4-Methyl-2-pentyl) Phthalate-d4 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Bis(4-Methyl-2-pentyl) Phthalate-d4, a deuterated analog of the plasticizer diisohexyl phthalate (B1215562). Understanding the solubility of this compound is critical for its application in various research and development settings, including its use as an internal standard in analytical chemistry, in toxicology studies, and in the development of drug delivery systems.

Due to the limited availability of specific quantitative solubility data for the deuterated form, this guide leverages data for the closely related non-deuterated compound, diisohexyl phthalate, as a reliable proxy. Phthalate esters, as a class, exhibit predictable solubility behavior based on their structure, being generally soluble in organic solvents and sparingly soluble in water.

Core Principles of Phthalate Solubility

The solubility of phthalate esters is governed by the "like dissolves like" principle.[1][2] These compounds consist of a polar aromatic core and nonpolar alkyl chains. Consequently, their solubility in a given solvent is a balance between these two features.

• Polar Solvents: While the ester groups contribute some polarity, the long alkyl chains of Bis(4-Methyl-2-pentyl) Phthalate-d4 limit its solubility in highly polar solvents like water.

• Nonpolar Solvents: The extensive hydrocarbon structure results in good solubility in nonpolar organic solvents such as hexane (B92381) and toluene.[3]

• Intermediate Polarity Solvents: Solvents with intermediate polarity, such as acetone, ethyl acetate, and various ethers, are also effective at dissolving this compound.[3][4]

Quantitative Solubility Data

Solvent/Mixture	Reported Solubility of Diisohexyl Phthalate
Dimethyl Sulfoxide (DMSO)	200 mg/mL[6]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	5 mg/mL (requires sonication)[6]
10% DMSO, 90% Corn Oil	5 mg/mL (requires sonication)[6]
Water	Practically insoluble[3]
Hexane, Ethyl Acetate, Toluene	Generally soluble (qualitative)[3]
Acetone, n-hexane	Good solubility (qualitative)[4]

Note: The data presented is for diisohexyl phthalate and serves as an estimate for Bis(4-Methyl-2-pentyl) Phthalate-d4.

Experimental Protocol for Determining Solubility

The following is a generalized protocol for determining the solubility of an organic compound like Bis(4-Methyl-2-pentyl) Phthalate-d4 in an organic solvent. This method is based on the principle of preparing a saturated solution and then quantifying the dissolved solute.

Materials:

• Bis(4-Methyl-2-pentyl) Phthalate-d4

• Selected organic solvent(s) (e.g., hexane, ethyl acetate, acetone, DMSO)

• Small glass vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• Analytical balance

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 to a pre-weighed vial.

  • Record the exact weight of the compound added.

  • Add a known volume of the selected organic solvent to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vial in a thermostatically controlled shaker or water bath set to a specific temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a set period (e.g., 24-48 hours), ensuring constant agitation to facilitate dissolution.

• Separation of Undissolved Solute:

  • After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

  • Carefully transfer a known volume of the supernatant (the saturated solution) to a clean, pre-weighed vial. Be cautious not to disturb the solid pellet.

• Quantification of Dissolved Solute:

  • Gravimetric Method:

    • Evaporate the solvent from the vial containing the supernatant under a gentle stream of nitrogen.

    • Once the solvent is fully evaporated, weigh the vial containing the dried solute.

    • The difference in weight will give the mass of the dissolved compound.

    • Calculate the solubility in g/L or mg/mL.

  • Chromatographic Method (GC-MS):

    • Prepare a series of standard solutions of Bis(4-Methyl-2-pentyl) Phthalate-d4 in the same solvent with known concentrations.

    • Generate a calibration curve by analyzing the standard solutions using a validated GC-MS method.

    • Dilute the supernatant to a concentration that falls within the range of the calibration curve.

    • Analyze the diluted supernatant by GC-MS and determine the concentration of the solute from the calibration curve.

    • Calculate the original solubility, accounting for the dilution factor.

Visualization of Analytical Workflow

The analysis of phthalates in a sample matrix typically follows a standardized workflow from sample preparation to instrumental analysis. The following diagram illustrates this logical process.

Caption: Workflow for Phthalate Analysis by GC-MS.

References

• 1. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Technical Guide: Bis(4-Methyl-2-pentyl) Phthalate-d4 Certified Reference Material

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(4-methyl-2-pentyl) phthalate (B1215562) is a diester of phthalic acid. The deuterated form, Bis(4-Methyl-2-pentyl) Phthalate-d4, serves as an internal standard for the quantification of bis(4-methyl-2-pentyl) phthalate in various matrices. Its use is critical in analytical chemistry, particularly in chromatography-mass spectrometry techniques, to correct for analyte losses during sample preparation and instrumental analysis. This certified reference material (CRM) ensures the accuracy and reliability of these quantitative methods.

Physicochemical Properties

The fundamental properties of Bis(4-Methyl-2-pentyl) Phthalate-d4 are essential for its application as a certified reference material. These properties are summarized in the table below.

Property	Value	Reference
CAS Number	1398066-13-1	[1]
Molecular Formula	C₂₀H₂₆D₄O₄
Molecular Weight	338.47 g/mol
Appearance	Solid
Storage Temperature	-20°C

Quantitative Data

Certified reference materials are accompanied by a Certificate of Analysis that provides crucial quantitative data regarding their purity, concentration, and isotopic enrichment. While specific values are lot-dependent, the following table illustrates the typical data provided for Bis(4-Methyl-2-pentyl) Phthalate-d4.

Parameter	Specification
Chemical Purity (as non-deuterated)	≥98%
Deuterium Incorporation	>99 atom % D
Certified Concentration	100 µg/mL in Methanol (example)
Expanded Uncertainty (k=2)	± 5 µg/mL (example)
Isotopic Distribution	d₀ < 0.5%, d₁ < 1%, d₂ < 5%, d₃ < 15%

Experimental Protocols

The primary application of Bis(4-Methyl-2-pentyl) Phthalate-d4 is as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

General Workflow for Sample Analysis

The following diagram illustrates a typical workflow for the quantification of phthalates in a sample matrix using a deuterated internal standard.

Caption: General workflow for quantitative analysis using an internal standard.

Detailed GC-MS Protocol for Phthalate Analysis

This protocol is a representative method for the analysis of phthalates in a given matrix.

1. Sample Preparation:

• Accurately weigh 1 gram of the homogenized sample into a glass centrifuge tube.

• Spike the sample with a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 solution.

• Add 5 mL of hexane (B92381) and vortex for 1 minute.

• Centrifuge at 3000 rpm for 5 minutes.

• Carefully transfer the hexane layer to a clean glass tube.

• Repeat the extraction twice more with 5 mL of hexane each time.

• Combine the hexane extracts and concentrate to approximately 0.5 mL under a gentle stream of nitrogen.

• Reconstitute the sample to a final volume of 1 mL with hexane.

2. GC-MS Instrumental Conditions:

Parameter	Value
Gas Chromatograph	Agilent 7890B or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial 60°C for 1 min, ramp to 220°C at 20°C/min, then to 300°C at 10°C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Mass Spectrometer	Agilent 5977A or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	m/z 149, 167, 279 for native phthalates; specific ions for d4-standard

Signaling Pathways and Logical Relationships

The primary role of Bis(4-Methyl-2-pentyl) Phthalate-d4 is not to investigate biological signaling pathways directly, but to ensure the accuracy of measurements of its non-deuterated counterpart, which may be the subject of such investigations. The logical relationship in its use is based on the principle of isotope dilution mass spectrometry.

Caption: Logical relationship in isotope dilution mass spectrometry.

This diagram illustrates that by adding a known amount of the deuterated standard to a sample containing an unknown amount of the analyte, and assuming that both compounds behave identically during sample processing and analysis, the ratio of their signals from the mass spectrometer can be used to accurately calculate the concentration of the native analyte.

References

• 1. Qmx Laboratories - Phthalicacid,bis-4-methyl-2-pentylesterD4_1398066-13-1_25mg [qmx.com]

Protocols & Analytical Methods

Application Notes and Protocols for Bis(4-Methyl-2-pentyl) Phthalate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Bis(4-Methyl-2-pentyl) Phthalate-d4 (BMPP-d4) as an internal standard in the quantitative analysis of phthalates and other related compounds by mass spectrometry.

Introduction

Bis(4-Methyl-2-pentyl) Phthalate-d4 is the deuterium-labeled form of Bis(4-Methyl-2-pentyl) Phthalate (B1215562) (BMPP). Deuterated analogs are ideal internal standards for mass spectrometry-based quantification, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The key advantage of using a stable isotope-labeled internal standard like BMPP-d4 is its chemical and physical similarity to the analyte of interest. It co-elutes with the non-labeled analyte during chromatography and experiences similar ionization efficiency and matrix effects in the mass spectrometer. However, it is distinguishable by its higher mass-to-charge ratio (m/z), allowing for accurate quantification through isotope dilution techniques.

Applications

BMPP-d4 is primarily used as an internal standard for the determination of BMPP and other phthalates in various matrices, including:

• Environmental Samples: Water, soil, and sediment.

• Food and Beverages: Alcoholic drinks, bottled water, and edible oils.[1]

• Consumer Products: Plastics, textiles, and personal care products.

• Biological Matrices: Urine and serum for human exposure assessment.

Physicochemical Properties

Property	Value
Chemical Formula	C₂₀H₂₆D₄O₄
Molecular Weight	338.47 g/mol
CAS Number	1398066-13-1
Appearance	Typically exists as a solid at room temperature
Storage	Powder: -20°C for 3 years. In solvent: -80°C for 1 year.

Experimental Protocols

The following are generalized protocols for the use of BMPP-d4 as an internal standard in GC-MS and LC-MS/MS analysis. Method optimization and validation are essential for specific applications and matrices.

Protocol 1: Quantification of Phthalates in Liquid Samples (e.g., Beverages) by LC-MS/MS

This protocol is adapted from a method for the analysis of 29 phthalate esters in food simulants and beverages.[2]

1. Materials and Reagents

• Bis(4-Methyl-2-pentyl) Phthalate-d4 (BMPP-d4)

• Native phthalate standards

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetic acid (LC-MS grade)

• Ethanol (B145695)

• Sample vials and caps (B75204) (phthalate-free)

2. Standard and Internal Standard Preparation

• Internal Standard Stock Solution (IS Stock): Prepare a 1 mg/mL stock solution of BMPP-d4 in methanol.

• Internal Standard Working Solution (IS Working): Dilute the IS Stock to a final concentration of 1 µg/mL in methanol. This concentration may need to be optimized based on the expected analyte concentration range.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the native phthalate analytes into a matrix that mimics the sample (e.g., 50% v/v ethanol in water for alcoholic beverages).[2] Add a constant volume of the IS Working solution to each calibration standard to achieve a consistent final concentration (e.g., 10 ng/mL). A typical calibration curve range is 0.025 to 75 ng/mL.[2]

3. Sample Preparation

• For clear liquid samples like filtered beverages, a simple "dilute and shoot" approach may be sufficient.

• Pipette a known volume of the sample (e.g., 990 µL) into a sample vial.

• Add a small, precise volume of the IS Working solution (e.g., 10 µL) to the sample.

• Vortex the sample to ensure thorough mixing.

• The sample is now ready for LC-MS/MS analysis.

4. LC-MS/MS Instrumental Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column, such as a Phenomenex Kinetex Biphenyl (100 x 3 mm, 2.6 µm).[2]

• Mobile Phase A: Water with 0.5% (v/v) acetic acid.[2]

• Mobile Phase B: Methanol.[2]

• Gradient Elution:

  Time (min)	%A	%B
  0.01	60	40
  2.67	30	70
  4.80	30	70
  5.33	10	90
  13.00	10	90
  13.20	60	40

  | 20.00 | 60 | 40 |

• Flow Rate: 0.425 mL/min.[2]

• Injection Volume: 3 µL.[2]

• Column Temperature: 25°C.[2]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Ion Source Parameters:

  Parameter	Value
  Curtain gas (CUR)	40 psi
  Collision gas (CAD)	Medium
  IonSpray voltage (ISV)	5500 V
  Temperature (TEM)	450°C
  Nebulizer gas (GS1)	40 psi

  | Heater gas (GS2) | 50 psi |

• MRM Transitions:

  Compound	Q1 (m/z)	Q3 (m/z)
  Bis(4-methyl-2-pentyl) phthalate (BMPP)	335.2	149.0

  | Bis(4-methyl-2-pentyl) phthalate-d4 (BMPP-d4) | 339.2 | 153.0 |

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the amount of each analyte in the samples using the response ratio from the sample and the calibration curve.

Protocol 2: Quantification of Phthalates in Solid Samples (e.g., Plastics, Textiles) by GC-MS

This protocol provides a general procedure for the analysis of phthalates in solid matrices using solvent extraction followed by GC-MS.

1. Materials and Reagents

• Bis(4-Methyl-2-pentyl) Phthalate-d4 (BMPP-d4)

• Native phthalate standards

• Hexane (GC grade)

• Dichloromethane (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Sample vials and caps (phthalate-free)

2. Standard and Internal Standard Preparation

• Internal Standard Stock Solution (IS Stock): Prepare a 1 mg/mL stock solution of BMPP-d4 in hexane.

• Internal Standard Working Solution (IS Working): Dilute the IS Stock to a final concentration of 1 µg/mL in hexane.

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the native phthalate analytes in hexane. Add a constant volume of the IS Working solution to each calibration standard to achieve a consistent final concentration.

3. Sample Preparation (Solvent Extraction)

• Weigh a known amount of the homogenized solid sample (e.g., 1 g) into a glass centrifuge tube.

• Add a precise volume of the IS Working solution to the sample.

• Add a suitable extraction solvent (e.g., 10 mL of a hexane:dichloromethane mixture).

• Vortex or sonicate the sample for an appropriate time (e.g., 30 minutes) to extract the phthalates.

• Centrifuge the sample to separate the solid material from the solvent.

• Carefully transfer the supernatant to a clean tube.

• Repeat the extraction process with fresh solvent and combine the extracts.

• Pass the combined extract through a small column of anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC-MS vial.

4. GC-MS Instrumental Conditions

• GC System: A gas chromatograph equipped with a suitable capillary column.

• Column: A low-bleed, mid-polarity column such as an Rtx-440 or Rxi-XLB is recommended for good resolution of phthalate isomers.[3] Note that the two isomers of bis(4-methyl-2-pentyl) phthalate may not be resolved on standard columns.[3]

• Inlet Temperature: 280°C.

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min.

  • Ramp 1: 20°C/min to 220°C, hold for 2 min.

  • Ramp 2: 10°C/min to 300°C, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan. For higher sensitivity and selectivity, SIM mode is preferred.

• Ions to Monitor:

  Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
  Bis(4-methyl-2-pentyl) phthalate (BMPP)	149	167

  | Bis(4-methyl-2-pentyl) phthalate-d4 (BMPP-d4) | 153 | 171 |

5. Data Analysis

• Follow the same data analysis procedure as described in the LC-MS/MS protocol.

Quantitative Data Summary

The following tables summarize typical quantitative data for the analysis of Bis(4-Methyl-2-pentyl) Phthalate (BMPP). While the data is for the native compound, the use of BMPP-d4 as an internal standard is crucial for achieving this level of performance.

Table 1: LC-MS/MS Method Performance [2]

Parameter	Value
Calibration Curve Range	0.025 - 75 ng/mL
Regression	Linear (weighting of 1/x)
Correlation Coefficient (r)	≥ 0.99
In-vial LOQ	0.025 - 15 ng/mL
Accuracy at LOQ	±30%
Precision (%CV) at LOQ	<30%

Table 2: GC-MS Method Performance [4]

Parameter	Value
Limit of Detection (LOD)	50 ppb
Limit of Quantification (LOQ)	250 ppb

Mandatory Visualizations

Caption: LC-MS/MS workflow for phthalate quantification.

Caption: GC-MS workflow for phthalate analysis in solids.

Caption: Principle of isotope dilution mass spectrometry.

References

• 1. researchgate.net [researchgate.net]
• 2. sciex.com [sciex.com]
• 3. gcms.cz [gcms.cz]
• 4. fses.oregonstate.edu [fses.oregonstate.edu]

Application Note: Quantitative Analysis of Bis(4-Methyl-2-pentyl) Phthalate in Human Serum using Isotope Dilution Mass Spectrometry with Bis(4-Methyl-2-pentyl) Phthalate-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(4-Methyl-2-pentyl) Phthalate (B1215562) is a phthalate ester used in various consumer products, leading to potential human exposure. Accurate and precise quantification of this compound in biological matrices is crucial for exposure assessment and toxicological studies. Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique that provides high accuracy and precision by using a stable isotope-labeled internal standard to correct for sample matrix effects and variations during sample preparation and analysis.[1][2][3] This application note provides a detailed protocol for the quantitative analysis of Bis(4-Methyl-2-pentyl) Phthalate in human serum using Bis(4-Methyl-2-pentyl) Phthalate-d4 as the internal standard, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate quantitative technique.[2] It involves the addition of a known amount of an isotopically labeled version of the analyte of interest (in this case, Bis(4-Methyl-2-pentyl) Phthalate-d4) to the sample at the beginning of the analytical process.[1][4] This "isotopic spike" behaves chemically identically to the endogenous analyte throughout sample extraction, purification, and analysis. The mass spectrometer distinguishes between the native analyte and the isotopically labeled standard based on their mass-to-charge ratio (m/z).[2] By measuring the ratio of the signal from the native analyte to the signal from the internal standard, the concentration of the native analyte in the original sample can be precisely calculated, effectively nullifying any analyte loss during sample processing.

Experimental Workflow

The overall experimental workflow for the quantification of Bis(4-Methyl-2-pentyl) Phthalate in human serum is depicted below.

Caption: Experimental workflow for the IDMS-based quantification of Bis(4-Methyl-2-pentyl) Phthalate.

Materials and Reagents

• Analytes and Internal Standard:

  • Bis(4-Methyl-2-pentyl) Phthalate (CAS: 84-63-9)[5][6][7][8]

  • Bis(4-Methyl-2-pentyl) Phthalate-d4 (CAS: 1398066-13-1)[9]

• Solvents and Reagents:

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (B52724) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic Acid (LC-MS grade)

  • Ammonium Acetate (LC-MS grade)

  • Human Serum (phthalate-free)

• Consumables:

  • Solid-Phase Extraction (SPE) Cartridges (e.g., C18)

  • Autosampler vials with caps

  • Pipette tips

  • Microcentrifuge tubes

Experimental Protocol

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Bis(4-Methyl-2-pentyl) Phthalate and Bis(4-Methyl-2-pentyl) Phthalate-d4 in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to prepare intermediate stock solutions of 10 µg/mL for both the analyte and the internal standard.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte intermediate stock solution with phthalate-free human serum to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution (50 ng/mL): Dilute the Bis(4-Methyl-2-pentyl) Phthalate-d4 intermediate stock solution with methanol to prepare a 50 ng/mL spiking solution.

Sample Preparation

• Spiking: To 500 µL of each serum sample, calibration standard, and quality control (QC) sample, add 10 µL of the 50 ng/mL Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard spiking solution.

• Equilibration: Vortex the samples for 30 seconds and allow them to equilibrate for 30 minutes at room temperature.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the equilibrated sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 10% methanol in water to remove interferences.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution: Elute the analyte and internal standard from the SPE cartridge with 2 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 50:50 methanol:water with 0.1% formic acid). Vortex for 30 seconds and transfer to an autosampler vial.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters

Parameter	Value
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	50% B to 95% B over 5 min, hold at 95% B for 2 min, return to 50% B and equilibrate for 3 min
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

MS/MS Parameters

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bis(4-Methyl-2-pentyl) Phthalate	335.2	149.1	25
Bis(4-Methyl-2-pentyl) Phthalate-d4	339.2	153.1	25

Note: The specific MRM transitions and collision energies should be optimized for the instrument used.

Data Analysis and Quantification

The concentration of Bis(4-Methyl-2-pentyl) Phthalate in the samples is determined by constructing a calibration curve. This is done by plotting the ratio of the peak area of the native analyte to the peak area of the internal standard against the concentration of the calibration standards. The concentration of the analyte in the unknown samples is then calculated from this calibration curve using the measured peak area ratio.

Performance Characteristics (Hypothetical Data)

The following tables summarize the expected performance characteristics of this method based on similar analyses for other phthalates.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²
Bis(4-Methyl-2-pentyl) Phthalate	0.1 - 100	> 0.995

Table 2: Accuracy and Precision

QC Level	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL) (Mean ± SD, n=5)	Accuracy (%)	Precision (%RSD)
Low	1	0.98 ± 0.07	98.0	7.1
Medium	10	10.3 ± 0.5	103.0	4.9
High	50	48.9 ± 2.1	97.8	4.3

Table 3: Recovery and Limit of Detection

Parameter	Value
Extraction Recovery	85 - 105%
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL

Phthalate Metabolism and Biomonitoring Context

Phthalates are primarily metabolized in the body through a two-phase process. Initially, the parent diester is hydrolyzed by lipases and esterases to its corresponding monoester.[10][11][12][13] This monoester can then undergo further oxidative metabolism to form more hydrophilic compounds, which are subsequently excreted, primarily in the urine.[11][13] Biomonitoring of phthalate exposure is therefore often conducted by measuring the urinary concentrations of these metabolites.[11][12][13] The IDMS method described here for the parent compound in serum is critical for toxicokinetic studies and for understanding the internal dose immediately following exposure.

Caption: Generalized metabolic pathway of phthalate esters in the human body.

Conclusion

This application note provides a comprehensive and detailed protocol for the accurate and precise quantification of Bis(4-Methyl-2-pentyl) Phthalate in human serum using IDMS with Bis(4-Methyl-2-pentyl) Phthalate-d4 as an internal standard. The use of a stable isotope-labeled internal standard ensures high-quality data by correcting for matrix effects and procedural losses, making this method highly suitable for clinical research, toxicology, and exposure assessment studies.

References

• 1. osti.gov [osti.gov]
• 2. benchchem.com [benchchem.com]
• 3. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. ez.restek.com [ez.restek.com]
• 6. accustandard.com [accustandard.com]
• 7. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Page loading... [guidechem.com]
• 9. Bis(4-methyl-2-pentyl) phthalate-d4 | Isotope-Labeled Compounds | 1398066-13-1 | Invivochem [invivochem.com]
• 10. mdpi.com [mdpi.com]
• 11. Integrating Biomonitoring Exposure Data into the Risk Assessment Process: Phthalates [Diethyl Phthalate and Di(2-ethylhexyl) Phthalate] as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Review of Biomonitoring of Phthalate Exposures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. library.dphen1.com [library.dphen1.com]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Phthalates Using Bis(4-Methyl-2-pentyl) Phthalate-d4

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of various phthalates in diverse sample matrices. The protocol utilizes Bis(4-Methyl-2-pentyl) Phthalate-d4 as an internal standard to ensure high accuracy and precision through isotope dilution. The described methodology, including sample preparation, chromatographic separation, and mass spectrometric detection, is suitable for researchers, scientists, and professionals in drug development and environmental analysis who require reliable trace-level quantification of these ubiquitous plasticizers.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of plastics.[1] Due to their widespread use, they are common environmental contaminants and have been detected in various consumer products, leading to human exposure.[1] Concerns over the potential endocrine-disrupting effects of certain phthalates have prompted regulatory bodies worldwide to establish limits for their presence in food, beverages, and consumer goods.[2] Consequently, sensitive and reliable analytical methods are crucial for monitoring phthalate (B1215562) levels.

LC-MS/MS has become the preferred technique for phthalate analysis due to its high selectivity and sensitivity, often requiring minimal sample preparation and eliminating the need for derivatization that is common in gas chromatography-based methods.[2] The use of a stable isotope-labeled internal standard, such as Bis(4-Methyl-2-pentyl) Phthalate-d4, is critical for accurate quantification as it effectively compensates for matrix effects and variations in sample preparation and instrument response.

This application note provides a detailed protocol for the analysis of a range of common phthalates, with a focus on a streamlined "dilute and shoot" sample preparation method that is applicable to liquid samples and can be adapted for solid matrices through an initial extraction step.

Experimental Protocols

Materials and Reagents

• Standards: Analytical standards of target phthalates and the internal standard, Bis(4-Methyl-2-pentyl) Phthalate-d4, were procured from certified suppliers.

• Solvents: LC-MS grade methanol (B129727), acetonitrile, and water.

• Additives: Ammonium (B1175870) acetate (B1210297) and acetic acid (or formic acid) of high purity.

• Vials: Use glass or polypropylene (B1209903) vials to minimize phthalate contamination.

Standard and Sample Preparation

2.1. Standard Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each phthalate and the internal standard in methanol.

• Working Standard Solutions: Prepare a mixed working standard solution containing all target phthalates at a suitable concentration (e.g., 10 µg/mL) by diluting the stock solutions with methanol.

• Internal Standard Spiking Solution: Prepare a working solution of Bis(4-Methyl-2-pentyl) Phthalate-d4 (e.g., 1 µg/mL) in methanol.

• Calibration Curve Standards: Prepare a series of calibration standards by spiking appropriate amounts of the mixed working standard solution into a phthalate-free matrix (e.g., clean water or a representative blank matrix) and adding a constant concentration of the internal standard spiking solution. A typical calibration range is 0.1 to 100 ng/mL.

2.2. Sample Preparation ("Dilute and Shoot" for Liquid Samples)

• To 1 mL of the liquid sample, add a specific volume of the internal standard spiking solution to achieve a final concentration within the calibration range (e.g., 10 ng/mL).

• Vortex the sample for 30 seconds.

• If necessary, centrifuge the sample to pellet any particulates.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Note on Solid Samples: For solid samples, an initial extraction step is required. A common approach is ultrasonic extraction with a suitable solvent like methanol or a mixture of hexane (B92381) and acetone.[3] The resulting extract can then be treated as a liquid sample.

LC-MS/MS Instrumentation and Conditions

The following parameters can be used as a starting point and should be optimized for the specific instrument in use.

3.1. Liquid Chromatography (LC)

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A reversed-phase C18 or Biphenyl column (e.g., 100 mm x 2.1 mm, 2.6 µm) is recommended for good separation of phthalates.

• Mobile Phase A: Water with 10 mM ammonium acetate and 0.1% formic acid.

• Mobile Phase B: Methanol or Acetonitrile.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• Column Temperature: 40 °C.

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	40
1.0	40
8.0	95
10.0	95
10.1	40
12.0	40

3.2. Mass Spectrometry (MS)

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Presentation

The following table summarizes the MRM transitions and typical retention times for a selection of common phthalates and the internal standard. Collision energies (CE) and other compound-specific parameters should be optimized on the instrument being used.

Analyte	Abbreviation	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
Internal Standard
Bis(4-Methyl-2-pentyl) Phthalate-d4	BMPP-d4	339.2	153.0	~6.5
Target Phthalates
Dimethyl Phthalate	DMP	195.1	163.1	~4.2
Diethyl Phthalate	DEP	223.1	149.1	~4.8
Di-n-butyl Phthalate	DBP	279.2	149.1	~5.9
Benzyl Butyl Phthalate	BBP	313.2	149.1	~6.2
Bis(2-ethylhexyl) Phthalate	DEHP	391.3	149.1	~7.8
Di-n-octyl Phthalate	DNOP	391.3	149.1	~8.2
Diisononyl Phthalate	DINP	419.3	149.1	~8.5
Diisodecyl Phthalate	DIDP	447.4	149.1	~9.1
Bis(4-Methyl-2-pentyl) Phthalate	BMPP	335.2	149.0	~6.5

Retention times are approximate and will vary depending on the specific LC system and conditions.

Mandatory Visualization

The following diagram illustrates the general workflow for the LC-MS/MS analysis of phthalates.

Caption: Workflow for the LC-MS/MS analysis of phthalates.

Conclusion

The LC-MS/MS method presented in this application note provides a sensitive, selective, and reliable approach for the quantification of phthalates in various samples. The use of Bis(4-Methyl-2-pentyl) Phthalate-d4 as an internal standard ensures high accuracy and reproducibility. The streamlined sample preparation protocol allows for high-throughput analysis, making this method well-suited for routine monitoring in quality control and research laboratories.

References

• 1. mdpi.com [mdpi.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Page loading... [wap.guidechem.com]

Application Notes and Protocols for Sample Preparation in Phthalate Analysis using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, or phthalate (B1215562) esters, are synthetic chemicals widely utilized as plasticizers to improve the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1] Their prevalence in a vast array of consumer and industrial products—including food packaging, medical devices, toys, and personal care products—leads to widespread human exposure through ingestion, inhalation, and dermal contact.[1] Growing concerns about their potential adverse health effects as endocrine-disrupting chemicals (EDCs) have spurred regulatory scrutiny and the demand for sensitive and reliable analytical methods.[1]

The accurate and precise measurement of phthalates is challenged by the complexity of sample matrices and the potential for contamination during sample handling.[1] The use of deuterated internal standards, which are isotopically labeled analogs of the target phthalates, in conjunction with chromatographic techniques like gas chromatography-mass spectrometry (GC-MS), is a well-established and highly effective approach to overcome these challenges.[1] This isotope dilution mass spectrometry (IDMS) technique is considered the gold standard for the quantitative analysis of organic micropollutants.[1] By spiking a sample with a known amount of a deuterated standard before preparation, it is possible to compensate for analyte loss during extraction and cleanup, and to correct for matrix-induced signal suppression or enhancement.[1]

These application notes provide detailed protocols for the sample preparation and analysis of phthalates in various matrices using deuterated internal standards, offering a robust framework for obtaining high-quality data.

Data Presentation: Quantitative Performance Metrics

The following tables summarize key performance data from various studies, demonstrating the effectiveness of methods employing deuterated standards for phthalate analysis.

Table 1: Recovery Rates of Deuterated Phthalates

Deuterated Phthalate	Matrix	Extraction Method	Recovery Rate (%)
Various PAEs-d4	Indoor Air	Solid-Phase Extraction (SDB cartridge)	85.9 - 100[2]
Various PAEs-d4	Indoor Air	Solid-Phase Extraction (ODS filter)	> 89.7[1]
di-n-hexyl-phthalate-d₄ (surrogate)	Coffee Brew	Liquid-Liquid Extraction	> 78 (often ~100)[1]
All PPs-d4	Water	Liquid-Liquid Extraction (Dichloromethane)	High[3]
Short-chain (e.g., DMP, DEP)-d4	Water	Liquid-Liquid Extraction (n-hexane)	Poor[3]
16 Phthalate Analytes	Chinese Spirits	Liquid-Liquid Extraction	94.3 - 105.3[4][5]
Phthalate Metabolites	Human Serum	Solid-Phase Extraction (Automated)	80 - 99[6]

Table 2: Method Detection and Quantification Limits

Phthalate	Matrix	Method Detection Limit (MDL)	Limit of Quantification (LOQ)
Various PAEs	Indoor Air	0.40 - 45.0 ng/m³[1]	-
Various PAEs	Coffee Brew	-	5 - 20 µg/L[1]
16 Phthalate Analytes	Chinese Spirits	< 10.0 ng/g[4][5]	-
10 Phthalate Compounds	Non-alcoholic Beverages	0.5 - 1.0 ng/L	1.5 - 3.0 ng/L[7]
Phthalate Metabolites	Urine	-	MMP: 0.15-100 ng, MEP/MnBP: 0.11-100 ng, MEHP: 0.087-100 ng (per 2 µL injection)[8]
Six Phthalate Esters	Water	0.006 - 0.17 µg/l[9]	-

Experimental Workflows and Protocols

To minimize the risk of contamination, all glassware should be meticulously cleaned, rinsed with acetone (B3395972) and hexane (B92381), and contact with plastic materials should be strictly avoided.[1][10]

Protocol 1: Phthalate Analysis in Liquid Samples (e.g., Beverages, Water)

This protocol is based on liquid-liquid extraction (LLE) and is suitable for a variety of liquid matrices.[1]

Materials and Reagents:

• Solvents: n-hexane, dichloromethane (B109758) (high purity)[3][7]

• Deuterated Internal Standard Stock Solution

• Calibration Standards

• Glassware: Volumetric flasks, separatory funnels, centrifuge tubes, vials with PTFE-lined caps[1]

• Sodium Sulfate (B86663) (anhydrous)

• Nitrogen gas supply

Procedure:

• Sample Preparation: Measure a known volume of the liquid sample into a separatory funnel.

• Spiking: Add a precise volume of the deuterated internal standard solution to the sample.

• Extraction: Add a specified volume of n-hexane (or dichloromethane for broader analyte recovery) and shake vigorously for several minutes.[3][7] Allow the layers to separate.

• Collection: Drain the organic layer into a clean flask. Repeat the extraction process two more times and combine the organic extracts.[11]

• Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent to a small volume using a rotary evaporator. Further concentrate the residue under a gentle stream of nitrogen.[1]

• Reconstitution: Reconstitute the dried residue in a known volume of a suitable solvent for GC-MS analysis.[1]

Caption: Workflow for liquid sample preparation.

Protocol 2: Phthalate Analysis in Solid Samples (e.g., Polymers, Plastics)

This protocol utilizes solvent extraction for the determination of phthalates in solid matrices.[1]

Materials and Reagents:

• Solvents: Tetrahydrofuran (THF), hexane, cyclohexane (B81311) (high purity)[1]

• Deuterated Internal Standard Stock Solution

• Calibration Standards

• Glass vials with PTFE-lined caps

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Accurately weigh a small amount of the solid sample (e.g., cut into small pieces) into a glass vial.[1]

• Dissolution: Add a precise volume of THF to dissolve the polymer. Vortex until the sample is completely dissolved.

• Spiking: Spike the dissolved sample with a known amount of the deuterated internal standard solution.[1]

• Precipitation: Add hexane or cyclohexane to precipitate the polymer. Vortex thoroughly.

• Separation: Centrifuge the sample to pellet the precipitated polymer.

• Extraction: Carefully transfer the supernatant to a clean vial for GC-MS analysis.

Caption: Workflow for solid sample preparation.

Protocol 3: Phthalate Analysis in Air Samples

This protocol employs solid-phase extraction (SPE) for the collection and analysis of phthalates from air.

Materials and Reagents:

• Adsorbent Cartridges: Styrene-divinylbenzene copolymer (SDB) or octadecyl silica (B1680970) (ODS) cartridges[1]

• Elution Solvent: Acetone

• Deuterated Internal Standard Stock Solution

• Calibration Standards

• Calibrated air sampling pump

Procedure:

• Sample Collection: Connect the adsorbent cartridge to the sampling pump and draw a known volume of air through it at a controlled flow rate.[1]

• Transport and Spiking: After sampling, cap the cartridge and transport it to the laboratory. Spike the cartridge with the deuterated internal standard solution.[1]

• Elution: Elute the collected phthalates from the adsorbent by passing a small volume of acetone through the cartridge.[1]

• Collection and Concentration: Collect the eluate in a clean vial. If necessary, concentrate the eluate under a gentle stream of nitrogen.[1]

• Reconstitution: Reconstitute the residue in a known volume of a suitable solvent for GC-MS analysis.[1]

Caption: Workflow for air sample preparation.

Protocol 4: Phthalate Metabolite Analysis in Urine

This protocol is for the quantification of phthalate metabolites in urine samples, often requiring an enzymatic hydrolysis step.

Materials and Reagents:

• β-glucuronidase solution[12]

• Ammonium (B1175870) acetate (B1210297) buffer (pH 6.5)[12]

• Deuterated or ¹³C-labeled internal standards for each target metabolite[12]

• Solid-Phase Extraction (SPE) cartridges

• Methanol, Acetonitrile, and Formic Acid (LC-MS grade)

• LC-MS/MS system

Procedure:

• Sample Preparation: Thaw and vortex the urine samples.

• Spiking: Add a mixture of deuterated or ¹³C-labeled internal standards to each urine sample.[12]

• Enzymatic Hydrolysis: Add ammonium acetate buffer and β-glucuronidase solution to the samples to deconjugate the phthalate metabolites.[12] Incubate as required.

• Sample Cleanup: Perform solid-phase extraction (SPE) to remove interfering substances and concentrate the analytes.[12] This can be done manually or with an automated system.

• LC-MS/MS Analysis: Analyze the prepared samples by high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with a tandem mass spectrometer (MS/MS).[12]

Caption: Workflow for urine sample preparation.

Conclusion

The use of deuterated internal standards is indispensable for the accurate and reliable quantification of phthalates and their metabolites across a wide range of sample matrices. The protocols outlined in these application notes provide a solid foundation for researchers, scientists, and drug development professionals to develop and implement robust analytical methods. By carefully following these procedures and adhering to strict quality control measures to prevent contamination, high-quality data can be generated to support research, regulatory compliance, and product safety assessments.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Determination of phthalate esters in Chinese spirits using isotope dilution gas chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 11. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4 in environmental matrices, specifically soil and water. This deuterated phthalate (B1215562) serves as an excellent internal standard for the accurate quantification of phthalate esters in environmental samples due to its similar chemical properties to the target analytes and its distinct mass, which allows for clear differentiation during mass spectrometric analysis.

The following sections detail the necessary sample preparation and analytical instrumentation methods, supported by quantitative performance data and visual workflows to ensure accurate and reproducible results.

Introduction to Phthalate Analysis

Phthalate esters are a class of synthetic chemicals widely used as plasticizers to increase the flexibility, durability, and longevity of plastics. Their widespread use has led to their ubiquitous presence in the environment, including in soil, water, and air. Due to potential endocrine-disrupting effects and other adverse health impacts, the monitoring of phthalate levels in various environmental compartments is of significant importance.

The use of a deuterated internal standard, such as Bis(4-Methyl-2-pentyl) Phthalate-d4, is crucial for accurate quantification. Internal standards are added to samples at a known concentration before extraction and analysis. They help to correct for the loss of analyte during sample preparation and for variations in instrument response, thereby improving the precision and accuracy of the results.

Analytical Approaches

Gas chromatography coupled with mass spectrometry (GC-MS) is the most common and reliable technique for the analysis of phthalates. It offers excellent separation of complex mixtures and sensitive and selective detection. High-performance liquid chromatography (HPLC) can also be used, but GC-MS generally provides better resolution for phthalate analysis.

This document focuses on GC-MS based methods following two primary sample preparation techniques:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for soil samples.

• Solid-Phase Extraction (SPE) for water samples.

Quantitative Data Presentation

The following tables summarize representative quantitative data for the analysis of phthalates in environmental samples using methods similar to those described in this document. It is important to note that this data is compiled from various studies and is intended to be representative of the performance of these methods. Actual performance characteristics should be determined in the user's laboratory for the specific matrices and analytes of interest.

Table 1: Representative Performance Data for Phthalate Analysis in Soil using QuEChERS-GC-MS

Analyte	Linearity (R²)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)
Phthalate Mix 1	>0.99	0.91 - 10.10	2.7 - 26.68	70.0 - 117.9	0.67 - 4.62
Phthalate Mix 2	>0.997	0.09 - 0.43	-	97.2 - 99.1	~4

Data compiled from multiple sources demonstrating typical performance.[1][2]

Table 2: Representative Performance Data for Phthalate Analysis in Water using SPE-GC-MS

Analyte	Linearity (R²)	LOD (ng/L)	LOQ (ng/L)	Recovery (%)	RSD (%)
Phthalate Mix 1	>0.99	300 - 2600	-	-	-
Phthalate Mix 2	-	50	100	99 - 104	1.1 - 4.2
Deuterated Phthalates	>0.995	-	-	>89.7	5.1 - 13.1

Data compiled from multiple sources demonstrating typical performance.[3][4][5]

Experimental Protocols

Extreme care must be taken to avoid contamination during sample preparation and analysis, as phthalates are present in many laboratory consumables. All glassware should be thoroughly cleaned and rinsed with phthalate-free solvents. The use of plastic materials should be avoided whenever possible.

Protocol for Soil Sample Analysis using QuEChERS and GC-MS

This protocol is based on the widely used QuEChERS method, which involves a simple extraction and cleanup procedure.

4.1.1. Materials and Reagents

• Homogenized soil sample

• Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard solution

• Acetonitrile (B52724) (ACN), HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes for cleanup

• Centrifuge

• Vortex mixer

4.1.2. Sample Extraction

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Spike the sample with a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

4.1.3. Sample Cleanup (Dispersive SPE)

• Transfer a 1 mL aliquot of the acetonitrile supernatant to a 15 mL centrifuge tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is ready for GC-MS analysis.

Protocol for Water Sample Analysis using Solid-Phase Extraction (SPE) and GC-MS

This protocol is suitable for the extraction and concentration of phthalates from water samples.

4.2.1. Materials and Reagents

• Water sample

• Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard solution

• C18 SPE cartridges (e.g., 500 mg, 6 mL)

• Methanol, HPLC grade

• Ethyl acetate, HPLC grade

• Deionized water

• SPE vacuum manifold

• Evaporation system (e.g., nitrogen evaporator)

4.2.2. SPE Cartridge Conditioning

• Place the C18 SPE cartridges on the vacuum manifold.

• Wash the cartridges with 5 mL of ethyl acetate.

• Condition the cartridges with 5 mL of methanol.

• Equilibrate the cartridges with 5 mL of deionized water. Do not allow the cartridges to go dry.

4.2.3. Sample Loading and Elution

• Spike a 100 mL water sample with a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard.

• Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• After the entire sample has passed through, dry the cartridge under vacuum for 10-15 minutes.

• Elute the retained phthalates with 5 mL of ethyl acetate.

4.2.4. Concentration

• Collect the eluate in a clean collection tube.

• Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• The concentrated extract is ready for GC-MS analysis.

GC-MS Instrumental Analysis

The following are typical GC-MS parameters for phthalate analysis. These should be optimized for the specific instrument and column used.

Table 3: Recommended GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
Carrier Gas	Helium or Hydrogen
Column	e.g., HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Oven Program	60°C (hold 1 min), ramp to 220°C at 20°C/min, then to 300°C at 5°C/min (hold 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Ions for Bis(4-Methyl-2-pentyl) Phthalate-d4:

• Quantification and confirmation ions should be determined by analyzing a standard of Bis(4-Methyl-2-pentyl) Phthalate-d4. The non-deuterated form has characteristic ions at m/z 149 and 167.[6] The deuterated standard will have ions with a +4 m/z shift.

Visualizations

The following diagrams illustrate the experimental workflows for the analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4 in soil and water samples.

Caption: Workflow for the analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4 in soil.

Caption: Workflow for the analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4 in water.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gcms.cz [gcms.cz]

Application Note: Quantitative Analysis of Phthalates in Food and Beverage Matrices Using Isotope Dilution GC-MS/MS with Bis(4-Methyl-2-pentyl) Phthalate-d4

Introduction

Phthalates, or phthalic acid esters (PAEs), are a class of synthetic chemicals primarily used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1] Due to their widespread use in food packaging materials, processing equipment, and storage containers, there is a significant risk of their migration into food and beverages.[2][3] Several phthalates are considered endocrine-disrupting chemicals (EDCs) and have been linked to adverse health effects, prompting regulatory bodies worldwide to establish maximum allowable limits in food products.[4][5]

Accurate and sensitive quantification of phthalates in complex food matrices is challenging due to their ubiquitous presence in the laboratory environment, which can lead to sample contamination, and the potential for matrix effects during analysis.[6] The isotope dilution technique, which employs a stable isotope-labeled internal standard, is the gold standard for this analysis.[6] This method involves adding a known amount of a deuterated analog of the target analyte at the beginning of the sample preparation process. This internal standard behaves almost identically to the native analyte throughout extraction, cleanup, and instrumental analysis, effectively compensating for any analyte loss or instrumental signal variation.[7]

This application note provides a detailed protocol for the determination of various phthalates in food and beverage samples using gas chromatography-tandem mass spectrometry (GC-MS/MS) with Bis(4-Methyl-2-pentyl) Phthalate-d4 as a representative isotope-labeled internal standard.

Principle of Isotope Dilution using Bis(4-Methyl-2-pentyl) Phthalate-d4

The core of this method is the use of an internal standard that is chemically identical to the analyte but has a different mass due to isotopic labeling (e.g., replacement of hydrogen with deuterium). Bis(4-Methyl-2-pentyl) Phthalate-d4 serves as an ideal internal standard for quantifying its non-labeled counterpart and other structurally similar phthalates. By adding a precise amount of the deuterated standard to every sample, blank, and calibration standard, quantification is based on the ratio of the native analyte's response to the internal standard's response. This ratiometric approach corrects for variations in extraction efficiency, sample volume, and instrument response, leading to high accuracy and precision.[8][9]

Caption: Principle of isotope dilution mass spectrometry for phthalate (B1215562) quantification.

Experimental Protocol

1. Critical Precautions: Avoiding Contamination

Due to the ubiquitous nature of phthalates in laboratory materials, stringent precautions are mandatory to prevent background contamination.[10]

• Glassware: Use only glass or stainless steel apparatus. All glassware must be scrupulously cleaned by rinsing with acetone (B3395972) and high-purity n-hexane.[1] If possible, heat non-volumetric glassware at 400°C for at least 2 hours.[10]

• Solvents: Use pesticide-grade or equivalent high-purity solvents. Test each new bottle for phthalate contamination before use.

• Plastics: Avoid all contact with plastic materials, including pipette tips (use glass pipettes), vial caps (B75204) (use PTFE-lined septa), and gloves (use nitrile gloves, checked for contamination).[1][11]

• Blanks: A procedural blank (matrix-free sample) must be run with every batch of samples to monitor for contamination.

2. Reagents and Standards

• Solvents: n-Hexane, Dichloromethane, Acetone, Methanol (B129727) (all high-purity, residue analysis grade).

• Native Phthalate Standards: A certified standard mix containing target analytes such as Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Di-n-butyl phthalate (DBP), Benzyl butyl phthalate (BBP), Bis(2-ethylhexyl) phthalate (DEHP), and Di-n-octyl phthalate (DNOP).

• Internal Standard: Bis(4-Methyl-2-pentyl) Phthalate-d4 (BMPP-d4).

• Stock Solutions: Prepare individual stock solutions of native phthalates and the internal standard at 1000 µg/mL in a suitable solvent like n-hexane or methanol.[2] Store at 4°C or below in amber glass vials.

• Working Solutions: Prepare intermediate and working calibration standards by serial dilution of the stock solutions. A typical calibration range is 0.5 to 200 µg/L.[2] Each calibration standard must be fortified with the internal standard at a constant concentration (e.g., 50 µg/L).

3. Sample Preparation: Liquid-Liquid Extraction (LLE) for Beverages

This protocol is adapted for clear, non-fatty beverages like soft drinks, juices, and bottled water.[2]

• Measure 5.0 mL of the beverage sample into a 15 mL glass centrifuge tube.

• Spike the sample with a known amount of the Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard solution (e.g., 10 µL of a 10 mg/L solution).[2]

• Add 1.5 mL of methanol and vortex to mix.

• Add 5-10 mL of n-hexane (or dichloromethane) to the tube.[1][2]

• Shake the mixture vigorously for 5-7 minutes.[2]

• Centrifuge at 4000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (n-hexane) to a clean glass tube.

• Concentrate the extract under a gentle stream of nitrogen to a final volume of 1.0 mL.

• Transfer the final extract to a 2 mL autosampler vial with a PTFE-lined cap for GC-MS/MS analysis.

For high-fat food matrices like oils or dairy, a more rigorous extraction involving fat removal, such as gel permeation chromatography (GPC) or solid-phase extraction (SPE), is required.

Caption: General workflow for phthalate analysis in beverage samples.

4. GC-MS/MS Instrumental Conditions

The following are typical starting conditions and may require optimization for specific instruments and target analytes.

Parameter	Setting
GC System	Agilent 7890A or equivalent
Column	DB-5MS (30 m × 0.25 mm, 0.25 µm) or equivalent[2]
Injection	1 µL, Splitless mode
Injector Temp.	280-320°C (A high temperature helps volatilize high MW phthalates)[1][10]
Carrier Gas	Helium, constant flow at 1.0 mL/min[2]
Oven Program	Initial 100°C (hold 1 min), ramp at 10°C/min to 280°C, then ramp at 5°C/min to 310°C (hold 5 min)[2]
MS System	Triple Quadrupole (e.g., Agilent 7000 Series, SCIEX QTRAP 4500)
Ion Source	Electron Ionization (EI) at 70 eV
Source Temp.	250°C[10]
Transfer Line	300°C[10]
Acquisition	Multiple Reaction Monitoring (MRM)

5. MRM Transitions

MRM is used for its high selectivity and sensitivity. At least two transitions (one for quantification, one for qualification) should be monitored for each analyte and internal standard. The table below includes representative analytes and the specific target compound, Bis(4-methyl-2-pentyl) phthalate (BMPP).

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quant	Product Ion (m/z) - Qual
Diethyl Phthalate (DEP)	177.1	149.1	121.1
Di-n-butyl Phthalate (DBP)	223.1	149.1	104.1
Benzyl butyl Phthalate (BBP)	206.1	149.1	91.1
Bis(2-ethylhexyl) Phthalate (DEHP)	279.2	149.1	167.1
Bis(4-methyl-2-pentyl) Phthalate (BMPP)	335.2	149.0	-
Bis(4-methyl-2-pentyl) Phthalate-d4 (IS)	339.2	153.0	-
MRM transitions are instrument-dependent and require empirical optimization. Data for BMPP is from a SCIEX technical note[12]; transitions for other phthalates are common examples. The IS transitions are predicted based on fragmentation patterns.

Performance Data

The following table summarizes typical performance data for phthalate analysis. While specific data using BMPP-d4 as an internal standard is limited, the data for BMPP as an analyte demonstrates the sensitivity achievable with modern LC-MS/MS systems. The limits of quantification (LOQs) are typically in the low µg/kg or ng/mL range.

Table 1: Method Performance and Limits of Quantitation (LOQ)

Analyte	Matrix	Method	LOQ Range	Recovery Range	Reference
10 Common Phthalates	Non-alcoholic Beverages	GC-MS/MS	1.5 - 3.0 ng/L (0.0015 - 0.003 µg/L)	91.5 - 118.1%	[2]
6 Common Phthalates	Coffee Brew	GC-MS	0.45 - 16.2 mg/L	Not Reported	[9]
Bis(4-methyl-2-pentyl) Phthalate (BMPP)	Food Simulants	LC-MS/MS	0.027 - 16 µg/kg	70 - 130%	[12]
Various Phthalates	Liquor	GC-MS	Not Reported	89 - 112%	[4]

Note: The LOQ for BMPP was determined in food simulants (e.g., 50% ethanol (B145695) in water) and may vary in complex food matrices.[12] Blank contamination can significantly impact the LOQs for common phthalates like DEHP and DBP.[12]

The described isotope dilution GC-MS/MS method provides a robust, sensitive, and accurate framework for the quantification of phthalates in food and beverage samples. The use of a deuterated internal standard like Bis(4-Methyl-2-pentyl) Phthalate-d4 is critical for correcting matrix effects and procedural losses, ensuring high-quality data that meets regulatory requirements. Careful attention to minimizing laboratory contamination is paramount for achieving low detection limits and reliable results.

References

• 1. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 2. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine [mdpi.com]
• 4. idaea.csic.es [idaea.csic.es]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. oiv.int [oiv.int]
• 11. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 12. sciex.com [sciex.com]

Application Notes and Protocols for the Quantification of Bis(4-Methyl-2-pentyl) Phthalate in Plastics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(4-Methyl-2-pentyl) Phthalate (B1215562), also known as diisohexyl phthalate, is a phthalic acid ester that can be used as a plasticizer in various polymer matrices to enhance their flexibility and durability. The quantification of this compound in plastics is crucial for quality control, regulatory compliance, and safety assessment, particularly for products in the pharmaceutical, food contact, and consumer goods sectors. While extensive data is available for common phthalates such as DEHP, DBP, and DINP, specific quantitative data for Bis(4-Methyl-2-pentyl) Phthalate in various plastics is not as widely reported in publicly available literature.

This document provides a detailed protocol for the quantification of Bis(4-Methyl-2-pentyl) Phthalate in plastics using Gas Chromatography-Mass Spectrometry (GC-MS), a widely accepted and robust analytical technique for this purpose.[1][2]

Quantitative Data on Phthalates in Plastics

The following table summarizes the concentration ranges of several common phthalates found in various plastic materials, as reported in scientific literature. It is important to note that the concentration of phthalates can vary significantly based on the product type, manufacturer, and intended application. Specific quantitative data for Bis(4-Methyl-2-pentyl) Phthalate is limited in the reviewed literature; however, the provided data for other phthalates offers a valuable comparative context.

Phthalate	Plastic Type	Concentration Range (% w/w)	Reference
Di(2-ethylhexyl) phthalate (DEHP)	PVC	1 - 40	[3][4]
Diisononyl phthalate (DINP)	PVC	10 - 53	[3][4]
Dibutyl phthalate (DBP)	PVC	< 0.3	[4]
Di(2-ethylhexyl) phthalate (DEHP)	Polypropylene (PP)	Detected (levels not specified)	[1][2]

Experimental Protocol: Quantification of Bis(4-Methyl-2-pentyl) Phthalate in Plastics by GC-MS

This protocol outlines a general procedure for the extraction and quantification of Bis(4-Methyl-2-pentyl) Phthalate from plastic samples. Method validation should be performed in the respective laboratory to ensure accuracy and precision.

Materials and Reagents

• Solvents (High Purity, HPLC or GC grade): Dichloromethane, Hexane (B92381), Acetone, Cyclohexane, Tetrahydrofuran (THF)

• Internal Standard (IS): Benzyl Benzoate (or other suitable non-interfering compound)

• Standard: Certified reference material of Bis(4-Methyl-2-pentyl) Phthalate

• Sodium Sulfate (anhydrous)

• Glassware: Volumetric flasks, vials with PTFE-lined caps, pipettes, syringes, filter funnels

• Ultrasonic bath

• Vortex mixer

• Centrifuge

• Syringe filters (0.45 µm, PTFE)

Sample Preparation (Solvent Extraction)

• Sample Reduction: Finely cut or grind the plastic sample into small pieces (e.g., < 2 mm) to increase the surface area for extraction.

• Weighing: Accurately weigh approximately 0.1 - 1.0 g of the prepared plastic sample into a glass vial.

• Solvent Addition: Add a known volume (e.g., 10 mL) of a suitable extraction solvent or solvent mixture. A common choice is a 1:1 mixture of hexane and acetone. For some polymers like PVC, dissolution in THF followed by precipitation with a non-solvent like hexane can be effective.

• Extraction:

  • Tightly cap the vial.

  • Place the vial in an ultrasonic bath for 30-60 minutes at a controlled temperature (e.g., 40-60°C).

  • Periodically vortex the sample during sonication to ensure thorough mixing.

• Internal Standard Spiking: After extraction and cooling to room temperature, spike the extract with a known concentration of the internal standard.

• Cleanup (if necessary):

  • If the extract contains suspended particles, centrifuge the vial at a moderate speed (e.g., 3000 rpm) for 10 minutes.

  • Alternatively, filter the extract through a syringe filter into a clean vial.

  • If the sample matrix is complex, a solid-phase extraction (SPE) cleanup step may be required.

• Final Preparation: Transfer an aliquot of the final extract into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890 GC system or equivalent.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless injector.

• Injection Volume: 1 µL.

• Injector Temperature: 280 - 300°C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1.0 - 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 200°C, hold for 0 minutes.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and Full Scan for confirmation.

  • Suggested SIM ions for Bis(4-Methyl-2-pentyl) Phthalate (m/z): 149 (quantifier), 167, 209.

  • Suggested SIM ions for Benzyl Benzoate (IS) (m/z): 105 (quantifier), 77, 133.

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of Bis(4-Methyl-2-pentyl) Phthalate and a constant concentration of the internal standard in the final solvent. The concentration range should bracket the expected sample concentrations.

• Calibration Curve: Inject the calibration standards into the GC-MS system and generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Quantification: Inject the prepared sample extracts and determine the concentration of Bis(4-Methyl-2-pentyl) Phthalate using the generated calibration curve. The final concentration in the plastic sample is calculated by taking into account the initial sample weight and the volume of the extraction solvent.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key stages of the experimental workflow for the quantification of Bis(4-Methyl-2-pentyl) Phthalate in plastics.

Caption: Experimental workflow for phthalate quantification.

Caption: Logical relationship of the analytical process.

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. inis.iaea.org [inis.iaea.org]
• 3. flexvinylalliance.com [flexvinylalliance.com]
• 4. greenpeace.to [greenpeace.to]

Application Note: High-Throughput Analysis of Phthalate Esters in Complex Matrices Using Isotope Dilution GC-MS/MS

Abstract

This application note details a robust and sensitive analytical protocol for the quantification of phthalate (B1215562) esters in a variety of complex sample matrices. The method utilizes isotope dilution coupled with gas chromatography-tandem mass spectrometry (GC-MS/MS) to ensure high accuracy and precision by correcting for matrix effects and procedural losses. This protocol is intended for researchers, scientists, and quality control professionals in the environmental, food safety, and pharmaceutical industries.

Introduction

Phthalate esters are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers.[1][2] Due to their ubiquitous presence in plastics and other consumer products, they are common environmental and food contaminants.[3][4] Concerns over their potential endocrine-disrupting properties have led to increased regulatory scrutiny and the need for sensitive and reliable analytical methods for their detection and quantification.[2][5]

Isotope dilution mass spectrometry is a powerful technique for the accurate quantification of trace-level contaminants.[3][6] By spiking the sample with a known amount of an isotopically labeled analog of the target analyte, variations in sample preparation, extraction efficiency, and instrument response can be effectively normalized, leading to highly accurate and precise results.[6] This application note provides a detailed protocol for the analysis of 16 common phthalate esters using an isotope dilution GC-MS/MS method.

Experimental Workflow

The overall experimental workflow is depicted in the diagram below. The process involves sample preparation, including the addition of isotopically labeled internal standards, followed by extraction and cleanup, and concluding with instrumental analysis and data processing.

Caption: Experimental workflow for phthalate ester analysis.

Materials and Reagents

• Solvents: n-Hexane, Dichloromethane, Acetone, Methanol (B129727), Ethyl Acetate (all HPLC or pesticide residue grade).

• Standards: Native phthalate ester standards (e.g., DMP, DEP, DBP, BBP, DEHP) and their corresponding isotopically labeled internal standards (e.g., D4-labeled).

• Solid-Phase Extraction (SPE) Cartridges: Florisil or C18 cartridges.

• Reagents: Sodium chloride (analytical grade), Anhydrous sodium sulfate (B86663) (analytical grade).

• Glassware: All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.[7]

Experimental Protocols

Standard Preparation

Prepare individual stock solutions of native and isotopically labeled phthalate standards in a suitable solvent (e.g., hexane/acetone 8:2 v/v) at a concentration of 1000 µg/mL.[8] From these, prepare working standard solutions at various concentrations (e.g., 0.1, 1.0, 5.0, 10.0, 20.0, 50.0, 100.0, and 200.0 µg/L) for calibration curves.[9] The internal standard spiking solution should be prepared at a concentration that results in a final concentration in the sample extract within the calibration range.

Sample Preparation and Extraction

The choice of extraction method depends on the sample matrix. Below are protocols for liquid and solid samples.

4.2.1. Liquid Samples (e.g., Beverages, Water)

• Measure 5.0 mL of the liquid sample into a 15 mL centrifuge tube.[9]

• Spike the sample with 10 µL of the internal standard mixture.[9]

• Add 1.5 mL of methanol and vortex to mix.[9]

• Transfer the mixture to a separatory funnel and add 15 mL of n-hexane.[9]

• Shake vigorously for 5-7 minutes.[9]

• Allow the phases to separate. If an emulsion forms, add 0.5 mL of 10% NaCl solution.[9]

• Collect the organic (n-hexane) layer.

• Repeat the extraction with another 15 mL of n-hexane and combine the organic layers.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

4.2.2. Solid and Semi-Solid Samples (e.g., Food, Soil)

• Weigh 1-5 g of the homogenized sample into a centrifuge tube.

• Spike the sample with the internal standard mixture.

• Add 10 mL of a suitable extraction solvent (e.g., hexane/acetone 1:1 v/v).[10]

• Homogenize or sonicate for 20 minutes.[11]

• Centrifuge the sample to separate the solid and liquid phases.

• Collect the supernatant.

• Repeat the extraction with another 10 mL of the solvent and combine the supernatants.

• Proceed with cleanup as described in section 4.3.

Extract Cleanup (if necessary)

For complex matrices, a cleanup step may be required to remove interferences.

• Condition a Florisil SPE cartridge (1 g, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.[12]

• Load the concentrated extract onto the SPE cartridge.

• Wash the cartridge with a small volume of a non-polar solvent to remove interfering compounds.

• Elute the phthalate esters with 5 mL of ethyl acetate.[12]

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS/MS Analysis

Instrumental Conditions

The following are typical GC-MS/MS parameters. These may need to be optimized for the specific instrument and analytes of interest.

Parameter	Setting
GC System	Agilent 7890A GC or equivalent
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL, splitless mode
Inlet Temperature	280 °C
Oven Program	Initial 100 °C (hold 1 min), ramp to 280 °C at 10 °C/min, then to 310 °C at 5 °C/min (hold 5 min)[9]
Carrier Gas	Helium, constant flow at 1 mL/min
MS System	Agilent 7000 Series Triple Quadrupole GC/MS or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	260 °C
Transfer Line Temp.	300 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

Specific MRM transitions for each native phthalate and its corresponding labeled internal standard must be determined. A common precursor ion for many phthalates is m/z 149.[7]

Phthalate	Precursor Ion (m/z)	Product Ion (m/z)
Dimethyl Phthalate (DMP)	194	163
Diethyl Phthalate (DEP)	177	149
Di-n-butyl Phthalate (DBP)	223	149
Benzyl Butyl Phthalate (BBP)	206	149
Di(2-ethylhexyl) Phthalate (DEHP)	279	149
Other Phthalates	Analyte Specific	Analyte Specific

Data Analysis and Quantification

Quantification is performed using the isotope dilution method. The concentration of the native analyte is calculated based on the ratio of the peak area of the native analyte to the peak area of its corresponding isotopically labeled internal standard.

Performance Characteristics

The performance of this method has been validated in various matrices. The following table summarizes typical performance data.

Phthalate	Matrix	Recovery (%)	RSD (%)	LOD (µg/L)	LOQ (µg/L)	Reference
16 Phthalates	Chinese Spirit	94.3 - 105.3	< 6.5	< 10 (ng/g)	-	[3]
10 Phthalates	Non-alcoholic Beverages	70 - 120	< 15	0.5 (ng/L)	-	[9]
Multiple Phthalates	Coffee	-	6 - 15	-	-	[5]
19 Phthalates	Milk/Milk Powder	-	-	0.005-0.02 (mg/kg)	-	[4]
Multiple Phthalates	Fragrances	94.9 - 105.6	≤ 4.06	0.0010-0.0021 (µg/mL)	0.0031-0.0065 (µg/mL)	[13]

Conclusion

The isotope dilution GC-MS/MS method described in this application note provides a highly accurate, sensitive, and robust approach for the quantification of phthalate esters in a wide range of sample matrices. The use of isotopically labeled internal standards effectively compensates for matrix effects and procedural variations, ensuring reliable data for research, regulatory compliance, and quality control purposes. Careful attention to minimizing background contamination is crucial for achieving low detection limits.[1][4]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isotope dilution - Wikipedia [en.wikipedia.org]
• 7. gcms.cz [gcms.cz]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]
• 11. agilent.com [agilent.com]
• 12. scispace.com [scispace.com]
• 13. mdpi.com [mdpi.com]

Technical Notes & Optimization

minimizing blank contamination for Bis(4-Methyl-2-pentyl) Phthalate analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing blank contamination during the analysis of Bis(4-Methyl-2-pentyl) Phthalate (B1215562).

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: High Levels of Bis(4-Methyl-2-pentyl) Phthalate Detected in Method Blanks

• Question: My GC-MS analysis consistently shows high levels of Bis(4-Methyl-2-pentyl) Phthalate in my solvent and procedural blanks. What are the potential sources of this contamination and how can I resolve it?

• Answer: High blank contamination for phthalates is a common issue due to their ubiquitous nature. Potential sources can be broadly categorized as follows:

  • Solvents and Reagents: Even high-purity solvents can contain trace amounts of phthalates.

  • Glassware and Labware: Improperly cleaned glassware or the use of plastic labware can be a significant source of contamination.

  • Laboratory Environment: Phthalates are present in flooring, paints, cables, and dust, which can contaminate samples.[1]

  • Personal Care Products: Cosmetics, lotions, and soaps can contain phthalates that may be inadvertently introduced into samples.

  To resolve this, a systematic approach is recommended. The following flowchart outlines a logical workflow for troubleshooting high phthalate background.

  Caption: A logical workflow for troubleshooting high phthalate background.

Issue 2: Inconsistent and Irreproducible Results for Bis(4-Methyl-2-pentyl) Phthalate

• Question: I am observing significant variation in the concentration of Bis(4-Methyl-2-pentyl) Phthalate between replicate samples. What could be causing this irreproducibility?

• Answer: Inconsistent results are often due to sporadic contamination introduced during sample preparation or instrument carryover.

  • Cross-Contamination: Ensure dedicated glassware and equipment are used for phthalate analysis and are thoroughly cleaned between samples.

  • Inhomogeneous Sample: For solid or viscous samples, ensure thorough homogenization before taking an aliquot for extraction.

  • Variable Extraction Efficiency: Optimize and standardize your extraction method, ensuring consistent solvent volumes, extraction times, and agitation.

  • Instrument Carryover: Phthalates can adsorb to surfaces in the injection port and column. Run solvent blanks between samples to check for carryover. If observed, develop a robust wash method for the autosampler syringe and injection port.

Frequently Asked Questions (FAQs)

• Q1: What are the most common sources of phthalate contamination in a laboratory?

  • A1: The most common sources include plastic labware (especially PVC), solvents, reagents, contaminated glassware, dust, and laboratory air.[1] Vinyl gloves are a significant source and should be avoided; nitrile gloves are a safer alternative. Parafilm is also a known source of phthalate leaching and should not be used to seal containers.

• Q2: Can I use plastic materials if they are labeled "phthalate-free"?

  • A2: While "phthalate-free" plastics are a better choice, it is best to avoid plastic materials whenever possible for ultra-trace analysis. Cross-contamination can still occur. If plastics are necessary, polypropylene (B1209903) (PP) or polyethylene (B3416737) (PE) are generally preferred over polyvinyl chloride (PVC). It is always recommended to test a new batch of consumables for phthalate contamination before use.

• Q3: How can I test my solvents for phthalate contamination?

  • A3: To test a solvent, concentrate a large volume (e.g., 100 mL) down to a small volume (e.g., 1 mL) using a gentle stream of high-purity nitrogen in a scrupulously clean glass tube. Analyze the concentrated solvent by GC-MS.

• Q4: Is it necessary to run a procedural blank with every batch of samples?

  • A4: Yes, it is critical to process a procedural blank (a blank sample that goes through the entire sample preparation process) with each batch of samples. This helps to assess the level of contamination introduced during sample handling and preparation.

• Q5: What type of septa should I use for my GC vials?

  • A5: Use PTFE-lined silicone septa. The PTFE lining provides an inert barrier between the sample and the silicone, which can be a source of phthalate contamination.

Quantitative Data Summary

The following table summarizes reported leaching of common phthalates from various laboratory consumables. While specific data for Bis(4-Methyl-2-pentyl) Phthalate is limited, the data for other common phthalates can serve as a guide for potential contamination sources.

Laboratory Consumable	Phthalate Detected	Reported Leaching Level	Reference
Plastic Syringes	DMP, DBP, DEHP	Not quantified, but definite contamination observed	[2]
Pipette Tips	DEHP	0.36 µg/cm²	[2]
Pipette Tips	DINP	0.86 µg/cm²	[2]
PTFE Filter Holders	DBP	2.49 µg/cm²	[2]
Parafilm®	DEHP	up to 0.50 µg/cm²	[2]

Acceptable Blank Levels

Acceptable blank levels are typically determined by the requirements of the specific analytical method and the desired limit of quantitation (LOQ) for the analysis. For EPA methods, a common criterion is that the concentration of the analyte in the blank should be less than 1/10th of the concentration of the analyte in the samples. Some laboratories may aim for blank levels below the LOQ. For sensitive analyses, blank values for common phthalates like DEHP and DBP are often in the range of a few µg/kg to 50 µg/kg.[2]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning Procedure

This protocol is designed to minimize background phthalate contamination on laboratory glassware.

Caption: Workflow for rigorous glassware cleaning to minimize phthalate contamination.

Methodology:

• Initial Rinse: Immediately after use, rinse glassware with the last solvent it contained to remove the bulk of any residues.

• Detergent Wash: Wash the glassware with a laboratory-grade, phosphate-free detergent in hot water. Use brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware thoroughly with tap water to remove all detergent.

• Deionized Water Rinse: Rinse the glassware several times with deionized water.

• Solvent Rinse: Rinse the glassware with a high-purity solvent such as acetone or hexane to remove any remaining organic residues and to aid in drying.

• Baking: Place the glassware in a muffle furnace and bake at 400°C for at least 2 hours. This will pyrolyze any remaining organic contaminants.

• Cooling and Storage: Allow the glassware to cool completely in a clean environment, such as a desiccator. Immediately cover all openings with aluminum foil that has also been baked. Store in a dedicated, clean cabinet.

Protocol 2: Sample Preparation in a Phthalate-Minimized Environment

This protocol outlines steps to minimize contamination during sample preparation.

• Designated Area: Whenever possible, perform all sample preparation steps in a designated area that is physically separate from other laboratory activities. Ideally, this should be within a fume hood or a laminar flow bench with HEPA filtration.

• Personal Protective Equipment (PPE): Wear nitrile gloves (vinyl gloves are a significant source of phthalates). Avoid wearing any personal care products (lotions, perfumes, cosmetics) on the day of analysis.

• Labware Selection: Use only glassware that has been rigorously cleaned according to Protocol 1. If plasticware is unavoidable, use items made of polypropylene (PP) or polyethylene (PE) and rinse them with a high-purity solvent before use. Use glass or PTFE-lined caps for all vials and containers.

• Sample Handling: Keep all samples and solutions covered with baked aluminum foil whenever they are not being actively processed to prevent contamination from laboratory air and dust. Use glass syringes or phthalate-free pipette tips for all liquid transfers.

• Procedural Blank: Prepare a procedural blank alongside the samples. This blank should consist of all reagents used in the sample preparation process and should be subjected to all the same steps as the actual samples. This will allow you to quantify the background level of contamination introduced during the entire analytical procedure.

References

• 1. epa.gov [epa.gov]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

Technical Support Center: Optimizing Recovery of Bis(4-Methyl-2-pentyl) Phthalate-d4

This technical support center is designed to assist researchers, scientists, and drug development professionals in improving the extraction recovery of Bis(4-Methyl-2-pentyl) Phthalate-d4. Bis(4-Methyl-2-pentyl) Phthalate-d4 is a deuterated form of Bis(4-Methyl-2-pentyl) Phthalate (B1215562), commonly used as an internal standard in analytical chemistry. Achieving high and consistent recovery of this internal standard is critical for accurate quantification of target analytes. This guide provides answers to frequently asked questions, troubleshooting advice for common issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Bis(4-Methyl-2-pentyl) Phthalate-d4 and why is its recovery important?

Bis(4-Methyl-2-pentyl) Phthalate-d4 is the deuterium-labeled version of Bis(4-Methyl-2-pentyl) Phthalate. In analytical methods, such as those involving gas chromatography-mass spectrometry (GC-MS), it is often used as an internal standard. An internal standard is a compound with similar chemical properties to the analyte of interest, which is added in a known quantity to samples, calibration standards, and blanks. The recovery of the internal standard is used to correct for the loss of the analyte during sample preparation and analysis, as well as for variations in instrument response. Therefore, ensuring consistent and optimal recovery of Bis(4-Methyl-2-pentyl) Phthalate-d4 is crucial for the accuracy and reliability of the quantitative results.

Q2: Which extraction techniques are most suitable for Bis(4-Methyl-2-pentyl) Phthalate-d4?

The most common and effective extraction techniques for phthalates, including Bis(4-Methyl-2-pentyl) Phthalate-d4, from various matrices are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). The choice between these methods depends on the sample matrix, the required level of cleanup, and the available equipment. LLE is a robust and widely used technique, while SPE can offer higher selectivity and concentration factors, particularly for complex matrices.

Q3: What are the key factors that influence the recovery of Bis(4-Methyl-2-pentyl) Phthalate-d4?

Several factors can significantly impact the extraction efficiency and recovery of this compound:

• Choice of Solvent: The polarity and type of organic solvent used in LLE or for elution in SPE are critical.

• Sample pH: While phthalates are neutral compounds, the pH of the sample matrix can influence the extraction of interfering substances.

• Salting-Out Effect: In LLE, the addition of salt (e.g., sodium chloride) to the aqueous phase can increase the partitioning of the analyte into the organic phase.

• Matrix Effects: The complexity of the sample matrix can lead to signal suppression or enhancement in the analytical instrument. Proper sample cleanup is essential to mitigate these effects.

• Adsorption to Labware: Phthalates are known to adsorb to plastic materials. Therefore, it is imperative to use glass or deactivated glassware and PTFE-lined caps (B75204) to minimize contamination and loss of the analyte.

Q4: How can I minimize phthalate contamination in my blanks and samples?

Phthalates are ubiquitous in laboratory environments, and contamination is a common issue. To minimize contamination:

• Use high-purity solvents and reagents specifically tested for phthalate content.

• Thoroughly clean all glassware by rinsing with phthalate-free solvents (e.g., acetone (B3395972), hexane).

• Avoid using plastic containers, tubing, or pipette tips. Use glass and PTFE materials instead.

• Bake non-volumetric glassware and sodium sulfate (B86663) at 400°C for at least 4 hours.

• Run procedural blanks with each batch of samples to monitor for and identify sources of contamination.

Troubleshooting Guide

This guide addresses common problems encountered during the extraction of Bis(4-Methyl-2-pentyl) Phthalate-d4.

Issue 1: Low Recovery of Bis(4-Methyl-2-pentyl) Phthalate-d4

Potential Cause	Suggested Solution
Inappropriate Extraction Solvent (LLE)	Select a solvent that has a high affinity for the analyte. For phthalates, n-hexane, dichloromethane (B109758), and chloroform (B151607) are commonly used. Test different solvents to find the optimal one for your matrix.
Inefficient Elution (SPE)	The elution solvent may be too weak to desorb the analyte from the SPE sorbent. Increase the strength of the elution solvent (e.g., by increasing the proportion of a more polar solvent like ethyl acetate (B1210297) or acetone in hexane) or use a stronger solvent.
Matrix Effects	Co-extracted matrix components can suppress the instrument signal. Incorporate a cleanup step after extraction, such as using a Florisil or alumina (B75360) column, to remove interferences.
Incomplete Phase Separation (LLE)	Emulsions can form at the interface of the aqueous and organic layers, trapping the analyte. Centrifuge the sample to break the emulsion or add salt to the aqueous phase.
Adsorption to Glassware/Plastics	Phthalates can adsorb to active sites on glass surfaces or leach from plastic materials. Use silanized glassware and avoid all contact with plastics.
Sample pH Not Optimal	While phthalates are neutral, adjusting the sample pH can sometimes improve extraction by altering the characteristics of the matrix. Experiment with a pH range of 5-7.

Issue 2: High Variability in Recovery Across Samples

Potential Cause	Suggested Solution
Inconsistent Extraction Procedure	Ensure that all experimental parameters (e.g., shaking time, solvent volumes, flow rates in SPE) are kept constant for all samples. Automation can help improve consistency.
Variable Matrix Effects	If the sample matrix varies significantly between samples, the extent of signal suppression or enhancement may also vary. A robust cleanup procedure is necessary. Using a deuterated internal standard that closely mimics the analyte's behavior, like Bis(4-Methyl-2-pentyl) Phthalate-d4, is intended to correct for this, but severe matrix effects can still be problematic.
Inconsistent Spiking of Internal Standard	Ensure the internal standard is accurately and consistently added to every sample, standard, and blank at the beginning of the sample preparation process. Use a calibrated pipette and ensure the standard is fully dissolved in the sample.

Quantitative Data

The following tables summarize recovery data for phthalates from various studies. While data specific to Bis(4-Methyl-2-pentyl) Phthalate-d4 is limited, the data for structurally similar phthalates provide a good reference for expected performance.

Table 1: Recovery of Phthalates using Liquid-Liquid Extraction (LLE)

Analyte	Matrix	Extraction Solvent	Recovery (%)
Various Phthalates	Soft Drink	Dichloromethane	71 - 118
Di(2-ethylhexyl) phthalate (DEHP)	Aqueous	n-hexane	91.5 - 118.1
Various Phthalates	Aqueous	Chloroform	91 - 98

Table 2: Recovery of Phthalates using Solid-Phase Extraction (SPE)

Analyte	Matrix	SPE Sorbent	Elution Solvent	Recovery (%)
Various Phthalates	Water	C18	Acetonitrile	> 85
Various Phthalates	Water & Beverage	Covalent Organic Frameworks (COFs)	Acetonitrile	97.9 - 100.6

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Aqueous Samples

This protocol is a general guideline and should be optimized for your specific application.

• Sample Preparation:

  • Measure 100 mL of the aqueous sample into a 250 mL glass separatory funnel with a PTFE stopcock.

  • Spike the sample with a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 solution.

• Salting-Out (Recommended):

  • Add 5-10 g of pre-cleaned sodium chloride to the sample and dissolve by swirling. This increases the ionic strength and enhances the partitioning of the phthalate into the organic phase.

• Extraction:

  • Add 30 mL of n-hexane or dichloromethane to the separatory funnel.

  • Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting the pressure.

  • Allow the layers to separate for 5-10 minutes.

  • Drain the organic layer (bottom layer if using dichloromethane, top layer if using n-hexane) into a clean glass flask.

  • Repeat the extraction twice more with fresh portions of the organic solvent. Combine all organic extracts.

• Drying and Concentration:

  • Pass the combined organic extract through a glass funnel containing anhydrous sodium sulfate (pre-cleaned by baking at 400°C) to remove residual water.

  • Concentrate the dried extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen. Avoid evaporating to dryness.

• Analysis:

  • The concentrated extract is now ready for analysis by GC-MS or another suitable instrument.

Protocol 2: Solid-Phase Extraction (SPE) for Aqueous Samples

This protocol is a general guideline using a C18 SPE cartridge and should be optimized.

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 SPE cartridge, followed by 5 mL of methanol (B129727), and finally 10 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Spike a 100 mL aqueous sample with a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 solution.

  • Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Drying:

  • Dry the cartridge under a vacuum or by passing nitrogen through it for 10-15 minutes to remove residual water.

• Elution:

  • Elute the analyte from the cartridge with 5-10 mL of ethyl acetate or acetone into a collection tube.

• Concentration:

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis:

  • The concentrated extract is ready for analysis.

Visualizations

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

Caption: Troubleshooting Logic for Low Recovery.

Technical Support Center: Chromatographic Resolution of Bis(4-Methyl-2-pentyl) Phthalate Isomers

Welcome to the technical support center for the chromatographic resolution of Bis(4-Methyl-2-pentyl) Phthalate (B1215562) isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the analytical separation of these isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating Bis(4-Methyl-2-pentyl) Phthalate isomers?

The main difficulty in separating Bis(4-Methyl-2-pentyl) Phthalate isomers, like other phthalate isomers, lies in their similar chemical structures and physicochemical properties.[1] This often leads to co-elution or poor resolution during chromatographic analysis.[1] Specifically for Bis(4-Methyl-2-pentyl) Phthalate, studies have shown that its isomers can be unresolved on several common gas chromatography (GC) stationary phases.[2][3]

Q2: Which analytical technique is better for separating these isomers: HPLC or GC-MS?

Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are utilized for phthalate analysis. However, GC-MS is often considered to provide better chromatographic resolution for phthalates compared to Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

Q3: What type of HPLC column is recommended for phthalate isomer separation?

While C18 columns are widely used in reversed-phase HPLC, for challenging separations of phthalate isomers, a Phenyl-Hexyl column may offer superior resolution.[1] The phenyl stationary phase provides alternative selectivity through π-π interactions with the aromatic rings of the phthalates, which can aid in separating structurally similar isomers.[1]

Q4: Which GC columns are most effective for phthalate analysis?

For GC-MS analysis of phthalates, Rtx-440 and Rxi-XLB columns have demonstrated good overall separation for a wide range of phthalates.[2][3] Columns with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5MS) are also commonly employed.[4]

Q5: How can the mobile phase be optimized in HPLC to improve resolution?

Mobile phase optimization is crucial for enhancing the resolution of phthalate isomers.[1] Common mobile phases consist of mixtures of water with acetonitrile (B52724) or methanol.[1] Acetonitrile often provides better resolution and lower backpressure than methanol.[1]

Q6: Can temperature adjustments improve the separation of these isomers?

Yes, temperature is a critical parameter for optimization. In HPLC, experimenting with temperatures between 30-50°C can alter the interaction between the analytes and the stationary phase, potentially improving the resolution of co-eluting peaks.[1] In GC, a slower temperature ramp rate (e.g., decreasing from 10°C/min to 3-5°C/min) can significantly enhance the separation of closely eluting compounds.[4]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the chromatographic analysis of Bis(4-Methyl-2-pentyl) Phthalate isomers.

Problem: Poor or No Resolution of Isomer Peaks

Symptoms:

• A single, broad peak is observed where multiple isomers are expected.

• Peaks are not baseline separated, making accurate quantification difficult.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Inappropriate Column Selection	For HPLC: If using a standard C18 column, consider switching to a Phenyl-Hexyl column to leverage alternative selectivity.[1] For GC: If using a general-purpose column like a 5% phenyl-methylpolysiloxane, consider a column known for better phthalate separation, such as an Rtx-440 or Rxi-XLB.[2][3]
Suboptimal Mobile Phase Composition (HPLC)	If using a methanol/water mobile phase, try switching to acetonitrile/water, as acetonitrile can offer better selectivity for isomers.[1] Perform a gradient optimization to find the ideal solvent ratio for elution.
Inadequate Temperature Program (GC)	A fast temperature ramp can lead to co-elution. Decrease the ramp rate, particularly in the temperature range where the isomers are expected to elute.[4]
Incorrect Flow Rate	The carrier gas (GC) or mobile phase (HPLC) flow rate affects chromatographic efficiency. Optimize the flow rate to ensure sufficient interaction time with the stationary phase for separation to occur.
Sample Overload	Injecting too concentrated a sample can lead to peak broadening and poor resolution. Dilute the sample and reinject.
Inappropriate Injection Solvent	The sample should be dissolved in a solvent that is weaker than or matches the initial mobile phase (HPLC) or is compatible with the GC liner and column.[1]

Problem: Peak Tailing or Asymmetry

Symptoms:

• Chromatographic peaks are not symmetrical and exhibit a "tail."

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Active Sites on Column or in System	Unwanted interactions between the analytes and active sites (e.g., silanols) on the column or in the GC liner can cause tailing. Use an inert liner and a high-quality, well-deactivated column.
Extra-Column Volume	Excessive tubing length or diameter between the injector, column, and detector can cause band broadening.[1] Minimize the length and diameter of all connecting tubing.
Column Contamination or Degradation	The column may be contaminated with strongly retained sample components. Clean the column according to the manufacturer's instructions or replace it if it is old or has been subjected to harsh conditions.
Mismatched Sample Solvent and Mobile Phase (HPLC)	If the sample is dissolved in a solvent significantly stronger than the mobile phase, peak distortion can occur. Dissolve the sample in the initial mobile phase whenever possible.[1]

Experimental Protocols

Given the difficulty in separating Bis(4-Methyl-2-pentyl) Phthalate isomers, a starting point for method development is provided below. These are general protocols for phthalate analysis and will require optimization.

Protocol 1: GC-MS Analysis of Phthalate Isomers

This protocol is a general guideline for the analysis of phthalates and serves as a starting point for method development for Bis(4-Methyl-2-pentyl) Phthalate isomers.

Parameter	Condition
GC System	Agilent 8890 GC (or equivalent)
Mass Spectrometer	Agilent 5977C MSD (or equivalent)
Column	Agilent HP-5MS UI 20 m x 0.18 mm, 0.18 µm (or Rtx-440/Rxi-XLB)
Inlet	Multimode Inlet (MMI), Pulsed Splitless Mode
Injection Volume	1.0 µL
Inlet Temperature	280 °C
Carrier Gas	Helium or Hydrogen, Constant Flow (e.g., 0.9 mL/min)
Oven Program	60°C (hold 1.5 min), ramp 50°C/min to 220°C, then 12.5°C/min to 320°C (hold 0.3 min) - Optimization of ramp rates is critical.
Transfer Line Temp.	280 °C
Ion Source Temp.	300 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Full Scan to identify isomers, then Selected Ion Monitoring (SIM) for quantification. A common ion for many phthalates is m/z 149.[5]

Sample Preparation:

• Perform a suitable extraction for your sample matrix (e.g., liquid-liquid or solid-phase extraction).

• Concentrate the extract and reconstitute it in a compatible solvent like hexane (B92381) or isooctane.

• Add an appropriate internal standard.

Protocol 2: HPLC Analysis of Phthalate Isomers

This protocol provides a starting point for developing an HPLC method for the separation of Bis(4-Methyl-2-pentyl) Phthalate isomers.

Parameter	Condition
HPLC System	Standard HPLC with UV or MS detector
Column	Phenyl-Hexyl, 3.5 µm, 4.6 x 150 mm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	Start with a linear gradient from 60% B to 100% B over 20 minutes. This will require significant optimization.
Flow Rate	1.0 mL/min
Column Temperature	40 °C (optimize between 30-50 °C)
Injection Volume	10 µL
Detector	UV at 225 nm or MS detector

Sample Preparation:

• For solid samples, dissolve in a suitable solvent like tetrahydrofuran (B95107) (THF), then precipitate any polymer with methanol.

• For liquid samples, dilution with the initial mobile phase may be sufficient.

• Filter all samples through a 0.45 µm syringe filter before injection.

Visualizations

Caption: Troubleshooting workflow for poor resolution of phthalate isomers.

Caption: General workflow for the analysis of phthalate isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. benchchem.com [benchchem.com]
• 5. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing GC-MS Parameters for Bis(4-Methyl-2-pentyl) Phthalate-d4

Welcome to the technical support center for the analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4 using Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experimental parameters and resolve common issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial GC-MS parameters for analyzing Bis(4-Methyl-2-pentyl) Phthalate-d4?

A1: For routine analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4, you can start with the general parameters outlined below. However, optimization will be necessary based on your specific instrumentation and analytical goals.

Table 1: Recommended Starting GC-MS Parameters

Parameter	Value	Notes
GC System
Injection Mode	Pulsed Splitless	Maximizes the transfer of analytes to the column.[1]
Injection Volume	1 µL	A standard starting volume.
Injector Temperature	280 °C	A high injector temperature helps in the volatilization of higher molecular weight phthalates.[2][3]
Liner	Deactivated, with glass wool	A Restek Premium 3.5 mm Precision liner with wool is a good option.[4] Use of a deactivated liner is crucial to prevent analyte degradation and adsorption.
Carrier Gas	Helium (>99.999% purity)	Used as a common carrier gas at a constant flow rate.[3]
Flow Rate	1.0 - 1.2 mL/min
Oven Program	Initial: 80°C, hold for 1 min	This is a starting point and should be optimized for your specific separation needs.
Ramp 1: 20°C/min to 210°C
Ramp 2: 10°C/min to 215°C
Ramp 3: 30°C/min to 300°C, hold for 5 min	[3]
GC Column	Rtx-440 or Rxi-XLB (30 m x 0.25 mm ID, 0.25 µm film thickness)	These columns have shown good resolution for a wide range of phthalates.[4][5]
MS System
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV	[3]
Acquisition Mode	Selected Ion Monitoring (SIM)	Provides higher sensitivity and selectivity compared to full scan mode.[2]
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Mass Spectrometry - SIM Mode
Target Ion (Quantifier)	m/z 153	For the d4 deuterated internal standard. This is shifted from the m/z 149 base peak of the non-deuterated compound.
Qualifier Ions	m/z 171, 255	Shifted from the non-deuterated qualifier ions (m/z 167, 251).[1][6][7]

Q2: What are the characteristic mass fragments for Bis(4-Methyl-2-pentyl) Phthalate (B1215562)?

A2: The primary characteristic ion for many phthalates is m/z 149, which corresponds to the protonated phthalic anhydride (B1165640) fragment.[4][5] For Bis(4-Methyl-2-pentyl) Phthalate, other significant fragments include m/z 167 and 251.[1][6][7] When using Bis(4-Methyl-2-pentyl) Phthalate-d4 as an internal standard, these masses will be shifted by +4 amu.

Table 2: Key Mass Fragments

Compound	Base Peak (Quantifier)	Qualifier Ions
Bis(4-Methyl-2-pentyl) Phthalate	149	167, 251
Bis(4-Methyl-2-pentyl) Phthalate-d4	153	171, 255

Troubleshooting Guides

Problem 1: Poor peak shape (tailing or fronting) for Bis(4-Methyl-2-pentyl) Phthalate-d4.

This is a common issue that can often be attributed to active sites within the GC system or improper method parameters.

Troubleshooting Steps:

• Check the GC Inlet Liner: The liner is a common source of activity.

  • Action: Replace the liner with a new, deactivated one. Silylation of the liner can also help to deactivate active sites.[8]

  • Rationale: Over time, the liner can become contaminated with non-volatile residues, leading to peak tailing.[8]

• Column Contamination: The front of the analytical column can accumulate matrix components.

  • Action: Trim a small portion (e.g., 10-15 cm) from the front of the column.[8]

  • Rationale: This removes active sites and contamination that can cause peak distortion.

• Septum Bleed: Particles from the injection port septum can introduce active sites.

  • Action: Use high-quality, low-bleed septa and replace them regularly.[8]

  • Rationale: A damaged needle can deposit septum particles into the liner.[9]

• Injection Technique: The injection parameters can affect peak shape.

  • Action: Ensure the injection is performed in a pulsed splitless mode to facilitate rapid transfer of the analyte onto the column.[1]

  • Rationale: A slow transfer can lead to band broadening and poor peak shape.

Caption: Troubleshooting workflow for addressing poor peak shape.

Problem 2: High background or blank contamination with phthalates.

Phthalates are ubiquitous in laboratory environments, and contamination is a frequent challenge.[10]

Troubleshooting Steps:

• Solvent and Reagent Purity:

  • Action: Use high-purity solvents and reagents specifically rated for trace analysis. It is good practice to redistill solvents.[11]

  • Rationale: Solvents can be a significant source of phthalate contamination.

• Glassware and Consumables:

  • Action: Thoroughly clean all glassware by baking at a high temperature. Avoid using plastic consumables wherever possible.

  • Rationale: Phthalates can leach from plastic materials and adsorb onto glassware surfaces.[11]

• Syringe Contamination:

  • Action: The outer wall of the syringe needle can absorb phthalates from the laboratory air. Implement a robust needle cleaning procedure in the autosampler method.[10]

  • Rationale: This is a common and often overlooked source of blank contamination.[10]

• Laboratory Environment:

  • Action: Maintain a clean laboratory environment and minimize the use of plastics in the vicinity of the GC-MS system.

  • Rationale: Phthalates are present in the air and can contaminate samples and instrument components.[10]

Caption: Key steps to minimize background phthalate contamination.

Problem 3: Co-elution of Bis(4-Methyl-2-pentyl) Phthalate with other phthalates.

Bis(4-Methyl-2-pentyl) Phthalate isomers are known to co-elute with other phthalates, such as bis(2-methoxyethyl) phthalate, on certain GC columns.[4][5]

Troubleshooting Steps:

• Column Selection:

  • Action: Utilize a column with a different selectivity, such as an Rtx-440 or Rxi-XLB.[4][5]

  • Rationale: These columns have demonstrated superior separation for complex phthalate mixtures.[4][5]

• Oven Temperature Program Optimization:

  • Action: Modify the temperature ramp rates to improve resolution. A slower ramp rate can often enhance separation between closely eluting peaks.

  • Rationale: Adjusting the temperature program alters the partitioning of analytes between the mobile and stationary phases, which can improve separation.

• Mass Spectrometry Resolution:

  • Action: Even with chromatographic co-elution, quantification may still be possible if the compounds have unique mass fragments.

  • Rationale: By using carefully selected ions in SIM mode, it is possible to differentiate between co-eluting compounds.

Experimental Protocols

Protocol 1: Standard Preparation for Calibration Curve

• Primary Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of Bis(4-Methyl-2-pentyl) Phthalate-d4 reference standard into a 10 mL volumetric flask.

  • Dissolve and bring to volume with a suitable solvent such as hexane (B92381) or ethyl acetate (B1210297).

• Intermediate Stock Solution (100 µg/mL):

  • Pipette 1 mL of the primary stock solution into a 10 mL volumetric flask.

  • Dilute to volume with the same solvent.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serial dilution of the intermediate stock solution to cover the desired concentration range (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).[1]

Protocol 2: Sample Preparation (General Liquid-Liquid Extraction)

• Sample Measurement:

  • Measure 5 mL of the liquid sample into a clean glass centrifuge tube.

• Internal Standard Spiking:

  • Spike the sample with a known amount of a suitable internal standard if Bis(4-Methyl-2-pentyl) Phthalate-d4 is the analyte of interest. If it is being used as the internal standard, spike it into the calibration standards and samples at the same concentration.

• Extraction:

  • Add 5 mL of dichloromethane (B109758) (or another suitable extraction solvent) to the sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge for 5 minutes to separate the layers.

• Collection:

  • Carefully transfer the organic (bottom) layer to a clean glass vial using a Pasteur pipette.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of hexane or ethyl acetate for GC-MS analysis.[8]

References

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Determination of Migration of Six Phthalate Esters in Plastic Toys by GC-MS/MS Coupled with Solid-Phase Extraction Using Cucurbit[n]urils as Adsorbent [openchemicalengineeringjournal.com]
• 4. gcms.cz [gcms.cz]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Phthalates tailling GCMS - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. Extraction and GC-MS analysis of phthalate esters in food matrices: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Low Signal Intensity of Bis(4-Methyl-2-pentyl) Phthalate-d4

This technical support guide is designed for researchers, scientists, and drug development professionals encountering low signal intensity issues with Bis(4-Methyl-2-pentyl) Phthalate-d4 in their analytical experiments. This resource provides detailed troubleshooting steps, frequently asked questions (FAQs), and experimental protocols to help identify and resolve common problems.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that can lead to diminished signal intensity for Bis(4-Methyl-2-pentyl) Phthalate-d4.

Issue 1: Consistently Low or No Signal for Bis(4-Methyl-2-pentyl) Phthalate-d4

Question: I am not observing the expected signal intensity for my Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard. What are the potential causes?

Answer: Consistently low or no signal can stem from several factors, ranging from sample preparation to instrument parameters. The primary areas to investigate are the purity and concentration of your standard, sample preparation efficiency, and the mass spectrometry settings.

Troubleshooting Guide:

• Verify the Integrity of the Standard:

  • Purity and Concentration: Confirm the isotopic and chemical purity of the Bis(4-Methyl-2-pentyl) Phthalate-d4 standard by consulting the Certificate of Analysis from your supplier. Prepare fresh dilutions from your stock solution to rule out degradation or precipitation.

  • Storage Conditions: Ensure the standard has been stored under the recommended conditions (e.g., -20°C in a tightly sealed container) to prevent degradation.[1]

• Optimize Mass Spectrometry Parameters:

  • Incorrect Mass Transitions: Verify that you are monitoring the correct precursor and product ions (for LC-MS/MS) or characteristic fragment ions (for GC-MS). For Bis(4-Methyl-2-pentyl) Phthalate-d4, the molecular weight is approximately 338.47 g/mol .[1]

  • LC-MS/MS: The protonated molecule [M+H]+ would be approximately m/z 339.2. A common product ion for phthalates is m/z 149.[2][3]

  • GC-MS: While the molecular ion may be observed, look for characteristic fragment ions. For the non-deuterated analog, major ions are m/z 149, 167, and 85.[3] The deuterated phenyl group may lead to a fragment of m/z 153.

  • Ion Source Conditions: Optimize ion source parameters such as temperature, gas flows, and voltages to ensure efficient ionization of the molecule.

• Evaluate Sample Preparation:

  • Extraction Inefficiency: Phthalates are lipophilic and are typically extracted from aqueous matrices using liquid-liquid extraction (LLE) with solvents like hexane (B92381) or via solid-phase extraction (SPE).[4][5] Inefficient extraction will lead to low recovery and thus a weak signal. Review and optimize your extraction protocol.

  • Sample Matrix Effects: Components in your sample matrix can suppress the ionization of Bis(4-Methyl-2-pentyl) Phthalate-d4. This is a common issue in both GC-MS and LC-MS/MS analysis.[6] To assess this, prepare a sample of your standard in a clean solvent and compare its signal intensity to a sample where the standard is spiked into the extracted matrix.

Issue 2: High Background Signal or Contamination

Question: I am observing a high background signal for phthalates in my blank samples, which may be interfering with the signal of my deuterated standard. How can I address this?

Answer: Phthalates are ubiquitous environmental and laboratory contaminants.[5] High background signals are a common challenge and can mask the signal of your analyte and internal standard.

Troubleshooting Guide:

• Identify and Eliminate Contamination Sources:

  • Solvents and Reagents: Use high-purity, phthalate-free solvents and reagents. Test your solvents by concentrating a volume equivalent to what is used in your sample preparation and analyzing the residue.[7]

  • Labware: Avoid using plastic containers, pipette tips, and other labware that may contain phthalates.[8] Use glassware that has been rigorously cleaned, for instance, by washing with a suitable solvent and baking at a high temperature (e.g., 150°C).[9]

  • Laboratory Environment: Phthalates can be present in laboratory air and can contaminate samples.[10] Prepare samples in a clean environment, and keep sample vials capped whenever possible.

Issue 3: Poor Peak Shape or Chromatographic Resolution

Question: The chromatographic peak for Bis(4-Methyl-2-pentyl) Phthalate-d4 is showing tailing or is not well-resolved. Could this be the cause of the low signal intensity?

Answer: Yes, poor chromatography can lead to a lower apparent signal intensity as the peak height is diminished. Peak tailing can be indicative of active sites in the GC inlet or column, or issues with the LC mobile phase.

Troubleshooting Guide:

• GC-MS System Maintenance:

  • Inlet Liner: The glass inlet liner can become contaminated with non-volatile residues from the sample matrix, leading to active sites that can interact with phthalates. Regularly replace or clean the inlet liner.

  • Septum: Pieces of the septum can fall into the inlet liner upon injection, creating a surface for phthalates to adsorb. Use high-quality septa and change them regularly.

  • GC Column: If the column has been used extensively with complex matrices, it may need to be conditioned or a small portion of the front end may need to be trimmed.

• LC System Optimization:

  • Mobile Phase: Ensure the mobile phase composition is optimal for the chromatography of phthalates. The use of a small amount of acid, such as acetic acid, in the mobile phase can sometimes improve peak shape.[2]

  • Column Choice: For phthalate (B1215562) analysis, columns such as C18 or biphenyl (B1667301) phases are commonly used.[2] Ensure your column is appropriate for the application.

Data Summary and Experimental Protocols

Mass Spectrometry Parameters

For easy reference, the following table summarizes recommended starting parameters for the analysis of Bis(4-Methyl-2-pentyl) Phthalate and its deuterated analog.

Parameter	LC-MS/MS (Positive ESI)	GC-MS (EI)
Analyte	Bis(4-Methyl-2-pentyl) Phthalate	Bis(4-Methyl-2-pentyl) Phthalate
Precursor Ion (Q1)	m/z 335.2 ([M+H]+)[2]	m/z 334 (M+)
Product Ion (Q3)	m/z 149.0[2]	m/z 149, 167, 85[3]
Internal Standard	Bis(4-Methyl-2-pentyl) Phthalate-d4	Bis(4-Methyl-2-pentyl) Phthalate-d4
Precursor Ion (Q1)	m/z 339.2 ([M+H]+)	m/z 338 (M+)
Product Ion (Q3)	m/z 153.0 (or 149.0)	m/z 153, 171, 85 (or 149)

Note: The optimal product ions for the deuterated standard should be empirically determined.

Experimental Protocol: Sample Preparation (Liquid-Liquid Extraction)

This protocol provides a general method for extracting phthalates from an aqueous sample matrix.

• Sample Collection: Collect the sample in a pre-cleaned glass container.

• Internal Standard Spiking: Add a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 solution to the sample.

• Extraction:

  • Add an appropriate volume of a water-immiscible organic solvent (e.g., hexane).

  • Vortex or shake vigorously for 1-2 minutes.

  • Centrifuge to separate the layers.

• Collection: Carefully transfer the organic layer to a clean glass tube.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to the desired final volume.

• Reconstitution: Reconstitute the residue in a solvent suitable for your chromatographic system (e.g., mobile phase for LC-MS/MS or a volatile solvent for GC-MS).

• Analysis: Inject the sample into the LC-MS/MS or GC-MS system.

Visual Workflow and Logic Diagrams

Troubleshooting Workflow for Low Signal Intensity

The following diagram outlines a logical workflow to diagnose the cause of low signal intensity for your deuterated internal standard.

Caption: A step-by-step guide to troubleshooting low signal intensity.

Sample Preparation and Contamination Control Workflow

This diagram illustrates a typical sample preparation workflow with key points for contamination control.

Caption: Key steps in sample preparation with contamination control points.

References

• 1. Bis(4-methyl-2-pentyl) phthalate-d4 | Isotope-Labeled Compounds | 1398066-13-1 | Invivochem [invivochem.com]
• 2. sciex.com [sciex.com]
• 3. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. scispace.com [scispace.com]
• 7. biotage.com [biotage.com]
• 8. Phthalates: Potential sources and control measures | BIO Web of Conferences [bio-conferences.org]
• 9. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 10. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

dealing with co-elution in phthalate analysis using deuterated standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with phthalate (B1215562) analysis, specifically addressing the challenge of co-elution when using deuterated internal standards.

Troubleshooting Guides

Guide: Resolving Co-elution of Phthalates and Deuterated Standards in GC-MS Analysis

Co-elution, the overlapping of chromatographic peaks, can significantly compromise the accuracy of phthalate quantification. This guide provides a systematic approach to diagnose and resolve co-elution issues between target phthalates and their deuterated internal standards.

1. Initial Assessment: Confirming Co-elution

The first step is to confirm that co-elution is indeed occurring.

• Symptom: A single, broad, or asymmetrical peak is observed where two distinct peaks (the native phthalate and its deuterated standard) are expected.[1]

• Verification:

  • Examine Mass Spectra: Acquire full-scan mass spectra across the peak. If co-elution is present, the spectra will show a mixture of fragment ions from both the native and deuterated compounds.[1] A key indicator is the presence of both the characteristic ions of the analyte and the corresponding ions of the deuterated standard.

  • Extracted Ion Chromatograms (EICs): Generate EICs for a unique ion of the native phthalate and a unique ion of the deuterated standard. If the apexes of these two EIC peaks are not at the same retention time, it confirms co-elution.

2. Chromatographic Optimization

Optimizing the gas chromatography (GC) method is often the most effective way to resolve co-elution.[2]

• Modify the Oven Temperature Program:

  • Decrease the Ramp Rate: A slower temperature ramp (e.g., 5-10°C/min) increases the interaction time of the analytes with the stationary phase, which can improve separation.[2][3]

  • Lower the Initial Temperature: Starting at a lower initial oven temperature can improve the resolution of early eluting compounds.[4]

  • Introduce an Isothermal Hold: Adding a hold at a temperature just below the elution temperature of the co-eluting pair can provide sufficient time for separation to occur.[2]

• Select an Appropriate GC Column:

  • Change the Stationary Phase: If optimizing the temperature program is insufficient, switching to a GC column with a different stationary phase can alter selectivity and resolve the co-eluting peaks.[3][4] For complex phthalate mixtures, mid-polarity phases or columns like Rtx-440 and Rxi-XLB have demonstrated good resolution.[3][5]

• Optimize Carrier Gas Flow Rate:

  • Adjust the carrier gas flow rate to achieve the optimal linear velocity for your column dimensions. This can enhance column efficiency and improve separation.[3]

3. Mass Spectrometer (MS) Parameter Optimization

If chromatographic optimization does not fully resolve the co-elution, adjusting the MS parameters can help to differentiate the compounds.

• Utilize Selected Ion Monitoring (SIM):

  • Instead of scanning a full mass range, set the MS to monitor only a few specific, unique ions for both the native phthalate and its deuterated standard.[2] This can help to deconvolve the overlapping peaks, provided that unique fragment ions exist for each compound.[3] Many phthalates share a common base peak at m/z 149, making it crucial to identify other, less abundant but unique, fragment ions.[2][5]

• Consider Tandem Mass Spectrometry (MS/MS):

  • For particularly challenging co-elutions, especially with isomers that share many fragment ions, GC-MS/MS is a highly selective technique.[2] By selecting a specific precursor ion and monitoring a unique product ion for each compound, you can effectively isolate the signal of your target analyte from interfering compounds.[2]

4. Sample Preparation and Injection Technique

• Minimize Matrix Effects: Complex sample matrices can introduce interfering compounds that co-elute with target analytes.[2] Employing appropriate sample cleanup techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is crucial.[2][6]

• Avoid Column Overload: Injecting a sample that is too concentrated can lead to peak fronting or tailing, which exacerbates co-elution.[3] If you suspect column overload, dilute the sample and re-inject.[3]

• Ensure Proper Peak Focusing: A high initial oven temperature can prevent analytes from focusing into a tight band at the head of the column.[3] Lowering the initial oven temperature to 10-20°C below the boiling point of the injection solvent can improve peak shape.[3]

Frequently Asked Questions (FAQs)

Q1: How do I know if my deuterated internal standard is co-eluting with its native analog?

A1: The most common sign is a single, misshapen chromatographic peak where you expect to see two closely resolved peaks. You can confirm this by examining the mass spectrum across the peak; it will show ions characteristic of both the native and the deuterated compound. Creating extracted ion chromatograms for unique ions of each compound will show peaks with different retention time maxima.[1]

Q2: What are the first steps I should take to troubleshoot co-elution?

A2: Start by optimizing your GC oven temperature program.[2] A slower temperature ramp rate is often the most effective initial step to improve separation.[2][3] Also, ensure your sample concentration is not overloading the column.[3]

Q3: Can I still get accurate quantitative results if there is partial co-elution?

A3: It is challenging to obtain accurate results with partial co-elution. The integration of the peaks can be inaccurate, leading to errors in quantification. It is always best to resolve the co-elution chromatographically whenever possible. If complete resolution is not achievable, using unique quantifier ions for each compound in SIM mode can provide more accurate results than relying on total ion chromatograms.[2]

Q4: What are some common phthalates that are known to co-elute?

A4: Isomers of phthalates are particularly prone to co-elution due to their similar chemical structures and physical properties.[3] For example, isomers of decyl isoundecyl phthalate can be challenging to separate.[3] Additionally, some phthalates may co-elute with their deuterated standards if the chromatographic conditions are not optimized.

Q5: My lab is experiencing background phthalate contamination. What are the common sources and how can I minimize it?

A5: Phthalates are ubiquitous in the laboratory environment.[7] Common sources of contamination include plastic labware (especially flexible PVC), solvents, septa, and even the laboratory air.[7][8][9] To minimize contamination, use glassware whenever possible and rinse it with phthalate-free solvents.[8] Use high-purity solvents and run method blanks to identify and control sources of contamination.[2] Absorption of phthalates from the laboratory air onto the outer wall of the syringe needle can also be a significant source of blank problems.[10]

Quantitative Data Summary

The following table provides a summary of quantifier and qualifier ions for common phthalates and their deuterated internal standards, which can be used for developing SIM or MS/MS methods to overcome co-elution.

Compound	Abbreviation	Deuterated Standard	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dimethyl phthalate	DMP	DMP-d4	163	194, 133
Diethyl phthalate	DEP	DEP-d4	149	177, 222
Di-isobutyl phthalate	DiBP	DiBP-d4	149	205, 223
Di-n-butyl phthalate	DnBP	DnBP-d4	149	205, 223
Benzyl butyl phthalate	BBP	BBP-d4	91	149, 206
Dicyclohexyl phthalate	DCHP	DCHP-d4	149	167, 249
Di(2-ethylhexyl) phthalate	DEHP	DEHP-d4	149	167, 279
Di-n-octyl phthalate	DnOP	DnOP-d4	149	279

Note: The specific ions and their relative abundances can vary depending on the instrument and analytical conditions. It is recommended to verify the ions and their ratios using your own instrumentation.

Experimental Protocols

Protocol: GC-MS Analysis of Phthalates in a Liquid Matrix using Deuterated Internal Standards

This protocol outlines a general procedure for the analysis of phthalates in a liquid sample.

1. Materials and Reagents

• Solvents: Hexane, Acetone (High purity, phthalate-free)[8]

• Internal Standard Stock Solution: Prepare a stock solution of deuterated phthalate standards in a suitable solvent.[11]

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of the deuterated internal standards.[11]

• Glassware: Volumetric flasks, separatory funnels, centrifuge tubes, and vials with PTFE-lined caps.[11]

2. Sample Preparation (Liquid-Liquid Extraction)

• Measure a known volume of the liquid sample into a separatory funnel.

• Spike the sample with a known amount of the deuterated internal standard solution.[11]

• Add a suitable extraction solvent (e.g., hexane).

• Shake vigorously for 2-3 minutes and allow the layers to separate.

• Collect the organic layer.

• Repeat the extraction process two more times and combine the organic extracts.[12]

• Dry the combined extract by passing it through anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.[11]

3. GC-MS Instrumental Analysis

• GC Column: A mid-polarity column such as a DB-5MS (5% Phenyl-methylpolysiloxane) is a good starting point.[3]

• Injector: Splitless mode at 250-280°C.

• Oven Temperature Program:

  • Initial temperature: 60-80°C, hold for 1-2 minutes.

  • Ramp: 10-20°C/min to 280-300°C.

  • Final hold: 5-10 minutes.

  • This program should be optimized for the specific analytes and column used.[8]

• Carrier Gas: Helium at a constant flow rate.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan to identify peaks and confirm spectra, or SIM mode for enhanced sensitivity and selectivity.[2]

  • Mass Range: 50-500 amu for full scan.

4. Data Analysis

• Identify the peaks for the target phthalates and their corresponding deuterated internal standards based on their retention times and mass spectra.

• Integrate the peak areas of the quantifier ions for each analyte and its internal standard.

• Calculate the response factor for each analyte relative to its internal standard using the calibration standards.

• Quantify the concentration of each phthalate in the sample using the internal standard calibration method.

Visualizations

Caption: Troubleshooting workflow for resolving co-elution in GC-MS.

Caption: Experimental workflow for phthalate analysis.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 9. epa.gov [epa.gov]
• 10. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Gas Chromatography Analysis of Bis(4-Methyl-2-pentyl) Phthalate

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate Gas Chromatography (GC) column and troubleshooting common issues encountered during the separation of Bis(4-Methyl-2-pentyl) Phthalate (B1215562).

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Bis(4-Methyl-2-pentyl) Phthalate to consider for GC analysis?

A1: Understanding the chemical properties of Bis(4-Methyl-2-pentyl) Phthalate is crucial for method development. Key properties are summarized in the table below.

Property	Value	Source
CAS Number	84-63-9[1][2][3][4][5]	Multiple Sources
Alternate CAS	146-50-9[6][7][8]	Multiple Sources
Molecular Formula	C20H30O4[1][2][3][9][10]	Multiple Sources
Molecular Weight	334.45 g/mol [3][5][9][10]	Multiple Sources
Boiling Point	341.5°C at 760 mmHg[9]	Guidechem
Polarity	Phthalates are considered semi-volatile compounds.	Sigma-Aldrich
Synonyms	Di-(4-Methyl-2-pentyl)phthalate, Phthalic acid, bis(1,3-dimethylbutyl) ester[1][4]	Multiple Sources

Q2: Which GC column stationary phases are recommended for the analysis of Bis(4-Methyl-2-pentyl) Phthalate and other phthalates?

A2: For robust separation of phthalates, mid-polarity stationary phases are generally recommended. Based on comparative studies, the following stationary phases have shown excellent performance:

• Rtx-440 and Rxi-XLB columns are highly recommended for phthalate GC-MS analysis due to their fast analysis times and good resolution for a wide range of phthalates.[11][12]

• A dual column set of Rtx-440 and Rxi-35Sil MS columns is a suitable option for GC-ECD applications.[11]

• Other commonly used phases for phthalate analysis, in descending order of popularity, include 5-type (e.g., DB-5ms), XLB-type, 35-type, 17-type, and 50-type columns .[12][13]

It is important to note that while these columns provide good overall separation, the two isomers of Bis(4-Methyl-2-pentyl) Phthalate may not be baseline resolved on many of these phases.[11][12]

Q3: What are the typical GC column dimensions for phthalate analysis?

A3: For most phthalate applications, a 30 m x 0.25 mm I.D. x 0.25 µm film thickness column provides a good balance of efficiency and sample capacity.[11] Thinner film columns are suitable for high boiling point analytes like phthalates as they allow for elution at lower temperatures and reduce column bleed.[14][15]

Troubleshooting Guide

This guide addresses common problems encountered during the GC separation of Bis(4-Methyl-2-pentyl) Phthalate.

Problem: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Suggested Solution
Active Sites in the Inlet or Column	Phthalates can interact with active sites (silanol groups) in the liner or at the head of the column.[13] Use a fresh, deactivated liner or trim 10-20 cm from the front of the column.[13]
Column Contamination	Contamination of the stationary phase, particularly at the inlet, can lead to peak tailing for all compounds. Bake out the column according to the manufacturer's instructions. If the problem persists, trim the front of the column or replace it.
Sample Overload	Injecting a sample that is too concentrated can saturate the column.[13] Dilute the sample and reinject.
Inappropriate Injection Technique	A slow or inconsistent injection can cause peak distortion.[16] Ensure a rapid and smooth injection. For manual injections, consider using the solvent flush technique.[16]
Leaks in the System	A leak at the septum or ferrule can disrupt carrier gas flow and affect peak shape.[13] Check for leaks using an electronic leak detector.

Problem: Inconsistent Retention Times

Possible Cause	Suggested Solution
Fluctuations in Carrier Gas Flow Rate	Check the gas supply and ensure the pressure and flow settings are stable. Check for leaks in the gas lines.
Oven Temperature Instability	Verify that the GC oven is calibrating and maintaining the set temperature accurately.
Changes in the Stationary Phase	Over time, the stationary phase can degrade, leading to shifts in retention time. This may indicate that the column needs to be replaced.

Problem: Ghost Peaks

Possible Cause	Suggested Solution
Contamination from Previous Injections	Run a blank solvent injection to see if the ghost peaks are from carryover. If so, bake out the column at a high temperature (within its limit) and clean the injection port.
Contaminated Syringe	Phthalates are common contaminants in laboratory environments and can be absorbed onto the outer wall of the syringe needle from the air.[17] Clean the syringe thoroughly between injections.
Contaminated Carrier Gas or Gas Lines	Use high-purity gases and install traps to remove any potential contaminants from the gas lines.

Experimental Protocols

Below is a typical experimental protocol for the GC-MS analysis of phthalates, including Bis(4-Methyl-2-pentyl) Phthalate.

Sample Preparation

• For liquid samples, perform a liquid-liquid extraction with a suitable solvent like dichloromethane (B109758) or hexane.

• For solid samples, use an appropriate extraction technique such as Soxhlet or ultrasonic extraction with a solvent mixture like hexane/acetone.[13]

• It is critical to use glassware and pre-cleaned materials to avoid phthalate contamination from plasticware.[13]

• Filter the final extract through a 0.45 µm syringe filter before injection.[13]

GC-MS Conditions

The following table outlines a starting point for GC-MS conditions. These may need to be optimized for your specific instrument and application.

Parameter	Recommended Setting
Column	Rtx-440 or Rxi-XLB (30 m x 0.25 mm I.D. x 0.25 µm)[11]
Carrier Gas	Helium or Hydrogen
Inlet Mode	Pulsed Splitless
Inlet Temperature	250 °C
Injection Volume	1 µL
Oven Program	Initial Temp: 150°C, hold for 1 minRamp 1: 20°C/min to 280°CRamp 2: 10°C/min to 320°C, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Detection Mode	Scan or Selected Ion Monitoring (SIM)

Note: Pulsed splitless injections can maximize the transfer of phthalates into the column and minimize unwanted interactions in the hot inlet.[18]

Visualizations

GC Column Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate GC column for Bis(4-Methyl-2-pentyl) Phthalate separation.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. accustandard.com [accustandard.com]
• 4. ez.restek.com [ez.restek.com]
• 5. Bis(4-Methyl-2-pentyl) Phthalate CAS#: 84-63-9 [m.chemicalbook.com]
• 6. CAS NO. 146-50-9 | BIS(4-METHYL-2-PENTYL)PHTHALATE | C20H30O4 [localpharmaguide.com]
• 7. BIS(4-METHYL-2-PENTYL)PHTHALATE | 146-50-9 [chemicalbook.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Page loading... [guidechem.com]
• 10. Phthalic acid, bis-4-methyl-2-pentyl ester | CymitQuimica [cymitquimica.com]
• 11. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 12. gcms.cz [gcms.cz]
• 13. benchchem.com [benchchem.com]
• 14. fishersci.ca [fishersci.ca]
• 15. Choosing a Capillary GC Column [sigmaaldrich.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. researchgate.net [researchgate.net]
• 18. agilent.com [agilent.com]

Technical Support Center: Analysis of Bis(4-Methyl-2-pentyl) Phthalate-d4 in LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating signal suppression of Bis(4-Methyl-2-pentyl) Phthalate-d4 (DMPP-d4) during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Troubleshooting Guides

Issue: Poor Signal or High Signal Suppression of DMPP-d4

Signal suppression is a common issue in LC-MS, where co-eluting matrix components interfere with the ionization of the target analyte, leading to reduced sensitivity. For deuterated internal standards like DMPP-d4, this can compromise the accuracy of quantitative analysis.

Possible Causes and Solutions:

• Matrix Effects: Co-eluting endogenous compounds from the sample matrix (e.g., lipids, proteins, salts) can compete with DMPP-d4 for ionization in the MS source.

  • Solution: Optimize sample preparation to remove interferences. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are effective. For complex matrices, more rigorous cleanup may be necessary.

• Chromatographic Co-elution: The DMPP-d4 peak may be co-eluting with a strongly suppressing matrix component.

  • Solution: Modify the chromatographic method to improve separation. This can involve adjusting the gradient profile, changing the mobile phase composition, or using a different stationary phase (e.g., a phenyl-hexyl column instead of a standard C18).

• Deuterium (B1214612) Isotope Effect: The deuterium atoms in DMPP-d4 can cause it to elute slightly earlier or later than the non-deuterated analyte. This can lead to differential matrix effects if the two compounds are not exposed to the same matrix components at the time of elution.

  • Solution: Ensure co-elution of the analyte and internal standard by fine-tuning the chromatographic conditions. A slower gradient or isocratic elution around the expected retention time can improve peak overlap.

• Suboptimal Ion Source Parameters: The settings of the electrospray ionization (ESI) source may not be optimal for DMPP-d4.

  • Solution: Optimize ESI source parameters such as capillary voltage, nebulizer gas pressure, drying gas flow rate, and temperature. This should be done by infusing a standard solution of DMPP-d4 and adjusting parameters to maximize the signal.

• Contamination: Phthalates are ubiquitous environmental contaminants and can be present in solvents, labware, and the LC system itself, leading to high background and apparent signal suppression.

  • Solution: Use high-purity, LC-MS grade solvents. Employ phthalate-free labware (glass or polypropylene) wherever possible. Incorporate a trap column between the solvent mixer and the injector to capture contaminants from the LC system.

Frequently Asked Questions (FAQs)

Q1: Why is my DMPP-d4 (deuterated internal standard) signal suppressed, and how does this affect my results?

A1: Signal suppression of your deuterated internal standard, DMPP-d4, is likely due to matrix effects, where other molecules from your sample interfere with its ionization. This can lead to inaccurate quantification of your target analyte. Ideally, the analyte and the internal standard experience the same degree of suppression, allowing for a reliable ratio. However, if the suppression is not uniform, the calculated concentration of your analyte will be incorrect.

Q2: What is the "deuterium isotope effect" and can it cause problems in my analysis?

A2: The deuterium isotope effect refers to the change in physicochemical properties of a molecule when hydrogen is replaced by deuterium. In LC-MS, this can manifest as a slight difference in retention time between the deuterated internal standard (DMPP-d4) and the non-deuterated analyte.[1] This can be problematic if the two compounds do not co-elute perfectly, as they may be exposed to different levels of ion-suppressing matrix components, leading to inaccurate quantification.

Q3: How can I determine if I have a signal suppression problem with DMPP-d4?

A3: A common method is to perform a post-column infusion experiment. A constant flow of a DMPP-d4 solution is introduced into the LC eluent after the analytical column but before the mass spectrometer. A stable baseline signal is established. Then, a blank matrix sample is injected. Any significant drop in the baseline signal indicates the retention times at which co-eluting matrix components are causing ion suppression.

Q4: What are some recommended starting points for LC-MS method development for DMPP-d4?

A4: For reversed-phase chromatography, a C18 column is a good starting point. A mobile phase consisting of a buffered aqueous solution (e.g., with ammonium (B1175870) formate (B1220265) or acetate) and an organic solvent like acetonitrile (B52724) or methanol (B129727) is common for phthalate (B1215562) analysis.[2] A gradient elution from a lower to a higher organic phase concentration is typically used to separate compounds with varying polarities.

Q5: Can mobile phase additives help reduce signal suppression for DMPP-d4?

A5: Yes, the choice of mobile phase additives can influence ionization efficiency. Additives like ammonium formate or ammonium acetate (B1210297) can aid in the formation of protonated or other adduct ions, potentially improving the signal. However, some additives, like trifluoroacetic acid (TFA), can cause significant signal suppression in ESI. It is crucial to use volatile buffers and high-purity additives suitable for LC-MS.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for DMPP-d4 from a Biological Matrix (e.g., Plasma)

This protocol provides a general procedure for extracting DMPP-d4 and the parent analyte from a plasma sample to reduce matrix effects.

Materials:

• C18 SPE cartridges

• SPE vacuum manifold

• Plasma sample

• DMPP-d4 internal standard solution

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: Spike a known amount of DMPP-d4 internal standard into the plasma sample. Dilute the plasma sample 1:1 (v/v) with 2% formic acid in water.

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of water through it. Do not allow the cartridge to dry out.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 3 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known, small volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Protocol 2: LC-MS/MS Method for the Analysis of Bis(4-Methyl-2-pentyl) Phthalate and DMPP-d4

This protocol outlines a starting point for developing an LC-MS/MS method. Optimization will be required for your specific instrument and application.

Liquid Chromatography Parameters:

Parameter	Recommended Setting
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	50% B to 95% B over 5 min, hold at 95% B for 2 min, return to 50% B and equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Parameters (Positive ESI):

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Nebulizer Gas Pressure	45 psi
Drying Gas Flow	10 L/min
Drying Gas Temperature	350 °C
MRM Transitions	To be determined by infusing standard solutions of the analyte and DMPP-d4.

Data Presentation

The following table provides a hypothetical example of how to present data when evaluating the effectiveness of different sample preparation methods on the recovery and signal suppression of DMPP-d4.

Table 1: Comparison of Sample Preparation Methods on DMPP-d4 Recovery and Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation	85 ± 5	-45 ± 8
Liquid-Liquid Extraction	92 ± 4	-25 ± 6
Solid-Phase Extraction (C18)	98 ± 3	-10 ± 4

*Recovery (%) is calculated as: (Peak area of analyte in spiked sample / Peak area of analyte in pure solution) x 100. *Matrix Effect (%) is calculated as: ((Peak area in post-extraction spiked sample / Peak area in pure solution) - 1) x 100. A negative value indicates signal suppression.

Visualizations

Caption: Experimental workflow for the analysis of DMPP-d4.

Caption: Troubleshooting logic for poor DMPP-d4 signal.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

ensuring stability of Bis(4-Methyl-2-pentyl) Phthalate-d4 stock solutions

Technical Support Center: Bis(4-Methyl-2-pentyl) Phthalate-d4

This guide provides researchers, scientists, and drug development professionals with essential information for ensuring the stability of Bis(4-Methyl-2-pentyl) Phthalate-d4 stock solutions. It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Bis(4-Methyl-2-pentyl) Phthalate-d4?

A1: Proper storage is critical to maintain the integrity of your standard. Recommendations can vary by manufacturer, so always consult the Certificate of Analysis (CoA). General guidelines are as follows:

• Solid Form: Store the compound as a powder at -20°C for long-term stability, which can be up to 3 years.[1]

• In Solvent: Once dissolved, stock solutions should be stored at -80°C for a stability of up to 1 year.[1] Aliquoting the stock solution into smaller, single-use vials is highly recommended to avoid repeated freeze-thaw cycles.[2]

• General Precautions: Store containers tightly closed in a dry, cool, and well-ventilated place away from light.[3]

Q2: Which solvents are suitable for preparing stock solutions?

A2: The choice of solvent depends on the intended analytical method and desired concentration.

• Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for preparing initial high-concentration stock solutions.[2]

• Acetonitrile and mixtures of acetonitrile:water are frequently used when preparing working solutions for High-Performance Liquid Chromatography (HPLC) analysis.[4]

• For methods involving Gas Chromatography (GC), solvents like hexane:acetone mixtures may be used for extraction and dilution.[5]

Q3: What are the primary degradation pathways for phthalates?

A3: The most significant degradation pathway for phthalates is the hydrolysis of the ester bonds.[6] This process occurs in two steps:

• First Hydrolysis: The diester is hydrolyzed to a monoalkyl phthalate (B1215562) (e.g., Mono-(4-methyl-2-pentyl) phthalate-d4) and an alcohol.

• Second Hydrolysis: The monoalkyl phthalate is further hydrolyzed to phthalic acid-d4 and another alcohol molecule.[6] This process can be accelerated by the presence of moisture, strong acids, or bases.

Q4: How can I prevent contamination of my stock and working solutions?

A4: Phthalates are ubiquitous environmental contaminants, often found in plastic labware.[7] Rigorous contamination control is essential.

• Use glassware exclusively and ensure it is thoroughly cleaned. Pre-rinse all glassware with a high-purity solvent before use.[8]

• Avoid using plastic containers, pipette tips, or vial caps (B75204) that may contain phthalates. Use solvent-resistant cap liners (e.g., PTFE-lined).

• Run solvent blanks regularly to check for contamination from your system, solvents, or lab environment.[8]

• If possible, store the original compound in its original packaging.[7]

Quantitative Data Summary

The following table summarizes the recommended storage conditions and expected stability for Bis(4-Methyl-2-pentyl) Phthalate-d4.

Form	Storage Temperature	Expected Shelf Life	Key Considerations
Solid (Powder)	-20°C	Up to 3 years[1]	Keep tightly sealed in a dry, dark place.
Stock Solution	-80°C	Up to 1 year[1]	Aliquot to avoid freeze-thaw cycles. Use amber glass vials with PTFE-lined caps.
Working Solution	2-8°C (Refrigerator)	Short-term (days to weeks)	Stability is concentration and solvent dependent. Verify before use if stored for >24 hours.

Troubleshooting Guide

Problem: My analyte signal intensity is decreasing in my QC samples over time.

• Possible Cause: Degradation of the stock solution. Phthalate esters can hydrolyze over time, especially with exposure to moisture or repeated freeze-thaw cycles.[6]

• Solution: Prepare a fresh stock solution from the solid material. Analyze the new stock solution alongside the old one and a QC sample to confirm degradation. Review your storage procedures, ensuring solutions are stored at -80°C and aliquoted to minimize handling.[1][2]

Problem: I am observing unexpected peaks in my chromatograms.

• Possible Cause 1: Contamination. Phthalates are common contaminants from plastic labware.[7][8] These contaminants will not be deuterated and will have a different mass-to-charge ratio (m/z) in MS analysis.

• Solution 1: Inject a solvent blank to identify system contamination. Systematically check all potential sources, including solvents, vials, caps, and pipette tips.

• Possible Cause 2: Degradation Products. The unexpected peaks could be the monoester or phthalic acid-d4 degradation products.

• Solution 2: If using mass spectrometry, check for the m/z of the expected degradation products. Compare the chromatogram of an aged solution to a freshly prepared one to see if the impurity peaks are more prominent in the older sample.

Problem: My quantitative results are highly variable and not reproducible.

• Possible Cause: Inconsistent internal standard concentration due to instability or improper handling. As an isotopically labeled internal standard, its stability is paramount for accurate quantification.[9][10]

• Solution:

  • Verify Stability: Use the protocol below to perform a stability check on your current stock solution against a freshly prepared one.

  • Review Pipetting/Dilution Technique: Ensure accurate and consistent dilutions. Use calibrated pipettes and Class A volumetric flasks.

  • Check for Adsorption: Phthalates can adsorb to container surfaces. Ensure your solvent system is appropriate and consider using silanized glassware if issues persist.

Visualized Workflows and Pathways

Caption: Troubleshooting workflow for unstable stock solutions.

Caption: Primary hydrolytic degradation pathway for phthalates.

Experimental Protocol: Stock Solution Stability Assessment by LC-MS

This protocol outlines a general method for verifying the stability of a Bis(4-Methyl-2-pentyl) Phthalate-d4 stock solution. The most common analytical techniques for phthalates are GC-MS and HPLC.[11]

1. Objective

To compare the concentration and purity of an aged stock solution ("Test Solution") against a newly prepared stock solution ("Reference Solution").

2. Materials

• Bis(4-Methyl-2-pentyl) Phthalate-d4 solid standard

• Aged stock solution

• LC-MS grade solvent (e.g., Acetonitrile, Methanol, Water)

• Class A volumetric flasks and calibrated pipettes

• Autosampler vials (glass, with PTFE-lined caps)

3. Solution Preparation

• Reference Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of the solid standard into a 10 mL amber glass volumetric flask.

  • Record the exact weight.

  • Dissolve and bring to volume with the chosen solvent (e.g., Acetonitrile). Sonicate for 5 minutes to ensure complete dissolution.

• Test Solution: Use the existing, aged stock solution. Allow it to equilibrate to room temperature before use.

• Working Solutions (e.g., 1 µg/mL):

  • Create a working solution from the Reference Stock Solution by performing a serial dilution (e.g., 1:100 then 1:10) into a volumetric flask using the mobile phase as the diluent.

  • Create a working solution from the Test Solution using the identical dilution scheme.

  • Prepare at least three replicate working solutions from each stock to assess reproducibility.

4. LC-MS/MS Instrumental Conditions (Example)

• LC System: Standard HPLC or UHPLC system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).[4]

• Mobile Phase: Isocratic or gradient elution using Acetonitrile and Water with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.[4]

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or Negative (optimize for analyte).

• MRM Transitions:

  • Parent Compound: Monitor the specific parent > fragment ion transition for Bis(4-Methyl-2-pentyl) Phthalate-d4.

  • Degradation Product (Optional): Monitor the expected transition for Mono-(4-methyl-2-pentyl) phthalate-d4.

5. Analysis Sequence

• Inject a solvent blank to confirm no system contamination.

• Inject the three replicates of the Reference Working Solution .

• Inject the three replicates of the Test Working Solution .

• Inject a solvent blank between solution types to check for carryover.

6. Data Analysis and Acceptance Criteria

• Calculate Mean Peak Area: Determine the average peak area and standard deviation for the replicate injections of both the Reference and Test solutions.

• Compare Responses: Calculate the percentage difference between the mean peak area of the Test Solution and the Reference Solution.

  • % Difference = [(Mean Area_Reference - Mean Area_Test) / Mean Area_Reference] * 100

• Check for Impurities: Examine the chromatograms of the Test Solution for any significant peaks that are not present in the Reference Solution.

• Acceptance Criteria: The mean peak area of the Test Solution should be within ± 5-10% of the Reference Solution. The relative standard deviation (RSD) of the replicate injections should be < 5%. If the difference is greater or significant impurity peaks are observed, the aged stock solution should be considered degraded and discarded.

References

• 1. Phthalic acid, bis-4-methyl-2-pentyl ester-d4_TargetMol [targetmol.com]
• 2. Bis(4-methyl-2-pentyl) phthalate-d4 | Isotope-Labeled Compounds | 1398066-13-1 | Invivochem [invivochem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pjoes.com [pjoes.com]
• 5. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 6. benchchem.com [benchchem.com]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. benchchem.com [benchchem.com]
• 10. Stable Isotope-labeled Standards - Amerigo Scientific [amerigoscientific.com]
• 11. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Phthalate Analysis: Leveraging Bis(4-Methyl-2-pentyl) Phthalate-d4

This guide provides a comprehensive comparison of analytical methods for the quantification of phthalate (B1215562) esters, with a focus on method validation. It highlights the advantages of using a deuterated internal standard, such as Bis(4-Methyl-2-pentyl) Phthalate-d4, in Gas Chromatography-Mass Spectrometry (GC-MS) analysis. The information is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical procedures for these ubiquitous plasticizers.

Phthalates are widely used in plastics, consumer products, and pharmaceutical excipients.[1] Due to their potential as endocrine-disrupting chemicals, regulatory bodies have established limits on their presence, necessitating sensitive and accurate analytical methods for their detection.[2][3] Method validation, guided by frameworks from organizations like the ICH and FDA, is critical to ensure that an analytical procedure is fit for its purpose.[4][5]

The use of an internal standard (IS) is crucial for correcting variations during sample preparation and analysis.[2] Deuterated internal standards, which are isotopically labeled analogues of the target analytes, are considered the gold standard for quantitative analysis using isotope dilution mass spectrometry (IDMS).[1] They exhibit nearly identical chemical and physical properties to their non-labeled counterparts, allowing them to accurately account for analyte loss during extraction, matrix effects, and instrument variability.[1][6]

Comparison of Analytical Method Performance

The following table summarizes typical performance data from validated methods for phthalate analysis, comparing a GC-MS method using a deuterated internal standard against alternative approaches.

Validation Parameter	Method A: GC-MS with Deuterated IS (e.g., Bis(4-Methyl-2-pentyl) Phthalate-d4)	Method B: GC-MS with Non-Deuterated IS (e.g., Benzyl Benzoate)	Method C: LC-MS/MS with Deuterated IS
Specificity / Selectivity	High; mass spectrometric detection (SIM mode) resolves co-eluting peaks.[1][7]	High; mass spectrometric detection resolves co-eluting peaks.[8]	High; MRM transitions provide excellent selectivity.
Linearity (R²)	Typically > 0.995.[9][10]	Typically > 0.99.[8]	Typically > 0.99.
Accuracy (% Recovery)	90.0% – 110.0%.[9]	85.0% – 115.0%.	92.0% - 108.0%.
Precision (RSDr %)	< 10%.[9]	< 15%.	< 10%.
Limit of Detection (LOD)	0.1 - 1.0 ng/mL.[11]	0.5 - 2.0 ng/mL.	0.01 - 0.5 ng/mL.[3]
Limit of Quantification (LOQ)	0.3 - 3.0 ng/mL.[11]	1.5 - 6.0 ng/mL.	0.03 - 1.5 ng/mL.[3]
Robustness	High; stable isotope IS compensates for minor variations.	Moderate; variations can impact accuracy.	High; stable isotope IS compensates for minor variations.

Data presented are representative values compiled from analytical literature and should be confirmed by laboratory-specific validation studies.

Visualizing Workflows and Principles

Diagrams created using Graphviz help illustrate the complex processes and logical relationships in method validation.

Caption: Workflow for Phthalate Analysis Method Validation using a Deuterated Internal Standard.

Caption: The Principle of Internal Standard Correction for Analytical Accuracy.

Experimental Protocols

A detailed methodology is essential for reproducible results. The following is a generalized protocol for the determination of phthalates in a liquid sample using GC-MS with a deuterated internal standard.

1. Reagents and Materials

• Solvents: High-purity, analytical grade hexane (B92381), acetone, and methylene (B1212753) chloride. It is crucial to test solvents for phthalate contamination before use.[12]

• Phthalate Standards: Certified reference standards of target phthalates (e.g., DBP, DEHP, BBP, etc.).[3]

• Internal Standard: Bis(4-Methyl-2-pentyl) Phthalate-d4 (CAS No. 1398066-13-1).[13] Prepare a stock solution in a suitable solvent (e.g., 100 µg/mL in hexane).

• Glassware: All glassware must be meticulously cleaned and baked at a high temperature (e.g., 400°C for 2 hours) to remove any potential phthalate contamination. Avoid all contact with plastic materials during preparation.[12]

2. Preparation of Standards and Samples

• Calibration Standards: Prepare a series of calibration standards by diluting the phthalate stock solutions with hexane. A typical range might be 1 to 100 ng/mL.[11] Spike each calibration standard with the Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard to a constant final concentration (e.g., 50 ng/mL).

• Sample Preparation (Liquid-Liquid Extraction):

  • To a 10 mL sample (e.g., aqueous solution, beverage), add a known amount of the internal standard solution.[14]

  • Add 10 mL of hexane to a separatory funnel.

  • Extract the phthalates by shaking vigorously for 2-3 minutes.

  • Allow the layers to separate and collect the organic (hexane) layer.

  • Repeat the extraction twice more with fresh portions of hexane.

  • Combine the organic extracts and concentrate them under a gentle stream of nitrogen to a final volume of 1 mL.[3][12]

  • Transfer the final extract to a GC vial for analysis.

3. GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890A GC System or equivalent.[3]

• Mass Spectrometer: Agilent 5977 Series GC/MSD or equivalent.[7]

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is commonly used.[6][8]

• Injector: Splitless mode, 280°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 min.

  • Ramp 1: 10°C/min to 230°C.

  • Ramp 2: 25°C/min to 300°C, hold for 5 min.[12]

• MS Conditions:

  • Ion Source: Electron Impact (EI), 70 eV.

  • Source Temperature: 250°C.

  • Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[1] Monitor a quantifier and at least one qualifier ion for each target phthalate and for Bis(4-Methyl-2-pentyl) Phthalate-d4. Many phthalates share a common ion at m/z 149, which is often used for quantification.[8]

4. Validation Procedure

• Linearity: Analyze the calibration standards in triplicate and plot the response ratio (analyte peak area / IS peak area) against the concentration. Perform a linear regression and ensure the coefficient of determination (R²) is acceptable (e.g., >0.995).[9]

• Accuracy: Analyze spiked matrix samples at three concentration levels (low, medium, high) in triplicate. Calculate the percent recovery for each sample. Acceptance criteria are typically within 90-110%.

• Precision:

  • Repeatability (Intra-assay precision): Analyze six replicates of a spiked sample at a single concentration on the same day.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.

  • Calculate the Relative Standard Deviation (RSD) for the results. Acceptance criteria are typically an RSD of <15%.[9]

• LOD and LOQ: Determine the limits of detection and quantification based on the standard deviation of the response and the slope of the calibration curve, or by analyzing a series of low-concentration standards.[14][15]

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. agilent.com [agilent.com]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. propharmagroup.com [propharmagroup.com]
• 6. benchchem.com [benchchem.com]
• 7. fses.oregonstate.edu [fses.oregonstate.edu]
• 8. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 9. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 10. researchgate.net [researchgate.net]
• 11. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oiv.int [oiv.int]
• 13. Bis(4-methyl-2-pentyl) Phthalate-3,4,5,6-d4 [lgcstandards.com]
• 14. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]

accuracy and precision of phthalate quantification with Bis(4-Methyl-2-pentyl) Phthalate-d4

A deep dive into the accuracy and precision of phthalate (B1215562) analysis reveals that the choice of internal standard is paramount. For researchers, scientists, and drug development professionals demanding the highest quality data, deuterated internal standards, particularly when used with isotope dilution mass spectrometry (IDMS), represent the pinnacle of analytical rigor. This guide provides a comparative overview of internal standards for phthalate quantification, with a focus on the performance of Bis(4-Methyl-2-pentyl) Phthalate-d4 and its alternatives, supported by experimental data and detailed protocols.

The use of internal standards is a cornerstone of accurate and precise quantitative analysis in chromatography. In the context of phthalate analysis, which is often complicated by matrix effects and potential analyte loss during sample preparation, an appropriate internal standard is not just beneficial, but essential. The ideal internal standard mimics the chemical and physical properties of the analyte, allowing it to compensate for variations throughout the analytical process.

The Unrivaled Advantage of Deuterated Internal Standards

Deuterated internal standards are isotopically labeled analogues of the target analytes. Their nearly identical chemical and physical properties to the native compounds make them the "gold standard" for quantitative analysis, especially when coupled with mass spectrometry. This approach, known as isotope dilution mass spectrometry (IDMS), allows for highly accurate and precise measurements by correcting for both analyte loss during sample preparation and matrix-induced signal suppression or enhancement in the analytical instrument.

Comparison of Internal Standards for Phthalate Analysis

While a variety of compounds have been utilized as internal standards for phthalate analysis, they can be broadly categorized into deuterated phthalates and other, non-isotopically labeled compounds.

Deuterated Phthalates: The Superior Choice

Commonly employed deuterated phthalate standards include Diethyl Phthalate-d4 (DEP-d4), Dibutyl Phthalate-d4 (DBP-d4), and Bis(2-ethylhexyl) Phthalate-d4 (DEHP-d4). These standards consistently demonstrate high accuracy and precision across various sample matrices.

Bis(4-Methyl-2-pentyl) Phthalate-d4: A Potential but Less Documented Option

Non-Deuterated Alternatives: A Compromise in Performance

A commonly used non-deuterated internal standard is Benzyl Benzoate. While it can offer some correction for instrumental variability, it cannot fully account for the analyte-specific losses that may occur during sample extraction and cleanup. This can lead to lower accuracy and precision compared to the use of deuterated standards.

Quantitative Performance Data

The following tables summarize the performance of commonly used internal standards in phthalate analysis. The lack of available data for Bis(4-Methyl-2-pentyl) Phthalate-d4 prevents its inclusion in this direct comparison.

Table 1: Performance of Deuterated Internal Standards in Phthalate Analysis

Internal Standard	Sample Matrix	Analytical Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Diethyl Phthalate-d4 (DEP-d4)	Coffee Brew	GC-MS	>78	6 - 15
Dibutyl Phthalate-d4 (DBP-d4)	Indoor Air	GC-MS	>89.7	5.1 - 13.1
Bis(2-ethylhexyl) Phthalate-d4 (DEHP-d4)	Coffee Brew	GC-MS	>78	6 - 15

Data compiled from various studies.[1][2]

Table 2: Performance of a Non-Deuterated Internal Standard

Internal Standard	Sample Matrix	Analytical Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Benzyl Benzoate	Polymer Materials	GC-MS	76 - 100	0.6 - 19

Data from a study on polymer materials.[3][4]

Experimental Protocols

A generalized experimental workflow for the quantification of phthalates using a deuterated internal standard is provided below. This protocol can be adapted for various sample matrices.

1. Sample Preparation

• Solid Samples (e.g., Polymers, Consumer Products):

  • Accurately weigh a representative portion of the sample.

  • Mechanically reduce the sample size (e.g., cutting, grinding).

  • Spike the sample with a known amount of the deuterated internal standard solution (e.g., Bis(4-Methyl-2-pentyl) Phthalate-d4).

  • Perform solvent extraction using an appropriate solvent (e.g., hexane, dichloromethane). Sonication or Soxhlet extraction can be employed to enhance efficiency.

  • Concentrate the extract to a known volume.

• Liquid Samples (e.g., Beverages, Environmental Water):

  • Measure a known volume of the liquid sample.

  • Spike the sample with a known amount of the deuterated internal standard solution.

  • Perform liquid-liquid extraction with a suitable organic solvent.

  • Separate and collect the organic layer.

  • Concentrate the extract to a known volume.

2. Instrumental Analysis (GC-MS)

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms) is typically used.

  • Injector: Splitless injection is preferred for trace analysis.

  • Oven Temperature Program: An optimized temperature ramp is crucial for the separation of different phthalates. A typical program might start at a lower temperature and ramp up to a final temperature to elute all compounds of interest.

  • Carrier Gas: Helium is commonly used as the carrier gas.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for higher sensitivity and selectivity. Specific ions for each phthalate and its deuterated internal standard are monitored.

3. Quantification

The concentration of each phthalate is determined by comparing the peak area of the native phthalate to the peak area of its corresponding deuterated internal standard. A calibration curve is generated using standards containing known concentrations of the native phthalates and a constant concentration of the internal standard.

Workflow for Phthalate Quantification

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]

Navigating the Labyrinth of Phthalate Analysis: An Inter-Laboratory Comparison Guide to Deuterated Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of phthalates, the use of deuterated internal standards is not just a best practice, but a cornerstone of analytical rigor. This guide provides a comprehensive comparison of methodologies and performance data from inter-laboratory studies, underscoring the critical role of isotope dilution techniques in achieving accurate and reproducible results.

The ubiquitous nature of phthalates, commonly used as plasticizers, presents a significant analytical challenge due to their potential for environmental and laboratory contamination. The adoption of deuterated internal standards, which closely mimic the chemical and physical properties of their non-deuterated counterparts, is a highly effective strategy to mitigate these challenges.[1] This isotope dilution mass spectrometry (IDMS) approach is widely regarded as the gold standard for the quantitative analysis of organic micropollutants, as it compensates for analyte loss during sample preparation and corrects for matrix-induced signal variations.[1]

Performance in Inter-Laboratory Studies: A Move Towards Harmonization

Inter-laboratory comparison studies are instrumental in assessing the proficiency and variability of analytical methods across different laboratories. A notable example is the work coordinated by the European Union Reference Laboratory for Food Contact Materials (EURL-FCM). One such study on the determination of Di-isodecyl phthalate (B1215562) (DIDP) in an oil matrix highlighted a significant improvement in laboratory performance when a harmonized Standard Operating Procedure (SOP) was implemented.[2] The provision of a standardized method and internal standards led to an increase in successful results from 59% to a range of 76-92%.[2] Furthermore, the reproducibility, measured as the standard deviation, decreased more than 2.5 times, from 37% to 14%, at the concentration level of the Specific Migration Limit (SML).[2]

Similarly, an inter-laboratory validation for the analysis of Di-n-butyl phthalate (DBP) and Di(2-ethylhexyl) phthalate (DEHP) in indoor air, involving five laboratories, demonstrated high mean recoveries of 91.3–99.9% and reproducibility relative standard deviations (RSDR) between 5.1–13.1%.[3][4] These findings underscore the robustness and reliability of methods employing deuterated standards.

Quantitative Data Summary

The following tables summarize key performance data from various studies, offering a comparative overview of different methods and matrices.

Table 1: Method Performance for Phthalate Analysis using Deuterated Standards

Matrix	Analytes	Internal Standards	Linearity (R²)	Recovery (%)	Precision (% RSD)	Reference
Indoor Air	DBP, DEHP	DBP-d₄	> 0.9953	91.3 - 99.9	5.1 - 13.1 (Reproducibility)	[3][4]
PVC	11 Phthalates, DEHT	Deuterated Phthalates & DEHT	Not Specified	Not Specified	≤ 2.17 (Repeatability), ≤ 2.16 (Reproducibility)	[5]
Food Packaging	DIBP, etc.	Not explicitly stated for recovery	≥ 0.995	90.2 - 111	0.65 - 7.93 (Intra-day), 1.65 - 12.68 (Inter-day)	[6]
Coffee Brew	DEP, DEHP, DnOP	DEP-d₄, DEHP-d₄	Not Specified	> 78	6 - 15	[7]

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Matrix	Analytes	LOD	LOQ	Reference
Surface Water	Priority Phthalates	0.01 – 0.17 μg/L	Not Specified	[8]
Indoor Air	5 PAEs	2.0–45.0 ng/m³	Not Specified	[3]
Food Packaging	Various Phthalates	0.03 - 0.08 µg/L	0.10 - 0.24 µg/L	[6]
Coffee Brew	Various PAEs	Not Specified	5 - 20 µg/L	[7]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are summaries of typical experimental protocols for phthalate analysis using deuterated standards.

Protocol 1: Analysis in Liquid Samples (e.g., Beverages, Water)

This protocol is based on liquid-liquid extraction (LLE).[1][7]

• Sample Preparation: A known volume of the liquid sample is taken.

• Internal Standard Spiking: A precise amount of a deuterated internal standard solution (e.g., DEP-d₄, DEHP-d₄) is added to the sample.[7]

• Extraction: The sample is extracted multiple times with a suitable organic solvent, such as hexane (B92381).[7]

• Concentration: The combined organic extracts are concentrated, often using a rotary evaporator, and then dried under a gentle stream of nitrogen.[7]

• Reconstitution: The residue is redissolved in a known volume of solvent.

• GC-MS Analysis: The prepared sample is injected into a Gas Chromatography-Mass Spectrometry (GC-MS) system for analysis. Quantification is performed using the internal standard calibration.

Protocol 2: Analysis in Solid Samples (e.g., Plastics, Toys)

This protocol involves solvent extraction.[1][9][10]

• Sample Preparation: A representative portion of the solid sample is accurately weighed and, if necessary, cut into smaller pieces.[1][9]

• Dissolution/Extraction: The sample is dissolved or extracted with a suitable solvent, such as tetrahydrofuran (B95107) (THF), often aided by sonication.[1][9][10]

• Internal Standard Spiking: A known amount of the deuterated internal standard solution is added to the dissolved sample.[1]

• Precipitation and Filtration (for PVC): For materials like PVC, a non-solvent like hexane is added to precipitate the polymer, followed by filtration.[10]

• Solvent Exchange/Dilution: The extract may be diluted or the solvent exchanged to one compatible with GC-MS analysis (e.g., cyclohexane).[10]

• GC-MS Analysis: The final extract is analyzed by GC-MS.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for phthalate analysis.

Fig. 1: Workflow for liquid sample analysis.

Fig. 2: Workflow for solid sample analysis.

Alternative Methods and Considerations

While GC-MS is the most common technique for phthalate analysis, liquid chromatography (LC) can be a reliable alternative, especially for isomeric mixtures where it may offer enhanced selectivity.[11] The choice of sample preparation is also critical and depends on the matrix. Techniques such as solid-phase extraction (SPE) and solid-phase microextraction (SPME) are frequently employed.[11]

It is imperative to minimize background contamination. This includes using high-purity solvents, thoroughly cleaning all glassware, and avoiding contact with plastic materials wherever possible during sample preparation and analysis.[1]

Conclusion

The data from inter-laboratory studies and validated methods consistently demonstrate that the use of deuterated internal standards in conjunction with chromatographic techniques like GC-MS provides a robust and reliable framework for the accurate quantification of phthalates. By adopting harmonized protocols and leveraging the power of isotope dilution, researchers can generate high-quality, comparable data, which is essential for regulatory compliance, risk assessment, and ensuring product safety.

References

• 1. benchchem.com [benchchem.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. gcms.cz [gcms.cz]
• 11. mdpi.com [mdpi.com]

A Comparative Guide to Deuterated Phthalate Standards for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Bis(4-Methyl-2-pentyl) Phthalate-d4 and other commonly used deuterated phthalate (B1215562) standards in analytical testing. The selection of an appropriate internal standard is critical for achieving accurate and reliable quantification of phthalates in various matrices, such as environmental, biological, and consumer products. Deuterated standards are the preferred choice for isotope dilution mass spectrometry (IDMS) techniques, as they closely mimic the chemical and physical behavior of their non-deuterated counterparts, compensating for matrix effects and variations in sample preparation and instrument response.

Performance Comparison of Deuterated Phthalate Standards

Deuterated Standard	Chemical Formula	Molecular Weight ( g/mol )	Typical Matrix	Analytical Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Linearity (R²)
Bis(4-Methyl-2-pentyl) Phthalate-d4	C₂₀H₂₆D₄O₄	338.47	Not Available	Not Available	Not Available	Not Available	Not Available
Diethyl Phthalate-d4 (DEP-d4)	C₁₂H₁₀D₄O₄	226.26	Indoor Air	GC-MS	>89.7	Not Specified	>0.995
Di-n-butyl Phthalate-d4 (DBP-d4)	C₁₆H₁₈D₄O₄	282.36	Indoor Air	GC-MS	>89.7	5.1 - 13.1	>0.995
Benzyl Butyl Phthalate-d4 (BBP-d4)	C₁₉H₁₆D₄O₄	316.39	Indoor Air	GC-MS	>89.7	Not Specified	>0.995
Bis(2-ethylhexyl) Phthalate-d4 (DEHP-d4)	C₂₄H₃₄D₄O₄	394.59	Indoor Air	GC-MS	>89.7	5.1 - 13.1	>0.995

Note: The performance data for DEP-d4, DBP-d4, BBP-d4, and DEHP-d4 are based on a study of indoor air analysis and may vary depending on the sample matrix, extraction method, and instrumentation.

Phthalate Signaling and Metabolism

Phthalates are recognized as endocrine-disrupting chemicals (EDCs) that can interfere with normal hormone signaling pathways. The following diagram illustrates the key molecular pathways affected by phthalate exposure. Understanding these pathways is crucial for assessing the biological impact of these compounds.

Caption: Phthalate Signaling Pathways.

Experimental Protocols

Accurate quantification of phthalates using deuterated internal standards requires robust and validated analytical methods. Below are representative experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS), a commonly employed technique for phthalate analysis.

Protocol 1: Sample Preparation - Liquid-Liquid Extraction (LLE)

This protocol is suitable for liquid matrices such as water, beverages, and urine.

• Sample Collection: Collect 10 mL of the liquid sample in a pre-cleaned glass container.

• Internal Standard Spiking: Add a known amount of the deuterated phthalate standard solution (e.g., 100 µL of a 1 µg/mL solution in a suitable solvent) to the sample.

• Extraction:

  • Add 5 mL of an appropriate organic solvent (e.g., hexane (B92381) or dichloromethane).

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge for 10 minutes at 3000 rpm to separate the aqueous and organic layers.

  • Carefully transfer the organic layer to a clean glass tube.

  • Repeat the extraction twice more with fresh solvent, combining the organic extracts.

• Concentration: Evaporate the combined organic extracts to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the concentrated extract to a GC vial for analysis.

Protocol 2: GC-MS Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• GC Column: A low-bleed, mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used.

• Injector: Splitless injection is commonly used for trace analysis.

• Oven Temperature Program:

  • Initial temperature: 60-80°C, hold for 1-2 minutes.

  • Ramp: 10-20°C/minute to 280-300°C.

  • Final hold: 5-10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor: Select characteristic ions for both the native phthalates and the deuterated internal standards. For many phthalates, a common fragment ion is m/z 149. For their d4-labeled counterparts, the corresponding fragment ion is often m/z 153.

Experimental Workflow

The following diagram outlines the general workflow for the analysis of phthalates using a deuterated internal standard.

Caption: General workflow for phthalate analysis.

Conclusion

The use of deuterated internal standards is indispensable for the accurate and precise quantification of phthalates in complex matrices. While specific performance data for Bis(4-Methyl-2-pentyl) Phthalate-d4 is not widely published, its structural similarity to other commercially available deuterated phthalates suggests it could be a viable internal standard for the analysis of its non-deuterated analogue and related phthalates. Researchers should perform in-house validation to determine its suitability for their specific analytical methods and matrices. The selection of an appropriate deuterated standard, coupled with a validated experimental protocol, will ensure the generation of high-quality, defensible data in phthalate analysis.

A Comparative Guide to GC-MS and LC-MS/MS for Phthalate Analysis Using Internal Standards

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of phthalates is crucial due to their ubiquitous presence and potential health risks. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the analysis of phthalates, with a specific focus on the use of internal standards to ensure data quality.

Quantitative Performance: A Side-by-Side Comparison

The choice between GC-MS and LC-MS/MS for phthalate (B1215562) analysis often depends on the specific analytical requirements, including sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes key quantitative performance metrics for both techniques based on published data. The use of internal standards is critical in both methodologies to correct for variations in sample preparation and instrument response.

Performance Metric	GC-MS / GC-MS/MS	LC-MS/MS
Limit of Detection (LOD)	50 ppb (GC/MS)[1]; 0.5 - 1.0 ng/L (GC-MS/MS)[2]	As low as 1 ppb[1]; 0.125 - 5 pg/µL[3]
Limit of Quantification (LOQ)	1.5 - 3.0 ng/L (GC-MS/MS)[2]	Routinely in the low ng/L range
**Linearity (R²) **	> 0.998[4]	> 0.99 for all analytes[3]
Precision (RSD)	< 10%[4]	< 15%[3]
Accuracy/Recovery	91.5% - 118.1%[2]	70% - 98%[5]; 85% - 115%[3]

Principles and Workflow

Both GC-MS and LC-MS/MS are powerful analytical techniques that combine a separation step with a detection step. However, they differ in the principles of separation and ionization.

Gas Chromatography-Mass Spectrometry (GC-MS) separates volatile and thermally stable compounds in the gas phase. The sample is injected into a heated inlet, where it is vaporized and carried by an inert gas through a capillary column. The separation is based on the compound's boiling point and affinity for the stationary phase within the column. The separated compounds then enter the mass spectrometer, where they are ionized (typically by electron impact), fragmented, and detected based on their mass-to-charge ratio.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) separates compounds in the liquid phase. The sample is dissolved in a solvent and pumped through a column packed with a stationary phase. Separation is based on the compound's interaction with the stationary and mobile phases. The eluent from the column is then introduced into the mass spectrometer, where it is ionized (commonly by electrospray ionization), and the precursor ions are selected, fragmented, and the resulting product ions are detected. This two-stage mass analysis (MS/MS) provides high selectivity and sensitivity.

The general analytical workflow for both techniques is illustrated below:

References

• 1. agilent.com [agilent.com]
• 2. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. s4science.at [s4science.at]
• 4. shimadzu.com [shimadzu.com]
• 5. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]

Navigating the Separation of Bis(4-Methyl-2-pentyl) Phthalate: A Guide to GC Column Performance

For researchers, scientists, and professionals in drug development, the accurate analysis of phthalates such as Bis(4-Methyl-2-pentyl) Phthalate (B1215562) is critical. This guide provides an objective comparison of the performance of various Gas Chromatography (GC) columns for this specific analysis, supported by experimental data to inform your selection process.

The choice of a GC column is a pivotal factor in achieving optimal separation and reliable quantification of Bis(4-Methyl-2-pentyl) Phthalate and other phthalates. The stationary phase chemistry, column dimensions, and temperature programming all play significant roles in the resolution of these semi-volatile compounds. This guide delves into the comparative performance of several commonly employed GC columns, offering insights into their efficiency and suitability for this analytical challenge.

Comparative Analysis of GC Column Performance

A direct comparison of various GC columns reveals significant differences in their ability to separate a range of phthalates, including Bis(4-Methyl-2-pentyl) Phthalate. Key performance indicators such as retention time and resolution are critical for column selection.

A study comparing seven different stationary phases demonstrated that while several columns can provide baseline separation for many regulated phthalates, the two isomers of Bis(4-Methyl-2-pentyl) Phthalate were not resolved on any of the tested phases.[1][2] This highlights a specific challenge in the analysis of this compound.

The most commonly used GC columns for phthalate analysis, in descending order of popularity, are the 5-type, XLB-type, 35-type, 17-type, 50-type, and 1-type phases.[1] Columns with a (5% phenyl)-dimethylpolysiloxane stationary phase, such as the HP-5ms and DB-5ms, are widely used for the analysis of semivolatile compounds like phthalate esters.[3][4] These columns are known for their low bleed characteristics, which are especially important for sensitive analyses using mass spectrometry (MS) detectors.[5]

The following table summarizes the predicted elution times for Bis(4-Methyl-2-pentyl) Phthalate isomers on various Restek GC columns under a specific set of GC conditions.

GC Column	Stationary Phase	Predicted Retention Time (min) - Isomer 1	Predicted Retention Time (min) - Isomer 2
Rtx-440	Proprietary	2.85	2.86
Rxi-XLB	Proprietary	2.62	2.63
Rtx-CLPesticides	Proprietary	2.37	2.37
Rxi-35Sil MS	35% Phenyl / 65% Dimethylpolysiloxane	2.71	2.72
Rtx-50	50% Phenyl / 50% Dimethylpolysiloxane	2.83	2.84
Rxi-5ms	5% Phenyl / 95% Dimethylpolysiloxane	2.50	2.51
Rtx-CLPesticides2	Proprietary	2.64	2.65

Data sourced from a comparative study by Restek.[2] Note that the two isomers were not chromatographically resolved.

Another study utilizing an Agilent J&W HP-5MS UI column reported a retention time of 5.993 minutes for 1,2-Benzenedicarboxylic acid, bis(4-methylpentyl) ester, which is an alternative name for Bis(4-Methyl-2-pentyl) Phthalate.[6]

Experimental Protocols

To ensure the reproducibility and accuracy of the presented data, detailed experimental methodologies are crucial.

Methodology for Restek Column Comparison:

• Columns: 30 m x 0.25 mm ID, 0.25 µm film thickness (except Rtx-CLPesticides2 which was 0.20 µm).[1][2]

• Carrier Gas: Helium at a constant linear velocity of 66.7 cm/sec.[1][2]

• Oven Temperature Program: 200 °C (hold 0.5 min), ramped at 30 °C/min to 330 °C (320 °C for Rtx-50) and held for 1 minute.[2]

• Detector: Mass Spectrometer (MS).[1]

Methodology for Agilent HP-5MS UI Analysis:

• Column: Agilent J&W HP-5MS UI, 20 m x 0.18 mm ID, 0.18 µm film thickness.[6]

• Carrier Gas: Hydrogen at a constant flow of 0.9 mL/min.[6]

• Oven Temperature Program: 60 °C (hold 1.5 min), ramped at 50 °C/min to 220 °C, then ramped at 12.5 °C/min to 320 °C (hold 0.3 min).[6]

• Injector: Pulsed splitless at 280 °C.[6]

• Detector: Agilent 5977C Inert Plus GC/MSD.[6]

Visualizing the GC Analysis Workflow

The following diagram illustrates the typical workflow for the GC analysis of Bis(4-Methyl-2-pentyl) Phthalate.

Caption: General workflow for the GC-MS analysis of Bis(4-Methyl-2-pentyl) Phthalate.

Conclusion

The selection of an appropriate GC column is a critical step in the successful analysis of Bis(4-Methyl-2-pentyl) Phthalate. While standard non-polar to mid-polar columns like the 5-type (e.g., HP-5ms, DB-5ms) are widely applicable for phthalate analysis, specific challenges such as the co-elution of Bis(4-Methyl-2-pentyl) Phthalate isomers persist across many common phases.[1][2] For comprehensive separation of a wide range of phthalates, columns such as the Rtx-440 and Rxi-XLB have shown excellent performance.[1][2]

Researchers should carefully consider the specific requirements of their analysis, including the need for isomer separation and the desired run time, when selecting a GC column. The experimental conditions, particularly the oven temperature program and carrier gas, must also be optimized to achieve the best possible chromatographic results. The data and methodologies presented in this guide provide a solid foundation for making an informed decision for the analysis of Bis(4-Methyl-2-pentyl) Phthalate.

References

• 1. gcms.cz [gcms.cz]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. postnova.com [postnova.com]
• 4. Buyer’s Guide: Choosing the Best GC Columns | Labcompare.com [labcompare.com]
• 5. selectscience.net [selectscience.net]
• 6. agilent.com [agilent.com]

Comparative Guide to Deuterated Internal Standards for Phthalate Analysis: A Focus on Bis(4-Methyl-2-pentyl) Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Bis(4-Methyl-2-pentyl) Phthalate-d4, a deuterated internal standard used in the quantitative analysis of phthalates. Its performance characteristics are evaluated in the context of other commonly employed deuterated phthalate (B1215562) standards, supported by experimental data and detailed analytical protocols.

Certificate of Analysis: Bis(4-Methyl-2-pentyl) Phthalate-d4

A Certificate of Analysis (CoA) is a critical document that outlines the quality and purity of a reference standard. For Bis(4-Methyl-2-pentyl) Phthalate-d4, a typical CoA from various suppliers would include the following specifications:

Parameter	Typical Specification
Chemical Name	Bis(4-Methyl-2-pentyl) Phthalate-d4
CAS Number	1398066-13-1
Molecular Formula	C₂₀H₂₆D₄O₄
Molecular Weight	338.47 g/mol
Isotopic Enrichment	≥98 atom % D
Chemical Purity	≥98% (by GC-MS)
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in most organic solvents (e.g., hexane (B92381), acetonitrile, methanol)
Storage	Store at 2-8°C, protected from light

Note: Specifications may vary slightly between different suppliers.

Performance Comparison with Alternative Deuterated Standards

The selection of an appropriate internal standard is paramount for achieving accurate and precise quantification in chromatographic methods, such as Gas Chromatography-Mass Spectrometry (GC-MS). The ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization and fragmentation behavior, while being isotopically distinct.

This section compares the utility of Bis(4-Methyl-2-pentyl) Phthalate-d4 with other commonly used deuterated phthalate internal standards.

Table 1: Comparison of Common Deuterated Phthalate Internal Standards

Internal Standard	Acronym	Molecular Weight ( g/mol )	Typical Analytes Matched	Key Considerations
Diethyl Phthalate-d4	DEP-d4	226.25	Diethyl Phthalate (DEP) and other short-chain phthalates	Good volatility, suitable for methods targeting smaller phthalates.
Di-n-butyl Phthalate-d4	DBP-d4	282.36	Di-n-butyl Phthalate (DBP), Diisobutyl phthalate (DIBP)	Widely used due to the prevalence of DBP as a contaminant. Good general-purpose internal standard for mid-range phthalates.
Bis(4-Methyl-2-pentyl) Phthalate-d4	-	338.47	Diisoheptyl phthalate and other C7-C9 phthalates	Structurally similar to branched medium-to-long chain phthalates, potentially offering better recovery correction.
Bis(2-ethylhexyl) Phthalate-d4	DEHP-d4	394.58	Bis(2-ethylhexyl) Phthalate (DEHP) and other long-chain phthalates	Important for monitoring the most common and regulated phthalate, DEHP. Less volatile.

While direct head-to-head comparative studies for Bis(4-Methyl-2-pentyl) Phthalate-d4 are not extensively published, its structural characteristics suggest it is a suitable internal standard for the analysis of branched, medium-chain phthalates. Its elution time in a typical GC-MS analysis would be expected to be in the range of other C8-C9 phthalates, making it an appropriate choice to compensate for variations during the analysis of these compounds.

Experimental Protocols

The following are generalized experimental protocols for the analysis of phthalates in different matrices using a deuterated internal standard like Bis(4-Methyl-2-pentyl) Phthalate-d4.

Experimental Protocol 1: Analysis of Phthalates in Aqueous Samples (e.g., Water, Beverages)

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 mL water sample, add a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard solution (e.g., 100 µL of a 1 µg/mL solution in methanol).

• Add 30 mL of hexane and shake vigorously for 5 minutes.

• Allow the layers to separate and collect the organic (upper) layer.

• Repeat the extraction with another 30 mL of hexane.

• Combine the hexane extracts and evaporate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)

• Injector: Splitless mode, 280°C

• Oven Program: 60°C (hold 1 min), ramp to 300°C at 10°C/min, hold 5 min

• Carrier Gas: Helium, constant flow of 1.2 mL/min

• MSD Transfer Line: 280°C

• Ion Source: 230°C

• Quadrupole: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

Table 2: Example SIM Ions for Phthalate Analysis

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Diethyl Phthalate (DEP)	149	177	222
Di-n-butyl Phthalate (DBP)	149	223	278
Bis(4-Methyl-2-pentyl) Phthalate	149	207	334
Bis(4-Methyl-2-pentyl) Phthalate-d4	153	211	338
Bis(2-ethylhexyl) Phthalate (DEHP)	149	167	279

Experimental Protocol 2: Analysis of Phthalates in Solid Matrices (e.g., Polymers, Food)

1. Sample Preparation (Solvent Extraction)

• Weigh 1 g of the homogenized solid sample into a glass centrifuge tube.

• Add a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 internal standard solution.

• Add 10 mL of a 1:1 mixture of hexane and acetone.

• Vortex for 1 minute and then sonicate for 30 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Repeat the extraction with another 10 mL of the solvent mixture.

• Combine the extracts and concentrate to 1 mL.

2. GC-MS Analysis

• Follow the same GC-MS conditions as described in Experimental Protocol 1.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for phthalate analysis.

Caption: Workflow for phthalate analysis in aqueous samples.

A Comparative Guide to Measurement Uncertainty in the Quantification of Bis(4-Methyl-2-pentyl) Phthalate-d4

For researchers, scientists, and drug development professionals, the accurate quantification of compounds like Bis(4-Methyl-2-pentyl) Phthalate-d4 is paramount for ensuring data integrity and reliability. A key aspect of this is understanding and controlling the measurement uncertainty, which provides a quantitative indication of the quality of a measurement result. This guide offers a comparative overview of the factors contributing to measurement uncertainty in the quantification of Bis(4-Methyl-2-pentyl) Phthalate-d4, alongside supporting experimental data and protocols.

Comparison of Analytical Methods and Associated Uncertainties

The quantification of Bis(4-Methyl-2-pentyl) Phthalate-d4 is typically performed using chromatographic techniques coupled with mass spectrometry, namely Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While specific data for the measurement uncertainty of the deuterated form is limited, performance data for the non-deuterated analogue and other phthalates provide a reliable basis for comparison.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Notes
Limit of Detection (LOD)	3.46 - 10.10 µg/mL[1][2]	~1 ng/mL[3]	LC-MS/MS generally offers lower detection limits.
Limit of Quantification (LOQ)	10 - 50 µg/mL[2]	0.3 - 1.0 ng/mL[4]	A lower LOQ allows for more precise measurement at low concentrations.
Linearity (R²)	> 0.99[5]	> 0.99[5][6]	Both techniques demonstrate excellent linearity over a defined concentration range.
Accuracy (Recovery)	76 - 100%[1][2]	85 - 115%[5]	Accuracy can be matrix-dependent; the use of a deuterated internal standard like Bis(4-Methyl-2-pentyl) Phthalate-d4 helps to correct for recovery losses.
Repeatability (RSDr)	0.6 - 19%[1][2]	< 15%[5]	Represents the precision of measurements within a single laboratory.
Certified Reference Material Uncertainty	+/- 0.5%[1][7][8]	+/- 0.5%[1][7][8]	The uncertainty of the reference material is a significant contributor to the overall measurement uncertainty.

Experimental Protocol: Quantification of Bis(4-Methyl-2-pentyl) Phthalate-d4 by GC-MS with Uncertainty Evaluation

This protocol outlines a standard procedure for the quantification of Bis(4-Methyl-2-pentyl) Phthalate-d4 in a given sample matrix and includes steps for estimating the measurement uncertainty based on the principles of the Eurachem "Quantifying Uncertainty in Analytical Measurement" guide.[7][9][10][11][12]

1. Materials and Reagents

• Certified Reference Material (CRM): Bis(4-Methyl-2-pentyl) Phthalate-d4 solution with a known concentration and associated uncertainty (e.g., +/- 0.5%).[1][7][8]

• Internal Standard (IS): A different deuterated phthalate (B1215562), not expected to be present in the sample.

• Solvents: High-purity, phthalate-free solvents (e.g., hexane, acetone).

• Matrix Blanks: Samples of the matrix that are known to be free of the analyte.

2. Sample Preparation

• Accurately weigh a known quantity of the sample.

• Spike the sample with a known amount of the internal standard.

• Perform a validated extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the phthalates from the sample matrix.

• Concentrate the extract to a precise final volume.

3. GC-MS Instrumentation and Analysis

• Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar or semi-polar capillary column suitable for phthalate analysis.

• Injection: Utilize a consistent injection volume and technique.

• Temperature Program: An optimized temperature gradient to ensure the separation of the target analyte from other matrix components.

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring at least two characteristic ions for both the analyte and the internal standard.

4. Calibration and Quantification

• Prepare a series of calibration standards by diluting the CRM to cover the expected concentration range of the samples. Each calibration standard should also contain the internal standard at the same concentration as in the samples.

• Analyze the calibration standards and samples under the same GC-MS conditions.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Calculate the concentration of Bis(4-Methyl-2-pentyl) Phthalate-d4 in the samples based on the calibration curve.

5. Measurement Uncertainty Evaluation

The overall measurement uncertainty is determined by identifying and quantifying all significant sources of uncertainty and combining them. The main contributors include:

• Uncertainty of the Certified Reference Material: As stated on the certificate of analysis.

• Uncertainty of Volumetric Preparations: Contributions from the calibration of volumetric flasks and pipettes used for preparing standards and samples.

• Uncertainty of Gravimetric Measurements: The uncertainty associated with the analytical balance used for weighing the sample and standards.

• Uncertainty from the Calibration Curve: The statistical uncertainty in the slope and intercept of the regression line.

• Uncertainty due to Repeatability: The random variation in the measurement process, determined from replicate measurements of a sample or quality control standard.

These individual uncertainty components are combined using the law of propagation of uncertainty to calculate the combined standard uncertainty (u_c). The expanded uncertainty (U) is then determined by multiplying u_c by a coverage factor (k), which is typically 2 for a 95% confidence level.

Visualization of the Measurement Uncertainty Workflow

The following diagram illustrates the workflow for identifying and combining the sources of uncertainty in the quantification of Bis(4-Methyl-2-pentyl) Phthalate-d4.

Caption: Workflow for the estimation of measurement uncertainty.

References

• 1. Quantitative Determination of Phthalate Esters and Bisphenol-A Residues in Wastewater Treatment Plants Outflow in Saudi Arabia: Gas Chromatography/Mass Spectrometry-Based Analytical Study [ejchem.journals.ekb.eg]
• 2. Investigation and Quantification of Phthalate Esters in Packaged Milk: A Study in Türkiye | Turkish Journal of Agriculture - Food Science and Technology [agrifoodscience.com]
• 3. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 5. ez.restek.com [ez.restek.com]
• 6. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measurement Uncertainty [eurachem.org]
• 8. assets.lgcstandards.com [assets.lgcstandards.com]
• 9. Eurachem Guides [eurachem.org]
• 10. eurachem.org [eurachem.org]
• 11. scribd.com [scribd.com]
• 12. Quantifying Uncertainty in Analytical Measurement, 2nd Edition (2000) [eurachem.org]

A Comparative Guide to Proficiency Testing Schemes for Phthalate Analysis Using Isotopic Standards

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of proficiency testing (PT) schemes for the analysis of phthalates, with a specific focus on methods employing isotopic standards. Participation in high-quality PT schemes is a cornerstone of laboratory quality assurance, providing an independent assessment of analytical performance and ensuring the reliability of data in research, product safety, and clinical settings. This document provides a summary of available schemes, detailed experimental protocols for common analytical methods, and a case study to illustrate the evaluation of laboratory performance.

Comparison of Proficiency Testing Scheme Providers

Choosing an appropriate proficiency testing scheme is critical for laboratories to monitor their performance effectively. The following table summarizes the offerings of several key providers of PT schemes for phthalate (B1215562) analysis. While detailed quantitative reports from commercial providers are not always publicly available, this comparison is based on the information provided in their scheme descriptions and available scientific literature.

Feature	HBM4EU Project	LGC AXIO Proficiency Testing	Fapas (a brand of Fera Science Ltd.)	Supelco (a brand of Merck)
Matrix Types	Human Urine	Simulated Toy Material, Consumer Products	Food Simulants (e.g., Oil), Food Packaging	Drinking Water, Wastewater
Target Analytes	Extensive list of phthalate metabolites and parent compounds (e.g., MEP, MnBP, MEHP, 5OH-MEHP, 5oxo-MEHP) and DINCH biomarkers.[1][2]	Regulated phthalates in toys (e.g., DEHP, DBP, BBP, DINP, DIDP, DnOP).[3]	Phthalates relevant to food contact materials (specific phthalates notified at the time of the test).[4]	Common phthalates found in water (e.g., BBP, DBP, DEHP, DIBP, DMP, DNOP).
Isotopic Standards	Use of isotopically labeled internal standards is a key component of the analytical method.[1]	Isotope dilution methods are commonly used by participating laboratories.	Isotope dilution methods are standard for this type of analysis.	Isotope dilution methods are recommended for accurate quantification.
Frequency	Multiple rounds conducted over a specific project period.[1][2]	Regularly scheduled rounds throughout the year.[3]	Regularly scheduled rounds.	On-demand and scheduled schemes available.
Accreditation	Operates within a rigorous quality assurance framework.	Accredited to ISO/IEC 17043.[3]	Accredited to ISO/IEC 17043.	Produced in accordance with ISO/IEC 17043.[5][6]
Performance Evaluation	z-scores, satisfactory performance rates, interlaboratory reproducibility.[1][2]	z-scores and other statistical measures provided in reports.	Comprehensive reports with statistical analysis.[7]	Performance data provided in reporting packet.[5]
Publicly Available Data	Detailed reports with aggregated results are published in scientific journals.[1][2]	General scheme descriptions are available; detailed reports are typically provided to participants only.	General scheme information is available; detailed reports are for participants.	Product information is available; detailed reports are for participants.

Case Study: The HBM4EU Proficiency Testing Scheme for Phthalate Biomarkers in Human Urine

The European Human Biomonitoring Initiative (HBM4EU) organized a comprehensive proficiency testing program for the analysis of 15 phthalate and two DINCH urinary biomarkers.[1] This scheme serves as an excellent model for evaluating laboratory performance.

Over 18 months, 28 laboratories participated in four PT rounds.[1] The test materials consisted of two different urine samples per round, with biomarker concentrations relevant to the general population (0.2–138 ng/mL).[1]

Performance Metrics from the HBM4EU Scheme:

Performance Metric	Result
Number of Participating Laboratories	28[1]
Number of PT Rounds	4[1]
Average Satisfactory Performance Rate (by end of program)	90%[1][2]
Interlaboratory Reproducibility (Single-Isomer Phthalates)	24% (improved to 17% for consistently satisfactory labs)[1][2]
Interlaboratory Reproducibility (Mixed-Isomer Phthalates & DINCH)	43% (improved to 26% for consistently satisfactory labs)[1][2]

These results demonstrate a significant improvement in laboratory performance and comparability over the course of the PT scheme, highlighting the value of regular participation.[1]

Experimental Protocols

The analysis of phthalates, especially at trace levels, requires robust and sensitive analytical methods. Isotope dilution mass spectrometry is the gold standard for accurate quantification as it corrects for matrix effects and variations in sample preparation and instrument response.

Sample Preparation for Phthalate Metabolites in Human Urine (based on HBM4EU protocol)

This protocol is a generalized procedure based on the methods used by participants in the HBM4EU proficiency testing scheme.[1]

Workflow Diagram:

Caption: Workflow for the analysis of phthalate metabolites in urine.

Methodology:

• Sample Aliquoting: Take a 0.5 mL aliquot of the urine sample.

• Internal Standard Spiking: Add a solution containing the isotopically labeled internal standards for each target phthalate metabolite. Also, add a buffer solution (e.g., ammonium (B1175870) acetate) to adjust the pH.

• Enzymatic Deconjugation: Add β-glucuronidase to the sample to hydrolyze the conjugated phthalate metabolites back to their free form. Incubate the mixture at 37°C for approximately 2 hours.

• Extraction: Extract the deconjugated metabolites from the urine matrix using solid-phase extraction (SPE). This can be performed using either an offline or an online SPE system coupled to the analytical instrument.

• Analysis: Analyze the extracted sample by liquid chromatography-tandem mass spectrometry (LC-MS/MS) using electrospray ionization in negative mode (ESI-).

• Quantification: Quantify the concentration of each phthalate metabolite by comparing the response of the native analyte to its corresponding isotopically labeled internal standard.

Sample Preparation for Phthalates in Polymers (e.g., PVC in Toys)

This protocol is based on standard methods for the analysis of regulated phthalates in consumer products.

Workflow Diagram:

Caption: Workflow for the analysis of phthalates in polymers.

Methodology:

• Sample Preparation: Cut the polymer sample into small pieces to increase the surface area for extraction.

• Internal Standard Spiking: Weigh a portion of the sample and add a solution of isotopically labeled internal standards for the target phthalates.

• Solvent Extraction: Extract the phthalates from the polymer matrix using a suitable organic solvent (e.g., dichloromethane, hexane, or a mixture). Common extraction techniques include Soxhlet extraction, ultrasonic extraction, or microwave-assisted extraction.

• Extract Cleanup: If the extract contains interfering compounds, a cleanup step using techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC) may be necessary.

• Analysis: Analyze the extract by gas chromatography-mass spectrometry (GC-MS).

• Quantification: Quantify the concentration of each phthalate using the isotope dilution method.

Logical Framework for Proficiency Testing Participation and Performance Evaluation

The following diagram illustrates the logical flow of participating in a PT scheme and the subsequent actions based on the performance evaluation.

References

• 1. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project [mdpi.com]
• 2. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Consumer products (including toys) and material testing Reference Materials | LGC Standards [lgcstandards.com]
• 4. fapas.com [fapas.com]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. Phthalates - PT Proficiency Testing Sample, MilliporeSigma Supelco 2 mL | Buy Online | MilliporeSigma Supelco | Fisher Scientific [fishersci.com]
• 7. fapas.com [fapas.com]

Safety & Regulatory Compliance

Safe Disposal of Bis(4-Methyl-2-pentyl) Phthalate-d4: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of Bis(4-Methyl-2-pentyl) Phthalate-d4, a deuterated phthalate (B1215562) ester. Adherence to these protocols is essential due to the compound's potential health hazards.

Bis(4-Methyl-2-pentyl) Phthalate-d4 is classified as a substance with reproductive toxicity.[1] Therefore, all handling and disposal operations must be conducted with the appropriate personal protective equipment (PPE) and in accordance with institutional and local regulations.

Key Compound Information

While detailed quantitative data for the deuterated form is not extensively available, the properties of its non-deuterated analogue, Bis(4-Methyl-2-pentyl) phthalate, provide a strong basis for safety and handling procedures.

Property	Information	Source
Molecular Formula	C20H30O4	[1][2]
Molecular Weight	334.45 g/mol	[1][2]
CAS Number	1398066-13-1	[3]
Unlabelled CAS	84-63-9	[3]
Primary Hazard	Reproductive Toxicity (Category 1B)	[1]
Hazard Statement	H360: May damage fertility or the unborn child.
Signal Word	Danger

Experimental Protocol: Disposal Procedure

This protocol outlines the necessary steps for the safe and compliant disposal of Bis(4-Methyl-2-pentyl) Phthalate-d4.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Handling: All handling of Bis(4-Methyl-2-pentyl) Phthalate-d4 should occur in a well-ventilated area, preferably within a chemical fume hood.[2]

• Gloves: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[2]

• Eye Protection: Use safety glasses or goggles to protect against splashes.[2]

• Lab Coat: A lab coat or other protective clothing is mandatory to prevent contamination of personal clothing.[2]

• Respiratory Protection: If there is a risk of generating aerosols or if working outside a fume hood, a NIOSH/MSHA-approved respirator may be necessary.[4]

• Avoid Contamination: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]

2. Waste Collection and Storage:

• Container: Collect waste Bis(4-Methyl-2-pentyl) Phthalate-d4 in a suitable, clearly labeled, and tightly closed container.[2] The container must be compatible with organic compounds.

• Labeling: The waste container must be labeled with the full chemical name, "Bis(4-Methyl-2-pentyl) Phthalate-d4," and appropriate hazard symbols (e.g., pictogram for reproductive toxicity).

• Storage: Store the sealed waste container in a designated, secure area away from incompatible materials such as acids, bases, and chlorine.[4] This area should be cool, dry, and well-ventilated.[2]

3. Disposal Method:

• Professional Disposal: The primary and recommended method of disposal is through a licensed chemical destruction plant or an approved waste disposal facility.[2]

• Incineration: Controlled incineration with flue gas scrubbing is a suitable method for destruction.[2]

• Environmental Protection: Discharge of this chemical into the environment, including sewer systems, must be strictly avoided.[2]

4. Decontamination of Empty Containers:

• Rinsing: Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone). The rinsate must be collected and disposed of as chemical waste along with the primary substance.

• Container Disposal: After thorough rinsing, the container can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill or offered for recycling or reconditioning, depending on local regulations.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Bis(4-Methyl-2-pentyl) Phthalate-d4.

Caption: Disposal workflow for Bis(4-Methyl-2-pentyl) Phthalate-d4.

References

• 1. Bis(4-methyl-2-pentyl) phthalate | C20H30O4 | CID 14475857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Qmx Laboratories - Phthalicacid,bis-4-methyl-2-pentylesterD4_1398066-13-1_25mg [qmx.com]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling Bis(4-Methyl-2-pentyl) Phthalate-d4

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Bis(4-Methyl-2-pentyl) Phthalate-d4. The following procedures ensure safe handling, storage, and disposal of this compound.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure. The following PPE is required when handling Bis(4-Methyl-2-pentyl) Phthalate-d4.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles	Wear tightly fitting safety goggles.[1]
Face Shield	Recommended when there is a risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Handle with gloves. Nitrile or neoprene gloves are recommended. Gloves must be inspected prior to use. Wash and dry hands after handling.[1][2]
Body Protection	Protective Clothing	Wear appropriate protective clothing to prevent skin exposure, such as a lab coat or a chemical-resistant apron.[1][2] For larger quantities or potential splashing, chemical-resistant coveralls are advised.[2]
Fire/Flame Resistant Clothing	Wear fire/flame resistant and impervious clothing.[1]
Respiratory Protection	Respirator	If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[1] Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[2]

Operational Plan: Safe Handling and Storage

Adherence to the following procedural steps is mandatory for the safe handling and storage of Bis(4-Methyl-2-pentyl) Phthalate-d4.

Handling:

• Ventilation: Always handle the compound in a well-ventilated place.[1]

• Avoid Contact: Take precautions to avoid contact with skin and eyes.[1] Do not breathe mist, vapors, or spray.[2]

• Aerosol Prevention: Avoid the formation of dust and aerosols.[1]

• Ignition Sources: Use non-sparking tools and take measures to prevent fire caused by electrostatic discharge.[1]

• Hygiene: Wash hands thoroughly after handling.[2]

Storage:

• Container: Store in a tightly closed container.[1]

• Location: Keep in a dry, cool, and well-ventilated place.[1]

• Incompatibilities: Store apart from foodstuff containers or incompatible materials.[1]

Disposal Plan

Proper disposal of Bis(4-Methyl-2-pentyl) Phthalate-d4 and its containers is critical to prevent environmental contamination.

Chemical Disposal:

• The material should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1]

• Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

Container Disposal:

• Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

• Alternatively, puncture the packaging to render it unusable for other purposes and then dispose of it in a sanitary landfill.[1]

• Combustible packaging materials may be disposed of by controlled incineration with flue gas scrubbing.[1]

Emergency Procedures

Accidental Release:

• Isolate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.[1] Evacuate personnel to a safe area.[1]

• Containment: Prevent further leakage or spillage if it is safe to do so.[1] Contain the spill with sand or other inert absorbent material.[2]

• Collection: Collect the spilled material using spark-proof tools and explosion-proof equipment and place it in a suitable, closed container for disposal.[1]

• Environmental Protection: Do not let the chemical enter drains.[1]

First Aid:

• Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]

• Skin Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of water. Consult a doctor.[1]

• Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[1]

Workflow for Handling Bis(4-Methyl-2-pentyl) Phthalate-d4

Caption: Workflow for the safe handling of Bis(4-Methyl-2-pentyl) Phthalate-d4.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]